3-(Trifluoromethylthio)benzaldehyde

• CAS: 51748-27-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Molecular Structure and Applications of 3-(Trifluoromethylthio)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-(Trifluoromethylthio)benzaldehyde is a unique aromatic aldehyde that has garnered significant interest in the fields of medicinal chemistry and agrochemical synthesis. Its distinct molecular architecture, characterized by the presence of a trifluoromethylthio (-SCF3) group and a reactive aldehyde moiety on a benzene ring, imparts a valuable combination of properties. The potent electron-withdrawing nature and high lipophilicity of the -SCF3 group make this compound a crucial building block for the synthesis of novel bioactive molecules with enhanced metabolic stability and bioavailability. This technical guide provides a comprehensive overview of the molecular structure, synthesis, reactivity, and applications of 3-(Trifluoromethylthio)benzaldehyde, with a particular focus on its role in drug discovery and development.

Introduction: The Significance of the Trifluoromethylthio Moiety

The introduction of fluorine-containing functional groups into organic molecules is a well-established strategy in modern drug design.[1] Among these, the trifluoromethylthio (-SCF3) group has emerged as a particularly valuable substituent due to its unique electronic and physicochemical properties.[2] The -SCF3 group is one of the most lipophilic substituents, a characteristic that can significantly enhance a molecule's ability to cross cellular membranes and improve its pharmacokinetic profile.[2] Furthermore, its strong electron-withdrawing nature can profoundly influence the reactivity of adjacent functional groups and the overall electronic properties of the molecule.[3]

3-(Trifluoromethylthio)benzaldehyde serves as a key intermediate that allows for the incorporation of this influential -SCF3 group into a wide range of molecular scaffolds. Its bifunctional nature, possessing both the reactive aldehyde for further chemical transformations and the property-enhancing trifluoromethylthio group, makes it a versatile tool for synthetic chemists.[4]

Molecular Structure and Physicochemical Properties

The molecular structure of 3-(Trifluoromethylthio)benzaldehyde consists of a benzaldehyde core with a trifluoromethylthio group substituted at the meta-position of the aromatic ring.

Property	Value	Source
CAS Number	51748-27-7	[4]
Molecular Formula	C₈H₅F₃OS	[4]
Molecular Weight	206.19 g/mol	[4]
Boiling Point	172.9°C	[4]
Appearance	Oil	[5]

Table 1: Physicochemical Properties of 3-(Trifluoromethylthio)benzaldehyde

The interplay between the electron-withdrawing trifluoromethylthio group and the aldehyde functionality dictates the molecule's reactivity and spectroscopic characteristics.

Spectroscopic Analysis

A detailed analysis of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data is essential for the unequivocal identification and characterization of 3-(Trifluoromethylthio)benzaldehyde. Note: Specific, experimentally verified spectral data for 3-(Trifluoromethylthio)benzaldehyde is not widely available in public databases. The following is a predictive analysis based on the known effects of the constituent functional groups.

• ¹H NMR: The proton NMR spectrum is expected to show a singlet for the aldehydic proton at a downfield chemical shift (typically around 10 ppm). The aromatic protons will appear as a complex multiplet pattern in the aromatic region (around 7.5-8.0 ppm).

• ¹³C NMR: The carbon NMR spectrum will feature a characteristic resonance for the carbonyl carbon of the aldehyde at approximately 190 ppm. The carbon atom of the trifluoromethyl group will appear as a quartet due to coupling with the three fluorine atoms. The aromatic carbons will show distinct signals in the 120-140 ppm range.

• ¹⁹F NMR: The fluorine NMR spectrum will exhibit a singlet for the three equivalent fluorine atoms of the -SCF3 group.

• IR Spectroscopy: The infrared spectrum will be dominated by a strong absorption band corresponding to the C=O stretching vibration of the aldehyde group, typically found around 1700 cm⁻¹. Characteristic C-F stretching vibrations are also expected.

• Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound. Fragmentation patterns will likely involve the loss of the formyl group (CHO) and potentially the trifluoromethylthio group.

Synthesis and Reactivity

The synthesis of 3-(Trifluoromethylthio)benzaldehyde can be achieved through various synthetic routes, with one established method involving the reduction of 3-trifluoromethyl-thiobenzoic acid chloride.[5]

Synthesis Protocol: Rosenmund Reduction of 3-(Trifluoromethyl-thio)benzoic acid chloride[5]

This protocol describes the synthesis of 3-(Trifluoromethylthio)benzaldehyde via the catalytic hydrogenation of the corresponding acid chloride.

Step-by-Step Methodology:

• A solution of 56.9 g (237 mmols) of 3-trifluoromethyl-thiobenzoic acid chloride in 285 ml of anhydrous toluene is prepared in a one-liter three-necked flask equipped with a condenser, a mechanical stirrer, and a gas bubbler tube.

• To this solution, 5.7 g of 5% palladium on barium sulphate is added as a catalyst.

• The mixture is heated to reflux with stirring for 12 hours while a gentle stream of hydrogen gas is bubbled through it.

• After the reaction is complete, the catalyst is filtered off and washed with diethyl ether.

• To the filtrate, 125 ml of a sodium bisulphite solution (d = 1.33) is added, and the mixture is stirred vigorously for 24 hours to form the bisulphite adduct.

• The bisulphite compound is filtered off, washed with diethyl ether, and transferred to a three-necked flask.

• A solution of 80 g of potassium carbonate in 500 ml of water is added, and the mixture is boiled to steam distill the aldehyde as it is formed.

• The distillate is extracted twice with diethyl ether.

• The combined ether phases are dried over sodium sulphate and filtered.

• The solvent is evaporated in vacuo, and the residue is rectified to yield 33.3 g (67% yield) of 3-(trifluoromethylthio)benzaldehyde as an oil.

Caption: Workflow for the synthesis of 3-(Trifluoromethylthio)benzaldehyde.

Reactivity Profile

The reactivity of 3-(Trifluoromethylthio)benzaldehyde is governed by the two key functional groups:

• Aldehyde Group: The aldehyde functionality is a primary site for nucleophilic attack, allowing for a wide range of transformations such as reductions to the corresponding alcohol, oxidations to the carboxylic acid, and the formation of imines and oximes.[4] The electron-withdrawing nature of the trifluoromethylthio group enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic addition reactions.

• Trifluoromethylthio Group: The -SCF3 group is a strong electron-withdrawing group, which deactivates the aromatic ring towards electrophilic substitution reactions. It also imparts significant metabolic stability to the molecule, as the C-S and C-F bonds are resistant to cleavage by metabolic enzymes.[2]

Applications in Drug Discovery and Agrochemicals

The unique properties conferred by the trifluoromethylthio group make 3-(Trifluoromethylthio)benzaldehyde a valuable building block in the synthesis of pharmaceuticals and agrochemicals.[4]

Role in Medicinal Chemistry

The incorporation of the -SCF3 group into drug candidates can lead to:

• Enhanced Metabolic Stability: The robustness of the C-F and C-S bonds can prevent metabolic degradation at that position, increasing the drug's half-life.[2]

• Increased Lipophilicity: This property can improve the absorption and distribution of the drug, potentially leading to better bioavailability.[2]

• Modulation of Bioactivity: The strong electron-withdrawing nature of the -SCF3 group can alter the electronic environment of the molecule, potentially leading to improved binding affinity to biological targets.

This intermediate is particularly useful in the design of potential antifungal, antibacterial, and anti-inflammatory agents.[4]

Agrochemical Applications

In the agrochemical industry, the trifluoromethylthio group is incorporated into pesticides and herbicides to enhance their efficacy and stability.[4] The increased lipophilicity can improve the penetration of the active ingredient into the target pest or plant.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 3-(Trifluoromethylthio)benzaldehyde. It is recommended to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For detailed safety information, it is crucial to consult the Material Safety Data Sheet (MSDS) provided by the supplier. Store the compound in a cool, dry place under an inert atmosphere.[4]

Conclusion

3-(Trifluoromethylthio)benzaldehyde is a strategically important synthetic intermediate that provides a gateway to a diverse range of trifluoromethylthiolated aromatic compounds. Its unique combination of a reactive aldehyde handle and the property-modulating -SCF3 group makes it an invaluable tool for medicinal chemists and researchers in the agrochemical field. The continued exploration of its reactivity and applications is expected to lead to the development of novel and improved therapeutic agents and crop protection solutions.

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3-(Trifluoromethylthio)benzaldehyde CAS number 51748-27-7.

An In-depth Technical Guide to 3-(Trifluoromethylthio)benzaldehyde (CAS 51748-27-7)

Foreword: A Molecule of Strategic Importance

In the landscape of modern chemical synthesis, the strategic incorporation of fluorine-containing functional groups is a cornerstone of innovation, particularly within drug discovery and materials science. Among these, the trifluoromethylthio (-SCF₃) group has garnered significant attention for its unique electronic properties and profound impact on molecular lipophilicity and metabolic stability. When this potent moiety is combined with the versatile reactivity of a benzaldehyde scaffold, the result is 3-(Trifluoromethylthio)benzaldehyde—a building block of considerable strategic value.

This guide, prepared for researchers, medicinal chemists, and process development scientists, moves beyond a simple recitation of facts. It aims to provide a deeper understanding of the causality behind this molecule's utility. We will explore not just what it does, but why it is a reagent of choice, how its functional groups dictate its reactivity, and how it can be leveraged to construct complex molecular architectures with desirable, pre-engineered properties.

Core Physicochemical and Spectroscopic Identity

Understanding the fundamental properties of 3-(Trifluoromethylthio)benzaldehyde is the first step toward its effective application. The molecule's identity is defined by the interplay between the aromatic ring, the electrophilic aldehyde, and the powerfully electron-withdrawing trifluoromethylthio group.

Key Properties Summary

Property	Value	Reference
CAS Number	51748-27-7	[1]
Molecular Formula	C₈H₅F₃OS	[1][2]
Molecular Weight	206.19 g/mol	[1][2]
Appearance	Oil / Liquid	[3]
Boiling Point	108°-111°C at 30-38 mmHg; ~172.9°C (predicted)	[2][3]
SMILES	O=CC1=CC=CC(SC(F)(F)F)=C1	[4][5]
InChI Key	MMDFTYGZZLJQER-UHFFFAOYSA-N	[5]

The trifluoromethylthio group is a key contributor to the molecule's character. It is highly lipophilic (with a Hansch parameter πR of 1.44), a property that can significantly enhance the bioavailability and membrane permeability of derivative compounds.[6] Furthermore, the exceptional strength of the C-F bonds renders the -SCF₃ group highly resistant to metabolic degradation, a critical feature for designing durable pharmaceutical agents.[7]

Synthesis and Manufacturing Protocol

The reliable synthesis of 3-(Trifluoromethylthio)benzaldehyde is crucial for its application. A common and effective laboratory-scale preparation involves the controlled reduction of the corresponding acid chloride. This method is a variation of the Rosenmund reduction, tailored for this specific substrate.

Protocol: Synthesis via Reduction of 3-(Trifluoromethylthio)benzoyl Chloride

This protocol is based on established literature procedures and provides a robust pathway to the target aldehyde.[3]

Step-by-Step Methodology:

• System Setup: A three-necked flask is equipped with a mechanical stirrer, a reflux condenser, and a gas inlet tube (bubbler). The system must be thoroughly dried and purged with an inert gas (e.g., Nitrogen or Argon).

• Reagent Charging: Charge the flask with 3-(Trifluoromethylthio)benzoyl chloride (1.0 eq.), anhydrous toluene (approx. 5 mL per gram of acid chloride), and a palladium on barium sulfate catalyst (Pd/BaSO₄, 5% w/w, approx. 0.1 g per gram of acid chloride).

• Hydrogenation: Heat the mixture to reflux while stirring. Once refluxing, switch the gas flow from inert gas to a gentle stream of hydrogen (H₂), bubbling it through the reaction mixture.

• Reaction Monitoring: The reaction progress should be monitored by TLC or GC-MS. The reaction typically proceeds for 12-24 hours. The disappearance of the starting acid chloride is the primary indicator of completion.

• Work-up (Catalyst Removal): After cooling to room temperature, filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the filter cake with diethyl ether or toluene to ensure complete recovery of the product.

• Purification (Bisulfite Adduct Formation): Combine the organic filtrates and add a saturated solution of sodium bisulfite. Stir the biphasic mixture vigorously for 12-24 hours. The aldehyde will form a solid bisulfite adduct, which precipitates out of the solution.

• Isolation and Hydrolysis: Filter the solid bisulfite adduct and wash it thoroughly with diethyl ether to remove any non-aldehydic impurities. Transfer the solid to a new flask and add a solution of potassium carbonate or sodium carbonate in water.

• Final Isolation (Steam Distillation): Heat the mixture to boiling. The aldehyde is regenerated and co-distills with the water (steam distillation). Collect the distillate.

• Extraction and Drying: Extract the aqueous distillate with diethyl ether (2x). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Final Purification: The crude product is purified by vacuum distillation to yield 3-(Trifluoromethylthio)benzaldehyde as a clear oil.[3]

Causality Behind Protocol Choices:

• Catalyst Choice (Pd/BaSO₄): The Rosenmund reduction requires a "poisoned" catalyst. Barium sulfate serves as a support with a low surface area, which moderates the activity of the palladium. This is critical to prevent the over-reduction of the newly formed aldehyde to the corresponding benzyl alcohol.

• Bisulfite Purification: This is a classic and highly effective method for purifying aldehydes. The reversible formation of the solid bisulfite adduct allows for the separation of the aldehyde from non-carbonyl impurities. The subsequent hydrolysis under basic conditions cleanly regenerates the pure aldehyde.

Synthesis Workflow Diagram

Caption: Synthetic pathway from the acid chloride to the pure aldehyde.

Chemical Reactivity and Synthetic Applications

The synthetic utility of 3-(Trifluoromethylthio)benzaldehyde stems from the predictable and versatile reactivity of its aldehyde functional group, which is electronically influenced by the meta-disposed -SCF₃ group.

The trifluoromethylthio group is a potent electron-withdrawing substituent, primarily through induction. This effect increases the electrophilicity of the carbonyl carbon in the aldehyde, making it more susceptible to nucleophilic attack compared to unsubstituted benzaldehyde.[2][8] This enhanced reactivity is a key advantage in many synthetic transformations.

Key Reaction Pathways

Caption: Major synthetic transformations of the aldehyde group.

1. Oxidation: The aldehyde can be readily oxidized to the corresponding 3-(Trifluoromethylthio)benzoic acid using standard oxidizing agents like potassium permanganate (KMnO₄) or pyridinium chlorochromate (PCC). This provides access to carboxylic acid derivatives for further functionalization (e.g., amide coupling).

2. Reduction: Selective reduction of the aldehyde to 3-(Trifluoromethylthio)benzyl alcohol is easily achieved with hydride reagents like sodium borohydride (NaBH₄). The resulting alcohol is a useful intermediate for introducing the 3-(SCF₃)benzyl moiety via etherification or esterification.

3. Condensation Reactions: The enhanced electrophilicity of the carbonyl carbon makes this aldehyde an excellent substrate for C-C bond-forming reactions.

• Knoevenagel Condensation: Reacts efficiently with active methylene compounds (e.g., malononitrile) to yield substituted styrenes.[8]
• Aldol Condensation: Can participate in aldol reactions, for instance with ketones like hydroxyacetone, to build more complex carbon skeletons.[9] These reactions are foundational for synthesizing chalcone derivatives, which have been investigated as hypoxia-inducible factor (HIF)-1 inhibitors.[9]

4. Imine Formation and Reductive Amination: The aldehyde reacts with primary amines to form imines, which can be subsequently reduced in a one-pot procedure (reductive amination) to furnish secondary amines. This is a powerful method for incorporating the 3-(SCF₃)benzyl structure into pharmacologically relevant scaffolds.[2]

Applications in Drug Discovery and Materials Science

The true value of 3-(Trifluoromethylthio)benzaldehyde lies in its role as a strategic building block for creating high-value molecules.

Pharmaceutical and Agrochemical Development

This compound is a key intermediate for synthesizing molecules with enhanced biological activity and favorable pharmacokinetic profiles.[2][4]

• Enhanced Lipophilicity and Bioavailability: The -SCF₃ group significantly increases the lipophilicity of a molecule, which can improve its ability to cross biological membranes and enhance oral bioavailability.[4][6][7]

• Metabolic Stability: The C-F bonds are exceptionally strong, making the trifluoromethyl group highly resistant to oxidative metabolism by cytochrome P450 enzymes. This "metabolic shield" can increase a drug's half-life and reduce patient dosing frequency.[7]

• Target Binding: The strong dipole moment and electron-withdrawing nature of the -SCF₃ group can influence the conformation of a molecule and lead to stronger, more selective binding interactions with biological targets like enzymes or receptors.

It is actively used in the design of potential antifungal, antibacterial, and anti-inflammatory agents, as well as in the synthesis of novel pesticides.[2]

Advanced Materials and Specialty Chemicals

Beyond life sciences, the unique properties imparted by the trifluoromethylthio group are highly desirable in materials science.[10]

• High-Performance Polymers: When used as a monomer or co-monomer, it can be incorporated into polymers like polyimides or polyesters. The fluorinated group enhances thermal stability, chemical resistance, and hydrophobicity (water repellency). Such materials are valuable in the aerospace and electronics industries.[10]

• Optoelectronic Materials: The strong electronic influence of the -SCF₃ group can be used to fine-tune the absorption and emission properties of dyes, pigments, and fluorescent probes. This makes it a compound of interest for developing materials for organic light-emitting diodes (OLEDs) and other advanced electronic devices.[10]

Safety, Handling, and Storage

As with any reactive chemical intermediate, proper handling of 3-(Trifluoromethylthio)benzaldehyde is essential for laboratory safety. The following guidelines are derived from typical Safety Data Sheet (SDS) information.

GHS Hazard and Precautionary Summary

Category	GHS Information	Reference
Pictogram	GHS07 (Exclamation Mark)	[5]
Signal Word	Warning	[5]
Hazard Statements	H302: Harmful if swallowed.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[5][11]
Precautionary Statements	P261: Avoid breathing mist/vapors.P264: Wash skin thoroughly after handling.P280: Wear protective gloves/eye protection/face protection.P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[12][13]

Handling and Storage Protocol

• Engineering Controls: Always handle this compound in a well-ventilated chemical fume hood to avoid inhalation of vapors.[12] Eyewash stations and safety showers should be readily accessible.[14]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical safety goggles or a face shield.[13]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and reducing agents.[2][14] For long-term stability, storage under an inert gas atmosphere (e.g., Argon or Nitrogen) at 2-8°C is recommended.[2]

• Spill Management: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place in a suitable, labeled container for chemical waste disposal.[13]

Conclusion

3-(Trifluoromethylthio)benzaldehyde is more than just another aromatic aldehyde. It is a highly functionalized, strategically designed building block that empowers chemists to introduce the valuable -SCF₃ moiety into a wide array of molecular frameworks. Its predictable reactivity, coupled with the profound influence of the trifluoromethylthio group on physicochemical and biological properties, ensures its continued importance in the development of next-generation pharmaceuticals, agrochemicals, and advanced materials. A thorough understanding of its synthesis, reactivity, and handling is paramount for any scientist looking to leverage its full potential.

References

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• Synthesis of trifluoromethylated thioethers via Ni-catalyzed reductive C–S coupling. Organic Chemistry Frontiers (RSC Publishing). (URL: )
• Recent advances in the synthesis of trifluoromethyl ethers through the direct O - Chemical Review and Letters. (URL: )

• Synthesis of trifluoromethylated thioethers via Ni-catalyzed reductive C–S coupling. (2023-05-11). (URL: [Link])

• Direct Trifluoromethylthiolation Reactions Involving Radical Processes. (URL: )

• Synthesis of Vinyl Trifluoromethyl Thioethers via Copper-Mediated Trifluoromethylthiolation of Vinyl Bromides. The Journal of Organic Chemistry - ACS Publications. (2015-02-12). (URL: [Link])

• Oxidative Trifluoromethylation and Trifluoromethylthiolation Reactions Using (Trifluoromethyl)trimethylsilane as a Nucleophilic CF3 Source. Accounts of Chemical Research - ACS Publications. (2014-04-28). (URL: [Link])

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Introduction: The Rising Prominence of the Trifluoromethylthio Moiety

An In-Depth Technical Guide to the Reactivity and Application of the Trifluoromethylthio (SCF3) Group

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal and agrochemical research, the strategic incorporation of fluorine-containing functional groups is a cornerstone of molecular design.[1][2] Among these, the trifluoromethylthio (SCF3) group has emerged as a uniquely powerful tool for modulating the physicochemical and biological properties of organic molecules.[1][3] Its distinctive electronic nature and steric profile confer significant advantages, including enhanced metabolic stability, increased lipophilicity, and improved cell membrane permeability, which can translate to greater bioavailability and efficacy of drug candidates and agrochemicals.[2][3][4] This guide provides a comprehensive overview of the core reactivity principles of the SCF3 group and the primary synthetic strategies for its incorporation, offering field-proven insights for its practical application.

Pillar 1: Understanding the Core Physicochemical Properties of the SCF3 Group

The utility of the SCF3 group stems from a unique combination of strong electron-withdrawing effects and high lipophilicity, properties that are not easily replicated by other functional groups.[4] The high electronegativity of the fluorine atoms polarizes the C-F bonds, which in turn withdraws electron density from the sulfur atom and the rest of the molecule. This strong inductive effect can significantly impact the reactivity of adjacent functional groups and the overall electronic distribution of the molecule.[2][4]

Simultaneously, the SCF3 group is one of the most lipophilic substituents used in drug design, a property quantified by a Hansch lipophilicity parameter (π) of 1.44.[5][6] This high lipophilicity can dramatically improve a molecule's ability to cross cellular membranes and the blood-brain barrier, thereby enhancing its absorption, distribution, metabolism, and excretion (ADME) profile.[3][4] The combination of being both electron-withdrawing and lipophilic makes the SCF3 group a valuable asset in fine-tuning the properties of bioactive molecules.[2][7]

Table 1: Key Physicochemical Properties of the SCF3 Group

Property	Value/Description	Implication in Drug/Agrochemical Design
Hansch Lipophilicity Parameter (π)	1.44[5][6]	Enhances membrane permeability and bioavailability.[3][4]
Hammett Parameter (σp)	0.50[6]	Strong electron-withdrawing nature; increases metabolic stability.[2][4]
Steric Profile	Conical shape	Can influence binding affinity and conformational preferences.
Metabolic Stability	High	Resistant to oxidative metabolism at the sulfur atom.[4]

Pillar 2: Synthetic Strategies for the Introduction of the SCF3 Group

The direct incorporation of the SCF3 group into a molecule is a key challenge that has been addressed through the development of a diverse array of synthetic methodologies. These can be broadly categorized into electrophilic, nucleophilic, and radical pathways.[5]

Electrophilic Trifluoromethylthiolation

Electrophilic trifluoromethylthiolation involves the reaction of a nucleophile with a reagent that delivers an "SCF3+" equivalent. Historically, early reagents like trifluoromethylsulfenyl chloride (CF3SCl) were highly toxic and difficult to handle gases, limiting their widespread use. The field has since evolved with the development of safer, more stable, and highly reactive solid or liquid reagents.[8]

Prominent examples of modern electrophilic trifluoromethylthiolating reagents include N-(trifluoromethylthio)phthalimide and N-trifluoromethylthiodibenzenesulfonimide.[9] These reagents have demonstrated broad utility in the trifluoromethylthiolation of a wide range of nucleophiles, including indoles, β-ketoesters, enamines, and electron-rich arenes.[9][10]

Caption: General workflow for electrophilic trifluoromethylthiolation.

Experimental Protocol: Electrophilic Trifluoromethylthiolation of an Indole

This protocol is a representative example of a direct C-H trifluoromethylthiolation of an electron-rich heterocycle using a stable electrophilic reagent.

• Preparation: To an oven-dried flask under an inert atmosphere (e.g., nitrogen or argon), add the indole substrate (1.0 equiv) and a suitable anhydrous solvent such as acetonitrile or dichloromethane.

• Reagent Addition: Add the electrophilic trifluoromethylthiolating reagent, such as N-(trifluoromethylthio)phthalimide (1.2 equiv).

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired trifluoromethylthiolated indole.

Nucleophilic Trifluoromethylthiolation

Nucleophilic trifluoromethylthiolation employs reagents that act as a source of the "SCF3-" anion. Copper(I) trifluoromethanethiolate (CuSCF3) is a widely used and effective nucleophilic reagent for this purpose. These reactions are particularly useful for the trifluoromethylthiolation of electrophilic substrates such as aryl and alkyl halides.[11] The development of methods using CuSCF3 and other nucleophilic sources, like AgSCF3, has provided a complementary approach to electrophilic methods.[11]

Caption: General workflow for nucleophilic trifluoromethylthiolation.

Experimental Protocol: Copper-Mediated Trifluoromethylthiolation of an Aryl Iodide

This protocol describes a common method for the formation of an Ar-SCF3 bond using a nucleophilic SCF3 source.

• Preparation: In a glovebox or under an inert atmosphere, add CuSCF3 (1.5 equiv) to a reaction vessel.

• Reactant Addition: Add the aryl iodide (1.0 equiv), a suitable ligand if necessary (e.g., 1,10-phenanthroline), and a polar aprotic solvent such as DMF or NMP.

• Reaction: Seal the vessel and heat the reaction mixture to a temperature typically ranging from 100 to 140 °C. Monitor the reaction's progress.

• Work-up: After completion, cool the reaction to room temperature and dilute with a suitable organic solvent (e.g., ethyl acetate). Filter the mixture through a pad of celite to remove insoluble copper salts.

• Extraction: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Concentrate the organic layer and purify the residue by column chromatography to yield the aryl trifluoromethyl sulfide.

Radical Trifluoromethylthiolation

Radical-based methods for trifluoromethylthiolation have gained significant traction due to their unique reactivity and ability to functionalize otherwise inert C-H bonds.[12] These reactions often proceed under mild conditions and can be initiated by various means, including photochemical activation (e.g., UV irradiation or photoredox catalysis) or chemical radical initiators.[5][12][13] Reagents such as AgSCF3 can serve as a source of the SCF3 radical upon oxidation.[13] Radical trifluoromethylthiolation has enabled novel transformations, including the difunctionalization of alkenes and cascade reactions to form complex heterocyclic structures.[14][15]

Caption: A simplified radical chain mechanism for trifluoromethylthiolation.

Experimental Protocol: Silver-Mediated Radical Trifluoromethylthiolation of an Alkene

This protocol provides an example of a radical addition of an SCF3 group across a double bond.

• Preparation: Combine the alkene (1.0 equiv), AgSCF3 (2.0 equiv), and an oxidant such as K2S2O8 (2.0 equiv) in a suitable solvent (e.g., acetonitrile/water).

• Reaction: Stir the mixture at an elevated temperature (e.g., 60-80 °C) in a sealed tube.

• Monitoring: Follow the consumption of the starting material by TLC or GC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and dilute with water.

• Extraction: Extract the aqueous layer with an organic solvent like ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the crude product via flash column chromatography to obtain the trifluoromethylthiolated product.

Pillar 3: A Comparative Analysis of Trifluoromethylthiolation Strategies

The choice of synthetic method for introducing an SCF3 group depends heavily on the substrate, desired regioselectivity, and functional group tolerance. Each approach offers distinct advantages and disadvantages.

Table 2: Comparison of Trifluoromethylthiolation Methodologies

Method	Reagent Type	Common Substrates	Advantages	Disadvantages
Electrophilic	"SCF3+" source (e.g., N-trifluoromethylthiophthalimide)	Electron-rich arenes, heterocycles, enolates, alkynes.[16]	Broad substrate scope, often mild conditions, many shelf-stable reagents available.[8][10]	Reagents can be expensive; may require activators for less reactive substrates.[10]
Nucleophilic	"SCF3-" source (e.g., CuSCF3, AgSCF3)[11]	Aryl/alkyl halides, boronic acids.[11][17]	Complementary to electrophilic methods; effective for cross-coupling reactions.[17]	Often requires elevated temperatures and inert atmosphere; metal contamination of products.
Radical	SCF3 radical precursor (e.g., AgSCF3 + oxidant)[13]	Alkenes, alkynes, C-H bonds.[12][14]	Mild conditions, high functional group tolerance, unique reactivity for C-H functionalization.[13]	Can have issues with regioselectivity; may require stoichiometric oxidants.

Conclusion and Future Outlook

The trifluoromethylthio group is a privileged functional group in modern chemistry, offering a powerful strategy to enhance the properties of pharmaceuticals and agrochemicals.[18][19] The development of a diverse toolbox of reagents and synthetic methods for electrophilic, nucleophilic, and radical trifluoromethylthiolation has made this valuable moiety more accessible to researchers.[9] Future innovations will likely focus on developing more cost-effective and sustainable methods, including catalytic and asymmetric trifluoromethylthiolation reactions, further expanding the applications of the SCF3 group in creating novel and impactful molecules.

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An In-depth Technical Guide on the Lipophilicity of the SCF3 Group in Drug Discovery

Abstract

The trifluoromethylthio (SCF3) group has emerged as a crucial substituent in modern medicinal chemistry, offering a unique combination of properties to modulate the physicochemical and pharmacokinetic profiles of drug candidates. This guide provides an in-depth exploration of the lipophilicity of the SCF3 group, a parameter of paramount importance in drug design. We will delve into the electronic and steric characteristics that define its behavior, offer a comparative analysis with other common fluorine-containing moieties, and present detailed experimental protocols for its characterization. This document is intended for researchers and scientists in the field of drug discovery, providing both foundational knowledge and practical insights to leverage the SCF3 group for the development of novel therapeutics.

Introduction: The Strategic Role of Lipophilicity and the Emergence of the SCF3 Group

Lipophilicity, the affinity of a molecule for a lipid-like environment, is a critical determinant of a drug's Absorption, Distribution, Metabolism, and Excretion (ADME) properties.[1][2] It is most commonly quantified by the partition coefficient (LogP) for neutral compounds and the distribution coefficient (LogD) for ionizable compounds at a specific pH.[3][4] A delicate balance of lipophilicity is essential for a drug to effectively traverse cellular membranes to reach its target, while also maintaining sufficient aqueous solubility for formulation and distribution in the bloodstream.[5]

The strategic incorporation of fluorine atoms into drug candidates has become a cornerstone of modern medicinal chemistry, primarily to enhance metabolic stability and modulate physicochemical properties.[6][7] Among the various fluorinated functional groups, the trifluoromethylthio (SCF3) group has garnered significant attention for its ability to confer a unique set of properties upon a molecule.[8][9] It is characterized by its high lipophilicity and strong electron-withdrawing nature, which can profoundly influence a molecule's pharmacological profile.[10][11] The SCF3 moiety can improve the permeability of substances across cell membranes and the blood-brain barrier, thereby increasing the bioavailability of drug candidates.[12]

This guide will provide a comprehensive overview of the lipophilicity of the SCF3 group, offering a deep dive into its fundamental properties and practical applications in drug discovery.

Physicochemical Properties of the SCF3 Group

The utility of the SCF3 group in drug design stems from a unique combination of steric and electronic properties that collectively influence its lipophilicity and overall impact on a molecule.

Electronic Effects: A Potent Electron-Withdrawing Group

The SCF3 group is a strong electron-withdrawing group, a property attributable to the high electronegativity of the fluorine atoms.[13] This strong inductive effect can significantly decrease the electron density of the parent molecule.[8] Consequently, molecules containing the SCF3 group are less susceptible to oxidative metabolism, which can lead to improved metabolic stability and a longer in vivo half-life.[8][11] While the electron-withdrawing properties of -CF3 and -SCF3 are similar, their impact on lipophilicity differs significantly.[14]

Steric and Conformational Aspects

The trifluoromethylthio group possesses considerable steric bulk.[9] This steric hindrance can influence the binding affinity of a drug to its target receptor and can also shield adjacent functional groups from enzymatic degradation, further contributing to metabolic stability.[10] The conformation of the SCF3 group can also play a role in its interactions with biological targets.

Comparative Lipophilicity: SCF3 vs. Other Fluorinated Groups

A key aspect of utilizing the SCF3 group in drug design is understanding how its lipophilicity compares to other commonly used fluorine-containing substituents, particularly the trifluoromethyl (CF3) group.

The Hansch Lipophilicity Parameter (π)

The Hansch lipophilicity parameter, π, quantifies the contribution of a substituent to the overall lipophilicity of a molecule. A positive π value indicates that the substituent increases lipophilicity, while a negative value signifies a decrease. The SCF3 group has a significantly high Hansch lipophilicity parameter (π = 1.44), making it one of the most lipophilic functional groups used in drug discovery.[15][16] This is notably higher than that of the CF3 group.

SCF3 vs. CF3: A Head-to-Head Comparison

While both the SCF3 and CF3 groups are strongly electron-withdrawing, their impact on lipophilicity is markedly different. The increased lipophilicity of the SCF3 group compared to the CF3 group has been shown to enhance membrane permeability.[14] For example, the calculated logP (clogP) for Me-SCF3 is 1.95, which is substantially higher than the 1.11 clogP value for Me-CF3.[14] This difference can be a critical factor in optimizing a drug's ability to cross biological barriers.

Data Presentation: Lipophilicity Comparison

Group	Hansch Parameter (π)	Example cLogP (on a methyl group)	Key Characteristics
-SCF3	1.44[16]	1.95 (for Me-SCF3)[14]	Highly lipophilic, strong electron-withdrawing
-CF3	~0.88	1.11 (for Me-CF3)[14]	Lipophilic, strong electron-withdrawing
-OCF3	1.04[16]	-	Lipophilic, strong electron-withdrawing
-F	0.14	-	Moderately lipophilic, highly electronegative
-CH3	0.56	-	Lipophilic, electron-donating

This table provides a comparative summary of the lipophilicity of the SCF3 group against other common substituents.

Experimental Determination of Lipophilicity

Accurate measurement of lipophilicity is crucial for making informed decisions in drug design. The two most common experimental methods for determining LogP and LogD are the shake-flask method and reverse-phase high-performance liquid chromatography (RP-HPLC).[1][17]

Shake-Flask Method (Gold Standard)

This traditional method directly measures the partitioning of a compound between n-octanol and water (or a buffer of a specific pH for LogD).[17]

Experimental Protocol:

• Preparation of Phases: Pre-saturate n-octanol with an aqueous buffer (e.g., phosphate-buffered saline at pH 7.4 for LogD measurements) and vice-versa to ensure thermodynamic equilibrium.[1]

• Compound Dissolution: Accurately weigh and dissolve the test compound in one of the phases (typically n-octanol).

• Equilibration: Mix the two phases in a flask and shake vigorously for a set period (e.g., 24 hours) to allow the compound to reach equilibrium between the two phases.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the n-octanol and aqueous layers.

• Concentration Analysis: Determine the concentration of the compound in each phase using a suitable analytical technique, such as UV-Vis spectroscopy or LC-MS.[1]

• Calculation: Calculate the LogP (or LogD) as the logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.[4]

RP-HPLC Method

This is a faster, high-throughput alternative to the shake-flask method that correlates a compound's retention time on a nonpolar stationary phase with its lipophilicity.[17]

Experimental Protocol:

• Column and Mobile Phase: Use a reverse-phase column (e.g., C18) with a mobile phase consisting of a mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile or methanol).[17]

• Calibration: Inject a series of standard compounds with known LogP values and measure their retention times (tR). Generate a calibration curve by plotting the logarithm of the capacity factor (log k') against the known LogP values. The capacity factor is calculated as k' = (tR - t0) / t0, where t0 is the column dead time.[1]

• Sample Analysis: Inject the test compound and measure its retention time.

• LogP Determination: Use the calibration curve to determine the LogP of the test compound from its measured retention time.

Visualization: Experimental Workflow for Lipophilicity Determination

Workflow for determining LogP/LogD via Shake-Flask and RP-HPLC methods.

Impact of the SCF3 Group on Pharmacokinetics

The high lipophilicity conferred by the SCF3 group can have a profound impact on the pharmacokinetic profile of a drug candidate.

• Enhanced Membrane Permeability: The increased lipophilicity can improve a drug's ability to cross biological membranes, including the intestinal wall for oral absorption and the blood-brain barrier for CNS-targeted drugs.[10][12]

• Increased Bioavailability: By improving absorption, the SCF3 group can lead to higher bioavailability, meaning a greater fraction of the administered dose reaches systemic circulation.[9][12]

• Metabolic Stability: The strong electron-withdrawing nature of the SCF3 group can protect adjacent chemical bonds from enzymatic degradation, leading to increased metabolic stability.[8][10]

• Potential for Off-Target Effects: It is important to note that excessively high lipophilicity can sometimes lead to non-specific binding to unintended targets and increased toxicity.[14] Therefore, a careful balance must be struck.

Synthetic Methodologies for Introducing the SCF3 Group

The growing importance of the SCF3 group has spurred the development of numerous synthetic methods for its incorporation into organic molecules. These methods can be broadly categorized into electrophilic, nucleophilic, and radical trifluoromethylthiolation reactions.[15][18]

• Electrophilic Trifluoromethylthiolation: This approach utilizes reagents that deliver an "SCF3+" equivalent to a nucleophilic substrate. While early reagents like trifluoromethylsulfenyl chloride (CF3SCl) were effective, their toxicity and difficult handling have led to the development of more stable and user-friendly alternatives.[19]

• Nucleophilic Trifluoromethylthiolation: These methods employ a source of the "SCF3-" anion to react with an electrophilic substrate. Reagents such as (Me4N)SCF3 have proven useful in this regard.[20]

• Radical Trifluoromethylthiolation: This strategy involves the generation of the SCF3 radical, which can then add to unsaturated systems or participate in C-H functionalization reactions.[21]

Visualization: Synthetic Approaches to SCF3 Incorporation

General strategies for the synthesis of SCF3-containing compounds.

Conclusion and Future Perspectives

The trifluoromethylthio (SCF3) group is a powerful tool in the medicinal chemist's arsenal for modulating the lipophilicity and pharmacokinetic properties of drug candidates. Its high lipophilicity, coupled with its strong electron-withdrawing nature, can lead to enhanced membrane permeability, increased bioavailability, and improved metabolic stability.[8][10][12] However, it is essential to carefully consider the potential for increased toxicity associated with excessive lipophilicity.[14]

The continued development of novel and efficient synthetic methods for the introduction of the SCF3 group will undoubtedly expand its application in drug discovery.[19][20][21] As our understanding of the intricate relationship between lipophilicity and biological activity deepens, the strategic use of the SCF3 group will continue to play a vital role in the design of the next generation of therapeutics.

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Strategic Incorporation of the Trifluoromethylthio (SCF₃) Group into Organic Molecules: A Methodological Guide

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The trifluoromethylthio (SCF₃) group has emerged as a uniquely powerful substituent in the design of modern pharmaceuticals, agrochemicals, and advanced materials.[1][2][3] Its distinctive combination of high lipophilicity, strong electron-withdrawing character, and enhanced metabolic stability allows for profound modulation of a molecule's physicochemical and pharmacokinetic properties.[2][4][5][6] With a Hansch hydrophobicity parameter (π) of 1.44, the SCF₃ group is one of the most lipophilic moieties available, often improving a compound's ability to cross cellular membranes.[2][7][8] This guide provides a comprehensive overview of the principal synthetic strategies for introducing the SCF₃ group—electrophilic, nucleophilic, and radical trifluoromethylthiolation—with an emphasis on the underlying mechanisms, reagent selection, and practical, field-proven protocols.

The Strategic Value of the Trifluoromethylthio Moiety

The decision to incorporate an SCF₃ group is driven by its predictable and potent effects on molecular properties. Unlike its trifluoromethyl (CF₃) counterpart, the SCF₃ group offers a different steric and electronic profile, providing medicinal chemists with a more nuanced tool for lead optimization.

• Enhanced Lipophilicity and Bioavailability: The high lipophilicity of the SCF₃ group can significantly improve a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile by enhancing its permeability across lipid bilayers.[5][6][9]

• Metabolic Stability: The strong S-CF₃ bond and the electron-withdrawing nature of the group can shield adjacent sites from enzymatic degradation, particularly oxidative metabolism, thereby increasing the in vivo half-life of a drug.[2][5]

• Modulation of Electronic Properties: As a strong electron-withdrawing group, the SCF₃ moiety can significantly lower the pKa of nearby acidic or basic centers and alter the electronic nature of aromatic systems, which can be crucial for tuning receptor binding affinity.[2][5]

The successful installation of this critical functional group hinges on the selection of an appropriate synthetic methodology tailored to the specific substrate and desired outcome. The following sections dissect the three dominant mechanistic paradigms for C-SCF₃ bond formation.

Electrophilic Trifluoromethylthiolation: Taming the "SCF₃⁺" Synthon

Electrophilic trifluoromethylthiolation involves the reaction of an electron-rich substrate (a nucleophile) with a reagent acting as an electrophilic "SCF₃⁺" source. This strategy is particularly effective for the functionalization of arenes, heteroarenes, enolates, and other carbon nucleophiles. The field has evolved significantly from the use of hazardous gases like trifluoromethanesulfenyl chloride (CF₃SCl) to the development of stable, crystalline, and highly effective reagents.[7][10][11][12]

Key Reagents and Their Activation

The choice of reagent is dictated by the nucleophilicity of the substrate and the desired reaction conditions. Modern electrophilic reagents offer a spectrum of reactivity.

• N-Trifluoromethylthio Imides and Amides: Reagents such as N-trifluoromethylthiophthalimide and, more notably, N-trifluoromethylthiosaccharin are widely used due to their stability and high reactivity.[7][13][14] The enhanced electrophilicity of the saccharin-based reagent stems from the powerful electron-withdrawing sulfonyl group, making the N-S bond more labile.[14] These reagents are often activated by Lewis or Brønsted acids for the functionalization of less reactive substrates like electron-rich arenes in a Friedel-Crafts-type mechanism.[7][11][15]

• Sulfonium Salts (Umemoto's Reagents): S-(Trifluoromethyl)dibenzothiophenium salts are highly potent electrophilicating agents capable of reacting with a wide array of nucleophiles.[16][17][18] Fluorinated derivatives, such as Umemoto's Reagent II, exhibit even greater thermal stability and reactivity.[19]

• Hypervalent Iodine Reagents: Togni and co-workers developed hypervalent iodine(III)-CF₃ reagents that serve as mild electrophilic trifluoromethylating agents, and their chemistry has inspired the design of related SCF₃-transfer reagents.[14][16]

Caption: Mechanism of Lewis Acid-Catalyzed Aromatic Trifluoromethylthiolation.

Comparative Data for Electrophilic Reagents

Reagent	Substrate Scope	Typical Conditions	Advantages
N-Trifluoromethylthiosaccharin	Electron-rich (hetero)arenes, β-ketoesters, indoles	FeCl₃ or AgSbF₆, 40-100 °C[11][15]	Bench-stable, highly reactive, widely applicable.[12]
Umemoto's Reagent II	β-dicarbonyls, terminal alkynes, thiols, phosphines	Base (e.g., NaH), Cu(I) for alkynes, rt	High thermal stability and electrophilicity.[19]
α-Cumyl Trifluoromethanesulfenate	Various nucleophiles	Often catalyst-free, mild conditions	Highly reactive, suitable for sensitive substrates.[14]

Experimental Protocol: Trifluoromethylthiolation of N-Methylindole

This protocol describes a self-validating system for the direct C-H functionalization of an electron-rich heteroarene using a stable electrophilic reagent.

• Preparation: To an oven-dried Schlenk tube under an argon atmosphere, add N-methylindole (0.2 mmol, 1.0 equiv.), N-trifluoromethylthiosaccharin (0.21 mmol, 1.05 equiv.), and anhydrous 1,2-dichloroethane (DCE, 3 mL).

• Catalyst Addition: Add gold(III) chloride (AuCl₃, 0.002 mmol, 1 mol %) to the stirred solution.

• Reaction: Seal the tube and place it in a preheated oil bath at 100 °C. Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 16 hours.

• Workup: After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the residue by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the desired 3-(trifluoromethylthio)-N-methylindole.[11]

Nucleophilic Trifluoromethylthiolation: Harnessing the "SCF₃⁻" Synthon

This approach utilizes a nucleophilic trifluoromethylthiolate anion ("SCF₃⁻") to react with electrophilic substrates, such as aryl halides, alkyl halides, and triflates.[20] The primary challenge lies in the generation and handling of the trifluoromethylthiolate anion, which can be unstable.

Sources of the SCF₃ Nucleophile

• Metal Salts: Silver(I) trifluoromethanethiolate (AgSCF₃) and copper(I) trifluoromethanethiolate (CuSCF₃) are the most common sources.[20][21] They are solids that can be handled in air, although reactions are typically run under inert conditions. AgSCF₃ is often used for SNAr reactions and can be activated with iodide salts.[22] CuSCF₃ is effective for substituting hindered α-bromoamides.[21]

• In Situ Generation: The powerful Ruppert-Prakash reagent, (trifluoromethyl)trimethylsilane (TMSCF₃), can react with elemental sulfur in the presence of an initiator to generate a nucleophilic SCF₃ source for reaction with terminal alkynes and aryl boronic acids.[23][24]

• Fluoride-Activated Reagents: Recently, reagents such as S-(Trifluoromethyl)benzothioate (TFBT) have been developed, which generate the SCF₃ nucleophile upon activation with potassium fluoride (KF).[25]

Caption: Generation and Reaction of a Nucleophilic SCF₃ Species.

Experimental Protocol: SNAr Trifluoromethylthiolation of an Activated Aryl Chloride

This protocol illustrates the substitution of an activated aromatic chloride using a stable, solid nucleophilic SCF₃ source.

• Setup: In a round-bottom flask, combine 4-chloro-3,5-dinitrobenzotrifluoride (1.0 mmol, 1.0 equiv.), AgSCF₃ (2.0 mmol, 2.0 equiv.), and potassium iodide (KI, 2.0 mmol, 2.0 equiv.).

• Solvent Addition: Add anhydrous acetonitrile (5 mL) to the flask.

• Reaction: Stir the reaction mixture vigorously at room temperature. The reaction is typically rapid, with quantitative conversion observed within 1 hour. Monitor by ¹⁹F NMR or GC analysis.

• Workup: Upon completion, dilute the mixture with diethyl ether and filter it through a short plug of silica gel to remove inorganic salts.

• Isolation: Concentrate the filtrate under reduced pressure to yield the product, 3,5-dinitro-4-(trifluoromethylthio)benzotrifluoride. Further purification is often not necessary due to the high conversion.[22]

Radical Trifluoromethylthiolation: Leveraging the •SCF₃ Radical

Methods involving the trifluoromethylthio radical (•SCF₃) have become exceptionally powerful due to their high functional group tolerance and applicability to C-H functionalization under mild conditions.[8][26] These reactions are often initiated by photoredox catalysis or chemical oxidants.

Generation of the •SCF₃ Radical

• Photoredox Catalysis: Visible-light photocatalysis is a premier strategy for generating the •SCF₃ radical.[27] An excited-state photocatalyst can reduce an N-SCF₃ reagent or oxidize a trifluoromethylthiolate salt to generate the radical, enabling reactions like the functionalization of C(sp³)-H bonds.[4][28][29]

• Oxidative Methods: A simple and effective method involves the oxidation of AgSCF₃ with a chemical oxidant like potassium persulfate (K₂S₂O₈).[30][31] This generates the •SCF₃ radical, which can participate in a variety of transformations, including elegant cascade reactions where an initial radical addition is followed by cyclization.[32][33]

• UV Irradiation: Early methods relied on the UV-mediated homolysis of precursors like bis(trifluoromethyl)disulfide (CF₃SSCF₃), but these are less common now due to the toxicity of the reagents.[8][26]

Caption: A General Photoredox Cycle for C-H Trifluoromethylthiolation.

Experimental Protocol: Silver-Mediated Radical Cascade Trifluoromethylthiolation/Cyclization

This protocol demonstrates a sophisticated application of radical chemistry to construct complex heterocyclic scaffolds in a single step.

• Setup: To a flame-dried Schlenk tube, add the benzimidazole-derived alkene substrate (0.2 mmol, 1.0 equiv.), AgSCF₃ (0.4 mmol, 2.0 equiv.), and K₂S₂O₈ (0.4 mmol, 2.0 equiv.).

• Solvent: Add a 1:1 mixture of CH₂Cl₂/H₂O (4 mL) to the tube.

• Reaction: Seal the tube and stir the biphasic mixture vigorously at 60 °C for 12 hours.

• Workup: After cooling, extract the aqueous layer with CH₂Cl₂ (3 x 10 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the filtrate and purify the crude product via preparative thin-layer chromatography (pTLC) to isolate the trifluoromethylthiolated tricyclic product.[32]

Conclusion and Future Outlook

The introduction of the trifluoromethylthio group is a mature yet continually evolving field in synthetic chemistry. The development of stable, selective, and versatile reagents has empowered chemists to install this valuable moiety into a vast range of molecular architectures. Electrophilic methods are ideal for electron-rich systems, nucleophilic strategies excel with electrophilic partners like aryl halides, and radical approaches offer unparalleled access to C-H functionalization and complex cyclizations under mild conditions.

Future advancements will likely focus on enhancing sustainability and efficiency. The development of cheaper, more environmentally benign SCF₃ sources and the expansion of catalytic, particularly asymmetric, trifluoromethylthiolation methods remain key objectives.[13][34][35] As our understanding of radical and organometallic catalysis deepens, we can expect the toolbox for SCF₃ installation to become even more powerful, further solidifying the role of this unique functional group in the development of next-generation medicines and materials.

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A Historical Overview of Trifluoromethylthiolating Agents: From Hazardous Gases to Benchtop Reagents

An In-depth Technical Guide:

The trifluoromethylthio (SCF₃) group is a cornerstone in modern medicinal and agricultural chemistry. Its unique combination of high lipophilicity (Hansch parameter π = 1.44) and strong electron-withdrawing character allows for the fine-tuning of a molecule's pharmacokinetic and physicochemical properties, often leading to enhanced metabolic stability, cell-membrane permeability, and binding affinity.[1][2][3] This guide provides a historical and technical overview of the reagents developed to introduce this critical functional group, tracing their evolution from hazardous, difficult-to-handle gases to the versatile, shelf-stable solids used in today's laboratories.

The Early Days: Foundational but Impractical Methods

The initial forays into trifluoromethylthiolation were characterized by the use of highly reactive and hazardous reagents under harsh conditions.[2][4] These early methods, while groundbreaking, were not practical for the routine synthesis required in drug discovery.

• Trifluoromethanesulfenyl Chloride (CF₃SCl): This toxic, corrosive gas was one of the first reagents used.[1] Its high reactivity allowed for the trifluoromethylthiolation of various nucleophiles, but its gaseous nature and toxicity severely limited its widespread application.

• Bis(trifluoromethyl) Disulfide (CF₃SSCF₃): This volatile liquid offered a slightly safer alternative to CF₃SCl. Reactions typically required UV irradiation to homolytically cleave the S-S bond, generating the trifluoromethylthiyl radical (•SCF₃).[5] This photochemical approach was one of the earliest methods for radical trifluoromethylthiolation, but the need for specialized equipment and the reagent's volatility were significant drawbacks.

These foundational methods established the chemical feasibility of the SCF₃ group's installation but highlighted the critical need for more user-friendly and safer reagents to unlock its full potential in organic synthesis.

The Rise of Electrophilic Reagents: Taming the Reactivity

The development of shelf-stable, electrophilic trifluoromethylthiolating agents marked a paradigm shift in the field. These reagents treat the SCF₃ moiety as an electrophile ("SCF₃⁺"), enabling reactions with a wide array of carbon- and heteroatom-centered nucleophiles.

The journey towards practical electrophilic reagents began in the 1980s. In 1984, the Yagupolskii group reported that S-trifluoromethyl diarylsulfonium salts could effectively trifluoromethylthiolate thiophenolates, representing a pioneering effort in electrophilic trifluoromethylation.[6] Building on this, the Umemoto group developed a series of powerful and versatile S-(trifluoromethyl)dibenzoheterocyclic salts.[7][8]

• Umemoto Reagents: These reagents, such as S-(trifluoromethyl)dibenzothiophenium triflate, are highly reactive electrophilic agents.[9][10] Their reactivity could be tuned by altering the heteroatom (S, Se, Te) or by adding electron-withdrawing or -donating substituents to the dibenzo framework.[7] While highly effective, their multi-step synthesis initially made them expensive for large-scale applications.[7][10]

A major breakthrough in practicality and scope came from the laboratory of Qilong Shen. His group developed two main classes of bench-stable, broadly applicable electrophilic reagents that are now widely used.[2][11]

• Trifluoromethanesulfenates: Based on a serendipitous discovery, Shen's group developed reagents like α-cumyl trifluoromethanesulfenate. These compounds react with a wide range of nucleophiles, including Grignard reagents, boronic acids, and β-ketoesters.[2][12][13]

• N-Trifluoromethylthiosaccharin: This crystalline, easy-to-handle solid proved to be a highly efficient and more electrophilic reagent.[3][12] Its enhanced reactivity is attributed to the strong electron-withdrawing sulfonyl group, making it capable of trifluoromethylthiolating less reactive nucleophiles, including alcohols, amines, and electron-rich arenes, under mild conditions.[2][3] The development of N-trifluoromethylthiodibenzenesulfonimide further increased the electrophilicity and reactivity.[12][14]

The development of these reagents, often referred to as a "toolbox," provided chemists with a selection of agents with complementary reactivity profiles, greatly expanding the accessibility of trifluoromethylthiolated compounds.[12][15]

Experimental Protocol Example: Electrophilic Trifluoromethylthiolation of an Indole

This protocol is a representative example of using a modern, shelf-stable electrophilic reagent.

Objective: To synthesize 3-(trifluoromethylthio)-1-methyl-1H-indole using N-trifluoromethylthiosaccharin.

Materials:

• 1-Methyl-1H-indole

• N-Trifluoromethylthiosaccharin (Shen's Reagent)

• Silver Nitrate (AgNO₃)

• Dichloromethane (DCM)

• Stir plate and magnetic stir bar

• Round-bottom flask and standard glassware

Procedure:

• To a 25 mL round-bottom flask, add 1-methyl-1H-indole (0.5 mmol, 1.0 equiv).

• Dissolve the starting material in 5 mL of dichloromethane.

• Add N-trifluoromethylthiosaccharin (0.6 mmol, 1.2 equiv) to the solution.

• Add silver nitrate (0.05 mmol, 0.1 equiv) as a catalyst.

• Stir the reaction mixture at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion (typically 1-2 hours), quench the reaction by adding water.

• Extract the product with dichloromethane (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product via column chromatography on silica gel to yield the desired product.

Nucleophilic Reagents: The "SCF₃⁻" Approach

In contrast to electrophilic methods, nucleophilic trifluoromethylthiolation involves the transfer of a trifluoromethylthio anion or its equivalent to an electrophilic substrate. This strategy is particularly powerful for the functionalization of aryl and vinyl halides.

The most common sources of nucleophilic SCF₃ are metal salts, with copper and silver trifluoromethylthiolate being the most prominent.

• Copper(I) Trifluoromethylthiolate (CuSCF₃): This reagent is a cornerstone of nucleophilic trifluoromethylthiolation. It is typically used in stoichiometric or catalytic amounts in cross-coupling reactions with aryl iodides and bromides. The development of methods to generate CuSCF₃ in situ from inexpensive sources has further increased the utility of this approach.[16]

• Silver Trifluoromethylthiolate (AgSCF₃): While also used in nucleophilic pathways, AgSCF₃ has found a significant niche as a precursor to the trifluoromethylthiyl radical under oxidative or photoredox conditions, blurring the lines between nucleophilic and radical pathways.[17][18]

More recently, Goossen and colleagues developed one-pot protocols for the trifluoromethylthiolation of alkyl halides and arenediazonium salts where the active copper reagent is formed in situ from copper thiocyanate and TMSCF₃, avoiding the need for expensive, pre-formed reagents.[16]

Radical Trifluoromethylthiolation: Harnessing Open-Shell Chemistry

Radical-based methods have emerged as a powerful strategy for forming C-SCF₃ bonds, particularly for C-H functionalization and alkene difunctionalization.[5] These methods rely on the generation of the trifluoromethylthiyl radical (•SCF₃).

• From Metal Salts: As mentioned, AgSCF₃ is a workhorse in this area. In the presence of an oxidant or under photochemical conditions, it readily generates the •SCF₃ radical.[18] This has been exploited in elegant cascade reactions, such as the trifluoromethylthiolation/cyclization of alkenes.[17][18]

• From Electrophilic Reagents: Interestingly, some electrophilic reagents can also serve as radical precursors. For instance, the Togni reagent, primarily known for electrophilic CF₃ transfer, can undergo single-electron reduction to generate a CF₃ radical.[19] Similarly, reagents developed by Baran, such as zinc difluoromethanesulfinate (DFMS), are designed specifically as sources of alkyl radicals for C-H functionalization, establishing a powerful precedent for radical-based approaches.[20][21][22]

• Versatile Reagents: The development of S-(Trifluoromethyl) Trifluoromethanesulfonothioate (TTST) represents a significant advance in versatility. This single reagent can act as a source for electrophilic ("SCF₃⁺"), nucleophilic ("SCF₃⁻"), or radical (•SCF₃) species simply by changing the reaction conditions, offering remarkable flexibility from one starting material.[23][24]

Visualization of Concepts

To better illustrate the relationships and workflows described, the following diagrams are provided.

Caption: Evolution of trifluoromethylthiolating agents.

Caption: General reactivity pathways for SCF₃ installation.

Comparative Summary and Future Outlook

The historical development of trifluoromethylthiolating agents showcases a remarkable progression towards greater safety, stability, and synthetic utility. Each class of reagent offers distinct advantages for specific transformations.

Reagent Class	Key Examples	Typical Substrates	Mechanism	Key Advantages
Electrophilic	Umemoto's Reagents, N-Trifluoromethylthiosaccharin, TTST	Electron-rich arenes, heterocycles, thiols, alcohols, β-ketoesters	Polar / Ionic	Broad scope, many are bench-stable solids, often metal-free.
Nucleophilic	CuSCF₃, in situ generated CuSCF₃, TTST	Aryl/vinyl halides, pseudohalides	Cross-Coupling	Excellent for functionalizing (hetero)aryl halides.
Radical	AgSCF₃ + oxidant, Baran-type reagents, TTST	Alkenes, alkynes, C-H bonds	Radical Chain	Enables novel transformations like C-H functionalization and cyclizations.

The future of the field will likely focus on developing more economical and sustainable methods. This includes the design of catalytic cycles that utilize cheaper fluorine sources, the development of reagents from renewable feedstocks, and the continued exploration of photoredox and electrochemical methods to generate the desired reactive species under even milder conditions. The ultimate goal remains the same: to make the powerful SCF₃ group as easy to install as a methyl or bromo group, thereby accelerating innovation in drug discovery and materials science.

References

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The Strategic Deployment of 3-(Trifluoromethylthio)benzaldehyde in Modern Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The strategic incorporation of fluorine-containing functional groups has become a cornerstone of modern medicinal chemistry, offering a powerful toolkit to modulate the pharmacokinetic and pharmacodynamic properties of therapeutic candidates. Among these, the trifluoromethylthio (SCF3) group has garnered significant attention for its unique electronic and steric properties. This technical guide provides an in-depth exploration of the role of a key building block, 3-(Trifluoromethylthio)benzaldehyde, in the design and synthesis of novel bioactive molecules. We will delve into the synthetic rationale, key applications, and structure-activity relationship (SAR) insights gleaned from the utilization of this versatile intermediate. This guide is intended to serve as a practical resource for researchers and scientists engaged in drug discovery and development, providing both foundational knowledge and actionable protocols.

Introduction: The Rise of the Trifluoromethylthio Group in Drug Design

The pursuit of drug candidates with optimized absorption, distribution, metabolism, and excretion (ADME) profiles is a central challenge in pharmaceutical research. The introduction of fluorine and fluorinated moieties has proven to be a highly effective strategy to address this challenge.[1] The trifluoromethylthio (SCF3) group, in particular, has emerged as a valuable substituent due to its distinct combination of properties.[1]

The SCF3 group is one of the most lipophilic functional groups known, a characteristic that can significantly enhance a molecule's ability to permeate biological membranes.[2] This increased lipophilicity can lead to improved oral bioavailability and better penetration of the blood-brain barrier for central nervous system (CNS) targets.[1] Furthermore, the strong electron-withdrawing nature of the SCF3 group can profoundly influence the acidity or basicity of nearby functionalities, impacting receptor-ligand interactions.[2] Crucially, the carbon-sulfur and carbon-fluorine bonds within the SCF3 group are highly stable to metabolic degradation, often leading to an extended in vivo half-life of the parent drug.[3]

This unique combination of high lipophilicity, metabolic stability, and strong electron-withdrawing character makes the SCF3 group a compelling bioisostere for other functionalities, such as the nitro group or larger halogen atoms.[1] 3-(Trifluoromethylthio)benzaldehyde serves as a readily accessible and versatile starting material for introducing the 3-(trifluoromethylthio)phenyl motif into a wide array of molecular scaffolds.[4]

Synthesis of the Core Building Block: 3-(Trifluoromethylthio)benzaldehyde

A reliable and scalable synthesis of 3-(Trifluoromethylthio)benzaldehyde is paramount for its widespread application in medicinal chemistry. One established method involves the Rosenmund reduction of the corresponding acid chloride.

Experimental Protocol: Synthesis of 3-(Trifluoromethylthio)benzaldehyde

Materials:

• 3-(Trifluoromethylthio)benzoic acid chloride

• Anhydrous Toluene

• 5% Palladium on Barium Sulfate (Pd/BaSO4)

• Hydrogen gas

• Sodium bisulfite solution (d = 1.33)

• Diethyl ether

• Potassium carbonate

• Sodium sulfate

Procedure:

• A solution of 3-(trifluoromethylthio)benzoic acid chloride (56.9 g, 237 mmol) in anhydrous toluene (285 ml) is prepared in a 1 L three-necked flask equipped with a mechanical stirrer, reflux condenser, and a gas inlet tube.

• To this solution, 5% palladium on barium sulfate (5.7 g) is added.

• The mixture is heated to reflux with constant stirring while a gentle stream of hydrogen gas is bubbled through the reaction mixture for 12 hours.

• After cooling, the catalyst is removed by filtration and washed with diethyl ether.

• The filtrate is treated with a sodium bisulfite solution (125 ml, d = 1.33) and stirred vigorously for 24 hours to form the bisulfite adduct.

• The precipitated bisulfite adduct is collected by filtration, washed with diethyl ether, and transferred to a clean three-necked flask.

• A solution of potassium carbonate (80 g) in water (500 ml) is added to the bisulfite adduct, and the mixture is heated to boiling to liberate the aldehyde via steam distillation.

• The distillate is collected and extracted twice with diethyl ether.

• The combined ethereal extracts are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by vacuum distillation to yield 3-(trifluoromethylthio)benzaldehyde as an oil (33.3 g, 67% yield) with a boiling point of 108-111 °C at 30-38 mmHg.[5]

Causality of Experimental Choices:

• Rosenmund Reduction: This classic reaction is a reliable method for the selective reduction of an acyl chloride to an aldehyde, preventing over-reduction to the corresponding alcohol. The use of a partially poisoned catalyst, palladium on barium sulfate, is crucial for this selectivity.

• Bisulfite Adduct Formation: The formation of the crystalline bisulfite adduct is an effective method for the purification and isolation of the aldehyde from the reaction mixture. The adduct can be easily separated and then decomposed to regenerate the pure aldehyde.

• Steam Distillation: This technique allows for the purification of the aldehyde at a temperature below its decomposition point, ensuring a high-purity final product.

Applications in Medicinal Chemistry: A Gateway to Diverse Bioactive Scaffolds

The aldehyde functionality of 3-(Trifluoromethylthio)benzaldehyde provides a versatile handle for a wide range of chemical transformations, enabling its incorporation into diverse molecular architectures targeting various disease areas.

Central Nervous System (CNS) Agents

The high lipophilicity imparted by the SCF3 group makes the 3-(trifluoromethylthio)phenyl moiety an attractive component for CNS-penetrant drugs. While direct analogs of fenfluramine featuring a 3-SCF3 group are not as prevalent in the literature as their 3-CF3 counterparts, the synthetic principles for accessing such amphetamine-like structures are well-established.[6][7] The general synthetic strategy involves the conversion of the benzaldehyde to a propanone derivative, followed by reductive amination.

Anticancer Agents

The trifluoromethyl group is a common feature in many anticancer drugs, and the 3-(trifluoromethylthio)phenyl motif is also being explored in this therapeutic area.[8][9] The aldehyde can be utilized in condensation reactions to form various heterocyclic scaffolds known to possess antiproliferative activity. For instance, the synthesis of chalcones and their subsequent cyclization to form pyrimidines or other nitrogen-containing heterocycles is a common strategy.

Anti-inflammatory Agents

The development of novel anti-inflammatory agents is another area where 3-(Trifluoromethylthio)benzaldehyde can be a valuable starting material. For example, it can be used to synthesize various heterocyclic systems, such as thiazoles, which have shown promise as anti-inflammatory agents.

Experimental Workflow: Synthesis of a Thiazole Derivative

• α-Bromination of a Ketone: A suitable ketone is treated with a brominating agent (e.g., N-bromosuccinimide) to yield the corresponding α-bromo ketone.

• Hantzsch Thiazole Synthesis: The α-bromo ketone is then reacted with a thioamide, which can be derived from 3-(Trifluoromethylthio)benzaldehyde, to form the thiazole ring.

Structure-Activity Relationship (SAR) Insights

The introduction of the 3-(trifluoromethylthio)phenyl group can have a profound impact on the biological activity of a molecule. While specific SAR data for compounds directly derived from 3-(Trifluoromethylthio)benzaldehyde is emerging, we can extrapolate from the broader class of trifluoromethylthio-containing compounds.

Feature	Impact on Biological Activity	Rationale
High Lipophilicity	Enhanced membrane permeability, improved oral bioavailability, increased CNS penetration.	The SCF3 group has a Hansch lipophilicity parameter (π) of approximately 1.44, making it one of the most lipophilic substituents.[1]
Metabolic Stability	Increased in vivo half-life, reduced metabolic clearance.	The C-S and C-F bonds are strong and resistant to enzymatic cleavage by cytochrome P450 enzymes.[3]
Electron-Withdrawing Nature	Modulation of pKa of nearby functional groups, altered hydrogen bonding capabilities, potential for unique electrostatic interactions with target proteins.	The strong inductive effect of the three fluorine atoms makes the SCF3 group a powerful electron-withdrawing substituent.[2]
Steric Bulk	Can influence conformational preferences and binding orientation within a receptor pocket.	The size of the SCF3 group can be exploited to probe the steric tolerance of a binding site.

Conclusion and Future Perspectives

3-(Trifluoromethylthio)benzaldehyde is a valuable and versatile building block in medicinal chemistry. Its utility stems from the unique and advantageous properties conferred by the trifluoromethylthio group, including high lipophilicity, metabolic stability, and strong electron-withdrawing character. The synthetic accessibility of this aldehyde and the reactivity of its functional group provide a gateway to a wide array of complex molecular scaffolds with potential therapeutic applications in oncology, neuropharmacology, and inflammation.

As our understanding of the intricate interplay between molecular properties and biological activity continues to grow, the strategic deployment of functionalities like the trifluoromethylthio group will become increasingly important. Future research will likely focus on the development of novel synthetic methodologies for the introduction of the SCF3 group and the exploration of 3-(Trifluoromethylthio)benzaldehyde in the synthesis of novel drug candidates for a broader range of therapeutic targets. The continued investigation into the nuanced effects of this unique functional group on drug-receptor interactions will undoubtedly fuel the discovery of the next generation of innovative medicines.

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The Strategic Integration of 3-(Trifluoromethylthio)benzaldehyde in the Synthesis of Advanced Agrochemicals: A Technical Guide

For Researchers, Scientists, and Agrochemical Development Professionals

Abstract

The relentless pursuit of more effective, selective, and environmentally benign agrochemicals has led to a profound exploration of novel molecular scaffolds. Among these, the trifluoromethylthio (-SCF3) group has emerged as a pivotal functional moiety, prized for its unique electronic and physicochemical properties. This technical guide provides an in-depth examination of 3-(trifluoromethylthio)benzaldehyde as a key starting material in the synthesis of advanced agrochemicals. We will explore the underlying principles that make this building block so valuable, delve into detailed synthetic methodologies for its incorporation into complex agrochemical structures, and discuss the structure-activity relationships that govern the efficacy of the resulting compounds. This guide is intended to serve as a comprehensive resource for researchers and scientists in the agrochemical industry, offering both theoretical insights and practical, field-proven synthetic strategies.

The Significance of the Trifluoromethylthio Moiety in Agrochemical Design

The strategic incorporation of fluorine-containing functional groups has revolutionized the design of modern agrochemicals. The trifluoromethylthio (-SCF3) group, in particular, offers a compelling constellation of properties that can significantly enhance the performance of a pesticide, herbicide, or fungicide.[1][2][3]

• Enhanced Lipophilicity: The -SCF3 group is highly lipophilic, a property that facilitates the penetration of the active ingredient through the waxy cuticles of plants and the exoskeletons of insects.[1][2] This increased bioavailability often translates to improved efficacy at lower application rates.

• Metabolic Stability: The carbon-fluorine bonds within the trifluoromethyl group are exceptionally strong, rendering the moiety highly resistant to metabolic degradation by enzymes in both target and non-target organisms.[1][2] This increased persistence can lead to a longer duration of action in the field.

• Potent Electron-Withdrawing Effects: The strong electron-withdrawing nature of the -SCF3 group can profoundly influence the electronic properties of the entire molecule. This can lead to more favorable interactions with the target site, such as an enzyme or receptor, thereby enhancing the intrinsic biological activity of the agrochemical.[1][2]

• Modulation of Physicochemical Properties: The introduction of the -SCF3 group can be used to fine-tune other critical physicochemical properties, such as water solubility and volatility, which are important for formulation and environmental fate.

The strategic placement of the -SCF3 group on an aromatic ring, as in 3-(trifluoromethylthio)benzaldehyde, provides a versatile handle for the construction of a wide array of agrochemical scaffolds. The aldehyde functionality serves as a reactive center for a variety of carbon-carbon and carbon-nitrogen bond-forming reactions, allowing for the facile elaboration of the core structure.

Synthetic Pathways to Phenylpyrazole Insecticides from 3-(Trifluoromethylthio)benzaldehyde

Phenylpyrazole insecticides, such as fipronil, are a commercially significant class of agrochemicals that act as potent blockers of GABA-gated chloride channels in insects.[4][5] The synthesis of these complex molecules often relies on the availability of appropriately substituted phenylhydrazine precursors. Here, we outline a representative synthetic pathway for the preparation of a phenylpyrazole insecticide scaffold starting from 3-(trifluoromethylthio)benzaldehyde.

Logical Flow of Phenylpyrazole Synthesis

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The Multifaceted Biological Activities of Benzaldehyde Derivatives: A Technical Guide for Drug Discovery Professionals

Introduction: The Enduring Relevance of the Benzaldehyde Scaffold in Medicinal Chemistry

Benzaldehyde, the simplest aromatic aldehyde, and its derivatives represent a cornerstone in the field of medicinal chemistry. The inherent reactivity of the aldehyde functional group, coupled with the vast possibilities for substitution on the aromatic ring, provides a versatile scaffold for the design and synthesis of novel therapeutic agents.[1] This guide offers an in-depth exploration of the diverse biological activities of benzaldehyde derivatives, providing researchers, scientists, and drug development professionals with a comprehensive technical resource. We will delve into the mechanistic underpinnings of their antimicrobial, antioxidant, anti-inflammatory, and anticancer properties, supported by detailed experimental protocols and an analysis of structure-activity relationships (SAR).

Antimicrobial Activity: Disrupting Microbial Defenses

Benzaldehyde derivatives have demonstrated significant potential as antimicrobial agents, exhibiting activity against a broad spectrum of bacteria and fungi.[2] Their primary mechanism of action often involves the disruption of microbial cell membrane integrity, leading to the leakage of intracellular components and ultimately, cell death.[3]

Structure-Activity Relationship (SAR) Insights

The antimicrobial potency of benzaldehyde derivatives is intricately linked to the nature and position of substituents on the benzene ring.

• Hydroxyl Groups: The presence of hydroxyl (-OH) groups is a key determinant of antimicrobial activity. Dihydroxy and trihydroxy benzaldehydes generally exhibit greater potency than their monohydroxy or non-hydroxylated counterparts.[4] For instance, 2,4-dihydroxybenzaldehyde and 2,5-dihydroxybenzaldehyde are effective against a range of pathogens.[4]

• Methoxy Groups: Methoxy (-OCH3) groups can modulate activity, with their effect being position-dependent. In some cases, methoxy groups enhance activity, while in others, they may diminish it compared to the corresponding hydroxylated analog.[4]

• Halogens: Halogenation, particularly with chlorine or bromine, can significantly enhance the antimicrobial and especially antifungal properties of salicylaldehydes (2-hydroxybenzaldehydes).[1]

• Aldehyde vs. Carboxyl Group: The aldehyde (-CHO) functionality is generally associated with greater antimicrobial activity compared to a carboxyl (-COOH) group.[4]

Quantitative Data: Minimum Inhibitory Concentrations (MIC)

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for representative benzaldehyde derivatives against common microbial pathogens.

Derivative	Staphylococcus aureus (MIC in µg/mL)	Escherichia coli (MIC in µg/mL)	Candida albicans (MIC in µg/mL)	Reference(s)
Benzaldehyde	≥1024	>1024	-	[2]
2,4-Dihydroxybenzaldehyde	-	-	-	[5]
2,5-Dihydroxybenzaldehyde	500	-	-	[5]
Salicylaldehyde (2-Hydroxybenzaldehyde)	-	-	-	[1]
3-Nitro-4-hydroxybenzaldehyde Schiff base (3e)	24-49	-	-	[6]
4-Hydroxy-3-nitrobenzaldehyde Schiff base (3c)	-	-	24	[6]

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol outlines a standard method for determining the MIC of a benzaldehyde derivative.

• Preparation of Inoculum:

  • From a fresh culture plate, select 3-5 well-isolated colonies of the test microorganism.

  • Transfer the colonies to a tube containing sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the standardized inoculum to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[7]

• Preparation of Test Compound Dilutions:

  • Prepare a stock solution of the benzaldehyde derivative in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculation and Incubation:

  • Add the diluted inoculum to each well of the microtiter plate.

  • Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

  • Incubate the plate at the appropriate temperature and duration for the test organism (e.g., 35°C for 18-24 hours for bacteria).

• Determination of MIC:

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[8]

Antioxidant Activity: Quenching Reactive Oxygen Species

Many benzaldehyde derivatives exhibit potent antioxidant activity, primarily through their ability to scavenge free radicals and donate hydrogen atoms. This activity is crucial in combating oxidative stress, a key factor in the pathogenesis of numerous diseases.

Structure-Activity Relationship (SAR) Insights

The antioxidant capacity of benzaldehyde derivatives is largely governed by the presence and arrangement of hydroxyl and methoxy groups.

• Hydroxylation: The number and position of hydroxyl groups are critical. Dihydroxy and trihydroxy derivatives, such as 2,3-dihydroxybenzaldehyde and 2,4,5-trihydroxybenzaldehyde, are potent radical scavengers.[9]

• Electron-Donating Groups: The presence of electron-donating groups enhances the stability of the resulting phenoxyl radical, thereby increasing antioxidant activity.

Mechanism of Action: Nrf2 Signaling Pathway Activation

Certain benzaldehyde derivatives can induce the expression of antioxidant enzymes through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[10][11] Under normal conditions, Nrf2 is sequestered in the cytoplasm by Keap1. Upon exposure to oxidative stress or certain activators, Nrf2 is released from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE), leading to the transcription of a battery of antioxidant and cytoprotective genes.[12]

Caption: Nrf2 signaling pathway activation by benzaldehyde derivatives.

Experimental Protocol: DPPH Radical Scavenging Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method to evaluate the free radical scavenging activity of a compound.

• Preparation of DPPH Solution:

  • Prepare a stock solution of DPPH in methanol or ethanol (e.g., 0.1 mM). This solution should be freshly prepared and protected from light.[13]

• Preparation of Test Samples:

  • Dissolve the benzaldehyde derivative in a suitable solvent to prepare a stock solution.

  • Prepare a series of dilutions of the test compound.

• Reaction and Measurement:

  • Add a defined volume of each sample dilution to a 96-well plate or cuvettes.

  • Add an equal volume of the DPPH working solution to each well and mix.

  • Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).[14]

  • Measure the absorbance of the solution at 517 nm using a spectrophotometer.[13]

• Calculation:

  • The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined from a plot of scavenging activity versus concentration.

Anti-inflammatory Activity: Modulating Inflammatory Pathways

Benzaldehyde derivatives have emerged as promising anti-inflammatory agents by targeting key mediators and signaling pathways involved in the inflammatory response.

Mechanism of Action: Inhibition of Pro-inflammatory Mediators and Signaling Pathways

• Inhibition of iNOS and COX-2: Several benzaldehyde derivatives have been shown to inhibit the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), two key enzymes responsible for the production of pro-inflammatory mediators nitric oxide (NO) and prostaglandins, respectively.[10]

• Modulation of NF-κB and MAPK Signaling: The anti-inflammatory effects of some benzaldehyde derivatives are mediated through the modulation of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.[10][15] These pathways play a central role in regulating the expression of pro-inflammatory cytokines and enzymes.[16][17] While some derivatives inhibit NF-κB activation[10], others have been shown to suppress the phosphorylation of ERK, JNK, and p38 in the MAPK pathway.[15]

Caption: Modulation of inflammatory signaling pathways by benzaldehyde derivatives.

Anticancer Activity: Inducing Programmed Cell Death

A growing body of evidence highlights the potential of benzaldehyde and its derivatives as anticancer agents.[18] Their cytotoxic effects are often selective for tumor cells and are mediated through the induction of apoptosis, or programmed cell death.[13][18]

Mechanism of Action: Caspase Activation and Apoptosis Induction

The anticancer activity of many benzaldehyde derivatives is linked to their ability to induce apoptosis through the intrinsic (mitochondrial) pathway. This involves the disruption of the mitochondrial membrane potential, leading to the release of cytochrome c and the subsequent activation of a cascade of caspases, the key executioners of apoptosis.[18] While some studies show caspase activation, others suggest that benzaldehyde can induce autophagy-like cell death without significant caspase activation.[13] Recent research has also revealed that benzaldehyde can suppress cancer cell plasticity and overcome treatment resistance by targeting the interaction of 14-3-3ζ with H3S28ph.[18][19]

Caption: Intrinsic apoptosis pathway induced by benzaldehyde derivatives.

Quantitative Data: IC50 Values in Cancer Cell Lines

The following table presents the half-maximal inhibitory concentration (IC50) values for various benzaldehyde derivatives against different human cancer cell lines.

Derivative	Cancer Cell Line	IC50 (µM)	Reference(s)
Hydrazone 1e	A549 (Lung)	13.39	[20]
Oxadiazole 2l	MDA-MB-231 (Breast)	22.73	[20]
Hydrazone 1d	PC-3 (Prostate)	9.38	[20]
Compound 24	MCF-7 (Breast)	24.5	[21]
Compound 24	PC-3 (Prostate)	25.2	[21]
Benzaldehyde	A549 (Lung)	~100-200	[18]

Experimental Protocol: Apoptosis Assessment by Annexin V/Propidium Iodide (PI) Staining

This protocol describes a common flow cytometry-based method to quantify apoptosis.

• Cell Culture and Treatment:

  • Seed cancer cells in a suitable culture vessel and allow them to adhere overnight.

  • Treat the cells with various concentrations of the benzaldehyde derivative for a specified duration (e.g., 24, 48, or 72 hours). Include untreated and positive controls.

• Cell Harvesting and Staining:

  • Harvest the cells (including floating cells in the supernatant) and wash them with cold PBS.

  • Resuspend the cells in 1X Annexin V Binding Buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

  • Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry.

  • Annexin V-positive/PI-negative cells are considered early apoptotic.

  • Annexin V-positive/PI-positive cells are considered late apoptotic or necrotic.

  • Annexin V-negative/PI-negative cells are viable.

Synthesis of Key Benzaldehyde Derivatives

The following are representative protocols for the synthesis of biologically active benzaldehyde derivatives.

Synthesis of 4-Hydroxy-3-methoxybenzaldehyde (Vanillin)

• Reaction Setup: Dissolve 4-hydroxy-3-methoxyphenylglycolic acid in water.

• Oxidation: Add an aqueous solution of ferric chloride (FeCl₃) to the reaction mixture at 75-80°C over 20-30 minutes. A vigorous evolution of carbon dioxide will be observed.

• Isolation: Cool the reaction mixture to allow the vanillin to crystallize.

• Purification: Extract the vanillin from the aqueous solution with a suitable organic solvent like toluene. Wash the organic extract with water and then remove the solvent by distillation. The vanillin can be further purified by precipitation from the mother liquor with cyclohexane or light petroleum.[22]

Synthesis of 2,4-Dihydroxybenzaldehyde via the Vilsmeier-Haack Reaction

• Vilsmeier Reagent Formation: In a three-necked flask equipped with a stirrer, reflux condenser, and dropping funnel, prepare the Vilsmeier reagent by adding phosphorus oxychloride (POCl₃) or oxalyl chloride to N,N-dimethylformamide (DMF).[17]

• Formylation: Slowly add a solution of resorcinol to the prepared Vilsmeier reagent, maintaining a low temperature.

• Hydrolysis and Isolation: After the reaction is complete, pour the mixture into ice water and heat to hydrolyze the intermediate. The crude 2,4-dihydroxybenzaldehyde will precipitate upon cooling and can be isolated by filtration.

• Purification: The product can be further purified by recrystallization from hot water or by steam distillation.[16]

Conclusion and Future Perspectives

Benzaldehyde and its derivatives constitute a rich and promising class of compounds with a wide array of biological activities. Their demonstrated efficacy as antimicrobial, antioxidant, anti-inflammatory, and anticancer agents, coupled with their inherent synthetic tractability, positions them as valuable scaffolds for future drug discovery and development endeavors. Further research focusing on the optimization of their structure-activity relationships, elucidation of their precise molecular targets, and exploration of novel synergistic combinations will undoubtedly unlock the full therapeutic potential of this remarkable chemical class.

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An In-depth Technical Guide to the Electron-Withdrawing Nature of the Trifluoromethylthio Group (-SCF3)

Abstract

The trifluoromethylthio (-SCF3) group has emerged as a pivotal functional moiety in modern medicinal chemistry and agrochemistry. Its potent electron-withdrawing nature, coupled with high lipophilicity, offers a unique combination of properties that can profoundly modulate the physicochemical and pharmacokinetic profiles of bioactive molecules. This guide provides a comprehensive exploration of the core electronic characteristics of the -SCF3 group, its impact on molecular properties, methods for its synthesis and characterization, and its strategic application in drug design.

Introduction: The Rise of a Privileged Functional Group

The strategic incorporation of fluorine and fluorinated groups has revolutionized drug discovery.[1][2] Among these, the trifluoromethylthio (-SCF3) group has garnered significant attention for its ability to confer desirable properties upon parent molecules.[3][4] Unlike its oxygen analogue, the trifluoromethoxy (-OCF3) group, the -SCF3 moiety possesses a distinct electronic and steric profile that medicinal chemists can leverage to overcome challenges in drug development, such as poor metabolic stability and low bioavailability.[5][6]

This guide will delve into the fundamental principles governing the electron-withdrawing effects of the -SCF3 group, providing researchers and drug development professionals with the foundational knowledge to effectively utilize this versatile functional group.

The Electronic Architecture of the Trifluoromethylthio Group

The potent electron-withdrawing character of the -SCF3 group is a consequence of the strong inductive effect of the three fluorine atoms.[7] This effect is transmitted through the sulfur atom to the rest of the molecule, significantly lowering the electron density of the attached scaffold.[3]

Inductive and Resonance Effects

The primary electronic influence of the -SCF3 group is its strong negative inductive effect (-I). The high electronegativity of the fluorine atoms polarizes the C-F bonds, which in turn polarizes the S-C bond, drawing electron density away from the sulfur atom and, consequently, from the molecular framework to which it is attached.

While the sulfur atom possesses lone pairs that could theoretically participate in resonance donation (+R), the strong -I effect of the CF3 group significantly diminishes the electron-donating capacity of the sulfur atom. Computational studies have explored the electronic and ligand effects that contribute to the overall electron-withdrawing nature of the group.[8]

Quantifying the Electron-Withdrawing Strength: Hammett and Taft Parameters

The electron-withdrawing strength of a substituent is often quantified using Hammett (σ) and Taft parameters. These linear free-energy relationships provide a valuable tool for comparing the electronic effects of different functional groups.

A survey of Hammett substituent constants reveals that the -SCF3 group possesses positive σm and σp values, indicative of its electron-withdrawing nature through both meta and para positions on an aromatic ring.[9][10] For instance, the Hammett constants for the -SCF3 group are σm = 0.44 and σp = 0.45.[10] These values are comparable to other well-known electron-withdrawing groups, highlighting the significant electronic impact of the -SCF3 moiety. A Hammett study on the trifluoromethylthiolation of indolizines further confirmed the development of a positive charge in the transition state, consistent with the group's electron-withdrawing properties.[11][12]

Figure 1: Conceptual diagram illustrating the electronic effects and resulting molecular properties of the -SCF3 group.

Impact on Key Physicochemical Properties in Drug Design

The introduction of an -SCF3 group can dramatically alter the physicochemical properties of a molecule, which in turn influences its pharmacokinetic and pharmacodynamic profile.[5][13]

Lipophilicity

The -SCF3 group is one of the most lipophilic functional groups used in drug design, with a Hansch hydrophobicity parameter (π) of 1.44.[14][15] This high lipophilicity can enhance a drug molecule's ability to cross cell membranes, potentially improving its absorption and distribution.[3][4] The increased lipophilicity of compounds containing the -SCF3 group has been demonstrated through the determination of log P values.[16] For instance, a study on 2-(thiofluoroalkyl)pyridines showed that the -SCF3 substituted compound exhibited the highest lipophilicity in the series.[17]

Substituent	Hansch π Value
-SCF3	1.44
-CF3	0.88
-Cl	0.71
-CH3	0.56
-OCH3	-0.02
Table 1: Comparison of Hansch hydrophobicity parameters (π) for common substituents.

Metabolic Stability

The strong electron-withdrawing nature of the -SCF3 group can significantly enhance the metabolic stability of a drug candidate.[3][5] By decreasing the electron density of the parent molecule, the -SCF3 group can protect adjacent chemical bonds from enzymatic degradation, particularly oxidation by cytochrome P450 enzymes.[3][18] This can lead to a longer drug half-life and improved bioavailability.[19]

pKa Modification

The acidity or basicity of a molecule is a critical determinant of its absorption, distribution, metabolism, and excretion (ADME) properties. The potent electron-withdrawing effect of the -SCF3 group can substantially lower the pKa of nearby acidic protons or the pKaH of basic nitrogen atoms. This modulation of pKa can be strategically employed to optimize the ionization state of a drug at physiological pH, thereby influencing its solubility and permeability. Theoretical modeling has been used to investigate the pKa of various thiol compounds.[20] While specific pKa data for a wide range of -SCF3 containing compounds is an area of ongoing research, the general trend of pKa reduction is a well-established consequence of its electron-withdrawing power.[21]

Synthetic Methodologies for the Introduction of the -SCF3 Group

The growing importance of the -SCF3 group has spurred the development of numerous synthetic methods for its introduction into organic molecules.[1][2] These methods can be broadly categorized into electrophilic, nucleophilic, and radical trifluoromethylthiolation reactions.

Electrophilic Trifluoromethylthiolation

Electrophilic trifluoromethylthiolation reagents are designed to deliver an "SCF3+" synthon to a nucleophilic substrate. Early methods utilized trifluoromethylsulfenyl chloride (CF3SCl), but its gaseous nature and toxicity limited its widespread use.[12] More recent developments have focused on stable, easy-to-handle reagents.

Experimental Protocol: Electrophilic Trifluoromethylthiolation of an Enol Silyl Ether [22][23]

• Reactant Preparation: In a glovebox, to a mixture of the difluoro enol silyl ether (0.1 mmol) and a suitable electrophilic trifluoromethylthiolating reagent (e.g., N-trifluoromethylthiosaccharin, 1.1 equiv) add dry acetonitrile (0.5 mL).

• Reaction: Stir the reaction mixture at room temperature for 18 hours.

• Work-up and Purification: After evaporation of the solvent, isolate the product by silica gel column chromatography.

Nucleophilic Trifluoromethylthiolation

Nucleophilic trifluoromethylthiolation involves the reaction of an electrophilic substrate with a source of the "SCF3-" anion. Reagents such as AgSCF3 and Ruppert-Prakash-type reagents (TMSCF3 with a fluoride source and elemental sulfur) are commonly employed.[24]

Radical Trifluoromethylthiolation

Radical trifluoromethylthiolation methods generate the trifluoromethylthio radical (•SCF3), which can then react with a variety of substrates.[3] These reactions are often initiated by photoredox catalysis or thermal decomposition of a suitable precursor.

Figure 2: Overview of synthetic strategies for the introduction of the -SCF3 group.

Spectroscopic Characterization of -SCF3 Containing Compounds

The unambiguous identification and characterization of molecules bearing the -SCF3 group rely on a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹⁹F NMR: The -SCF3 group gives a characteristic singlet in the ¹⁹F NMR spectrum, typically in the range of -35 to -45 ppm. This is a powerful diagnostic tool for confirming the presence of the moiety.

  • ¹³C NMR: The carbon of the -SCF3 group appears as a quartet due to coupling with the three fluorine atoms.

• Infrared (IR) Spectroscopy: The C-F stretching vibrations of the -SCF3 group give rise to strong absorption bands in the IR spectrum, typically in the region of 1100-1200 cm⁻¹.[25]

• Mass Spectrometry (MS): Mass spectrometry is essential for determining the molecular weight and fragmentation pattern of -SCF3 containing compounds.[5]

The synthesis and spectroscopic characterization of novel compounds containing the trifluoromethylthio group, such as S-(trifluoromethyl)-O-(methyl) thioperoxide, have been reported, providing valuable reference data.[26][27] Computational studies have also been employed to predict and interpret the spectral and electronic properties of such molecules.[28][29]

Conclusion and Future Outlook

The trifluoromethylthio group is a powerful tool in the arsenal of medicinal and agricultural chemists. Its strong electron-withdrawing nature, combined with its high lipophilicity, provides a unique handle to fine-tune the properties of bioactive molecules for enhanced performance.[4][19] As our understanding of the subtle interplay between electronic effects and biological activity deepens, and as new synthetic methodologies continue to emerge, the strategic application of the -SCF3 group is poised to play an even more prominent role in the design of next-generation pharmaceuticals and agrochemicals.[30][31][32]

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• Two‐step synthesis of BT‐SCF3 and its application in the... (n.d.). ResearchGate. Retrieved December 12, 2025, from [Link]

• Computational investigation of structural, spectral, electronic, and pharmacological properties of 4-trifluoromethyl phenyl thiourea and 4-trifluoromethyl phenyl isothiocyanate: insights into nonlinear optical and anticancer potentials. (n.d.). ResearchGate. Retrieved December 12, 2025, from [Link]

• The mechanism, electronic and ligand effects for reductive elimination from arylPd(ii) trifluoromethyl complexes: a systematic DFT study. (n.d.). Dalton Transactions (RSC Publishing). Retrieved December 12, 2025, from [Link]

• Recent Progress on Direct Trifluoromethylthiolating Reagents and Methods. (n.d.). ResearchGate. Retrieved December 12, 2025, from [Link]

• Synthesis of SCF3‐Substituted Sulfonium Ylides from Sulfonium Salts or α‐Bromoacetic Esters. (n.d.). Wiley Online Library. Retrieved December 12, 2025, from [Link]

• Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO). (n.d.). Chair of Analytical Chemistry. Retrieved December 12, 2025, from [Link]

• Growth from the Melt and Properties Investigation of ScF 3 Single Crystals. (n.d.). MDPI. Retrieved December 12, 2025, from [Link]

• Synthesis of Alpha-trifluoromethylthio Carbonyl Compounds: A Survey of the Methods for the Direct Introduction of the SCF3 Group on to Organic Molecules | Request PDF. (n.d.). ResearchGate. Retrieved December 12, 2025, from [Link]

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Protocols & Analytical Methods

Synthesis of 3-(Trifluoromethylthio)benzaldehyde: A Detailed Guide for Researchers

The introduction of the trifluoromethylthio (-SCF3) group into molecular scaffolds is a cornerstone of modern medicinal chemistry and materials science. This powerful electron-withdrawing moiety significantly enhances lipophilicity and metabolic stability, making it a highly sought-after functional group in the design of novel pharmaceuticals and agrochemicals. 3-(Trifluoromethylthio)benzaldehyde, in particular, serves as a versatile building block for the synthesis of a wide array of more complex, biologically active molecules. This guide provides detailed, field-proven protocols for the synthesis of this key intermediate, grounded in established chemical principles and supported by authoritative literature.

The Strategic Importance of the Trifluoromethylthio Group

The trifluoromethylthio group imparts a unique combination of properties to organic molecules. Its strong electron-withdrawing nature, a consequence of the high electronegativity of the fluorine atoms, can profoundly influence the reactivity and electronic properties of the parent molecule. Furthermore, the bulky and chemically robust C-F bonds contribute to increased metabolic stability by shielding adjacent functionalities from enzymatic degradation. This enhancement in lipophilicity and metabolic stability often translates to improved pharmacokinetic profiles in drug candidates.

Protocol 1: Rosenmund Reduction of 3-(Trifluoromethylthio)benzoyl Chloride

This classical approach utilizes the Rosenmund reduction, a well-established method for the conversion of acyl chlorides to aldehydes. The synthesis begins with the corresponding benzoic acid derivative, which is first converted to the more reactive acyl chloride.

Step-by-Step Methodology

• Preparation of 3-(Trifluoromethylthio)benzoyl Chloride: In a fume hood, combine 3-(trifluoromethylthio)benzoic acid with an excess of thionyl chloride (SOCl₂). Gently reflux the mixture for 2-3 hours, or until the evolution of HCl gas ceases. The excess thionyl chloride is then removed by distillation under reduced pressure to yield the crude 3-(trifluoromethylthio)benzoyl chloride, which can be used in the next step without further purification.

• Rosenmund Reduction: A solution of 3-(trifluoromethylthio)benzoyl chloride (56.9 g, 237 mmol) in anhydrous toluene (285 ml) is prepared in a one-liter, three-necked flask equipped with a condenser, a mechanical stirrer, and a gas bubbler tube.[1] To this solution, add 5.7 g of a 5% palladium on barium sulfate catalyst.[1] The mixture is heated to reflux with vigorous stirring while a gentle stream of hydrogen gas is bubbled through the solution for approximately 12 hours.[1]

• Work-up and Purification: After the reaction is complete (monitored by TLC or GC-MS), the mixture is cooled to room temperature, and the catalyst is removed by filtration and washed with diethyl ether.[1] The filtrate is then stirred vigorously with 125 ml of a sodium bisulfite solution (d = 1.33) for 24 hours to form the bisulfite adduct of the aldehyde.[1] The resulting solid is filtered, washed with diethyl ether, and transferred to a three-necked flask.[1] A solution of 80 g of potassium carbonate in 500 ml of water is added, and the mixture is heated to boiling to decompose the bisulfite adduct and liberate the aldehyde, which is collected by steam distillation.[1] The distillate is extracted twice with diethyl ether, and the combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by vacuum distillation to afford 3-(trifluoromethylthio)benzaldehyde as a colorless oil (33.3 g, 67% yield).[1]

Causality Behind Experimental Choices

• Palladium on Barium Sulfate Catalyst: The choice of palladium on barium sulfate (the Rosenmund catalyst) is crucial. The barium sulfate acts as a support and, importantly, helps to moderate the activity of the palladium, preventing over-reduction of the aldehyde to the corresponding alcohol.

• Anhydrous Conditions: The use of anhydrous toluene is essential to prevent the hydrolysis of the starting acyl chloride back to the carboxylic acid.

• Bisulfite Adduct Formation: The formation of the bisulfite adduct is a classical method for the purification of aldehydes. The adduct is a crystalline solid that can be easily separated from non-aldehydic impurities. The aldehyde is then regenerated by treatment with a base.

Caption: Workflow for the synthesis of 3-(Trifluoromethylthio)benzaldehyde via Rosenmund Reduction.

Protocol 2: Copper-Catalyzed Trifluoromethylthiolation of 3-Bromobenzaldehyde

This modern approach leverages the power of transition-metal catalysis to construct the C-S bond directly from a readily available aryl halide. Copper-catalyzed cross-coupling reactions have emerged as a powerful tool for the formation of carbon-heteroatom bonds.

Step-by-Step Methodology

• Reaction Setup: To an oven-dried Schlenk tube, add 3-bromobenzaldehyde (1.0 mmol), copper(I) iodide (CuI, 0.1 mmol, 10 mol%), and a suitable ligand such as 1,10-phenanthroline (0.2 mmol, 20 mol%). The tube is evacuated and backfilled with an inert atmosphere (e.g., argon or nitrogen) three times.

• Addition of Reagents: Anhydrous, degassed N,N-dimethylformamide (DMF, 5 mL) is added, followed by the trifluoromethylthiolating agent. A common and effective reagent is silver(I) trifluoromethanethiolate (AgSCF₃, 1.5 mmol).

• Reaction Conditions: The reaction mixture is stirred at a temperature ranging from 80 to 120 °C. The progress of the reaction should be monitored by TLC or GC-MS.

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature and diluted with diethyl ether. The resulting suspension is filtered through a pad of Celite to remove insoluble salts. The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure 3-(trifluoromethylthio)benzaldehyde.

Causality Behind Experimental Choices

• Copper(I) Iodide Catalyst: Copper(I) salts are effective catalysts for nucleophilic aromatic substitution reactions. The choice of the counter-ion (iodide) can influence the catalytic activity.

• Ligand: The ligand, in this case, 1,10-phenanthroline, plays a crucial role in stabilizing the copper catalyst, preventing its decomposition, and facilitating the catalytic cycle.

• Trifluoromethylthiolating Agent: Silver(I) trifluoromethanethiolate is a stable and commercially available source of the trifluoromethylthio nucleophile.

• Inert Atmosphere: The use of an inert atmosphere is critical to prevent the oxidation of the copper(I) catalyst to the less active copper(II) species.

Caption: Workflow for the copper-catalyzed synthesis of 3-(Trifluoromethylthio)benzaldehyde.

Quantitative Data Summary

Parameter	Protocol 1: Rosenmund Reduction	Protocol 2: Copper-Catalyzed Coupling
Starting Material	3-(Trifluoromethylthio)benzoyl Chloride	3-Bromobenzaldehyde
Key Reagents	H₂, Pd/BaSO₄	CuI, 1,10-Phenanthroline, AgSCF₃
Solvent	Toluene	DMF
Temperature	Reflux	80-120 °C
Typical Yield	~67%[1]	Variable, generally moderate to good
Purification	Steam Distillation, Vacuum Distillation	Flash Column Chromatography

Trustworthiness and Validation

The successful synthesis of 3-(trifluoromethylthio)benzaldehyde requires careful attention to experimental detail and rigorous validation of the final product.

Potential Pitfalls and Troubleshooting

• Protocol 1: Over-reduction of the aldehyde to the alcohol is a common side reaction in the Rosenmund reduction. This can be minimized by using a partially poisoned catalyst and carefully monitoring the reaction progress. Incomplete reaction can occur if the catalyst is not sufficiently active or if the hydrogen pressure is too low.

• Protocol 2: Catalyst deactivation can be an issue. Ensuring strictly anhydrous and oxygen-free conditions is paramount. The choice of ligand and solvent can also significantly impact the reaction efficiency. Side reactions such as homocoupling of the aryl bromide may occur.

Product Validation

The identity and purity of the synthesized 3-(trifluoromethylthio)benzaldehyde should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum should show a characteristic singlet for the aldehydic proton around 10 ppm, along with signals in the aromatic region corresponding to the substituted benzene ring.

  • ¹³C NMR: The carbon NMR spectrum will display a signal for the carbonyl carbon around 190 ppm, and the trifluoromethyl group will appear as a quartet due to C-F coupling.

  • ¹⁹F NMR: The fluorine NMR spectrum will show a singlet corresponding to the -SCF₃ group.

• Infrared (IR) Spectroscopy: A strong absorption band in the region of 1700-1720 cm⁻¹ is indicative of the C=O stretch of the aldehyde.

• Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak corresponding to the calculated molecular weight of 3-(trifluoromethylthio)benzaldehyde.

References

• Umemoto, T. et al. Powerful, Thermally Stable, One-Pot-Preparable, and Recyclable Electrophilic Trifluoromethylating Agents: 2,8-Difluoro- and 2,3,7,8-Tetrafluoro-S-(trifluoromethyl)dibenzothiophenium Salts. The Journal of Organic Chemistry2016 , 81 (17), 7591-7605. [Link]

• Zhang, C. Recent advances in trifluoromethylation of organic compounds using Umemoto's reagents. Organic & Biomolecular Chemistry2014 , 12 (36), 6580-6589. [Link]

• PrepChem. Synthesis of 3-trifluoromethylthio-benzaldehyde. [Link]

• PubChem. 3-(Trifluoromethyl)benzaldehyde. [Link]

• NIST. Benzaldehyde, 3-(trifluoromethyl)-. [Link]

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The Synthetic Versatility of 3-(Trifluoromethylthio)benzaldehyde: A Key Intermediate for Advanced Molecules

Introduction: The Strategic Importance of the Trifluoromethylthio Moiety

In the landscape of modern drug discovery and agrochemical development, the incorporation of fluorine-containing functional groups is a cornerstone strategy for modulating molecular properties. Among these, the trifluoromethylthio (–SCF₃) group has garnered significant attention. Its unique combination of high lipophilicity (Hansch parameter π ≈ 1.44), metabolic stability, and strong electron-withdrawing nature makes it a highly desirable substituent for enhancing the efficacy, bioavailability, and overall pharmacokinetic profile of bioactive molecules.[1][2] 3-(Trifluoromethylthio)benzaldehyde stands out as a pivotal intermediate, offering a reactive aldehyde handle for a multitude of chemical transformations, thereby enabling the construction of complex molecular architectures bearing the valuable –SCF₃ moiety. This guide provides an in-depth exploration of the applications of 3-(Trifluoromethylthio)benzaldehyde, complete with detailed protocols and mechanistic insights for its use in key synthetic transformations. It is a valuable tool in the synthesis of potential antifungal, antibacterial, and anti-inflammatory agents, as well as novel pesticides.[1]

Physicochemical Properties and Reactivity Profile

The synthetic utility of 3-(Trifluoromethylthio)benzaldehyde is rooted in its distinct chemical properties. The aldehyde group is a versatile functional group that readily undergoes a wide range of reactions. The presence of the electron-withdrawing –SCF₃ group at the meta-position enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack compared to unsubstituted benzaldehyde. This heightened reactivity facilitates a variety of important chemical transformations.

Property	Value	Source
CAS Number	51748-27-7	Internal Data
Molecular Formula	C₈H₅F₃OS	[2]
Molecular Weight	206.19 g/mol	[2]
Boiling Point	172.9°C	[2]
Appearance	Colorless to light yellow liquid
Storage	2-8°C, under inert gas atmosphere	[2]

Core Synthetic Applications and Protocols

3-(Trifluoromethylthio)benzaldehyde serves as a versatile building block for a variety of carbon-carbon and carbon-heteroatom bond-forming reactions. Below are detailed protocols for some of its most critical applications.

Olefin Synthesis via Wittig Reaction

The Wittig reaction is a powerful method for the synthesis of alkenes from aldehydes and ketones. For 3-(Trifluoromethylthio)benzaldehyde, this reaction provides a direct route to stilbene and cinnamate derivatives, which are scaffolds of interest in medicinal and materials chemistry.[3][4]

Stilbene derivatives are a class of compounds with diverse biological activities, including antioxidant and neuroprotective effects.[3] Cinnamic acids and their esters, on the other hand, are important precursors for pharmaceuticals and fine chemicals. The Wittig reaction of 3-(Trifluoromethylthio)benzaldehyde with appropriate phosphorus ylides provides a straightforward entry to these valuable compound classes. The electron-withdrawing nature of the trifluoromethylthio group can influence the stereoselectivity of the reaction, often favoring the formation of the E-isomer with stabilized ylides.

Protocol 1: Synthesis of Ethyl (E)-3-(3-(Trifluoromethylthio)phenyl)acrylate

This protocol details the synthesis of a cinnamate derivative using a stabilized Wittig reagent.

Reaction Scheme:

A schematic of the Wittig reaction.

Materials:

• 3-(Trifluoromethylthio)benzaldehyde (1.0 eq)

• (Carbethoxymethylene)triphenylphosphorane (stabilized ylide) (1.1 eq)

• Anhydrous Toluene

• Hexanes

• Silica Gel for column chromatography

Equipment:

• Round-bottom flask with reflux condenser and magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

• Rotary evaporator

• Chromatography column

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 3-(Trifluoromethylthio)benzaldehyde (1.0 eq) and (Carbethoxymethylene)triphenylphosphorane (1.1 eq).

• Add anhydrous toluene to dissolve the reactants.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the toluene.

• To the resulting residue, add hexanes to precipitate the triphenylphosphine oxide byproduct.

• Filter the mixture to remove the solid triphenylphosphine oxide.

• Concentrate the filtrate and purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired ethyl (E)-3-(3-(Trifluoromethylthio)phenyl)acrylate.

Causality and Insights: The use of a stabilized ylide generally favors the formation of the thermodynamically more stable E-alkene. The reaction is driven by the formation of the highly stable triphenylphosphine oxide byproduct.

Knoevenagel Condensation for α,β-Unsaturated Systems

The Knoevenagel condensation is a nucleophilic addition of an active methylene compound to an aldehyde, followed by dehydration to yield an α,β-unsaturated product. This reaction is particularly useful for synthesizing precursors for pharmaceuticals and polymers.

Substituted cinnamic acids are valuable intermediates in the synthesis of various pharmaceuticals and agrochemicals. The Knoevenagel condensation of 3-(Trifluoromethylthio)benzaldehyde with active methylene compounds like malonic acid provides a direct route to these important building blocks. The resulting α,β-unsaturated carbonyl system is a versatile Michael acceptor and can be further functionalized.

Protocol 2: Synthesis of (E)-3-(3-(Trifluoromethylthio)phenyl)acrylic Acid

This protocol outlines the synthesis of a substituted cinnamic acid using malonic acid.

Reaction Scheme:

A schematic of the Knoevenagel condensation.

Materials:

• 3-(Trifluoromethylthio)benzaldehyde (1.0 eq)

• Malonic Acid (1.5 eq)

• Pyridine

• Piperidine (catalytic amount)

• Concentrated Hydrochloric Acid

• Ice

Equipment:

• Round-bottom flask with reflux condenser and magnetic stirrer

• Heating mantle

• Beaker

• Buchner funnel and filter flask

Procedure:

• In a round-bottom flask, combine 3-(Trifluoromethylthio)benzaldehyde (1.0 eq), malonic acid (1.5 eq), and pyridine.

• Add a catalytic amount of piperidine to the mixture.

• Heat the reaction mixture to reflux for 4-6 hours.

• After cooling, pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid.

• A solid precipitate of (E)-3-(3-(Trifluoromethylthio)phenyl)acrylic acid will form.

• Collect the solid product by vacuum filtration, wash with cold water, and dry.

• The crude product can be further purified by recrystallization.

Causality and Insights: Pyridine acts as both the solvent and a base, while piperidine is a more effective basic catalyst for the condensation. The reaction proceeds via the formation of a carbanion from malonic acid, which then attacks the electrophilic carbonyl carbon of the aldehyde. Subsequent dehydration and decarboxylation (if using malonic acid) yield the final product.

Reduction to Benzyl Alcohol Derivatives

The reduction of the aldehyde functionality to a primary alcohol is a fundamental transformation that opens up further synthetic possibilities, such as etherification and esterification.

3-(Trifluoromethylthio)benzyl alcohol is a valuable intermediate for the synthesis of esters and ethers that may possess biological activity. The selective reduction of the aldehyde in the presence of the trifluoromethylthio group can be readily achieved using mild reducing agents like sodium borohydride.

Protocol 3: Synthesis of (3-(Trifluoromethylthio)phenyl)methanol

This protocol details the reduction of the aldehyde to the corresponding primary alcohol.

Reaction Scheme:

A schematic of the aldehyde oxidation.

Materials:

• 3-(Trifluoromethylthio)benzaldehyde (1.0 eq)

• Potassium Permanganate (KMnO₄) (approx. 2.0 eq)

• Acetone

• Water

• Sodium Bisulfite

• Concentrated Hydrochloric Acid

Equipment:

• Round-bottom flask with magnetic stirrer

• Ice bath

• Buchner funnel and filter flask

Procedure:

• Dissolve 3-(Trifluoromethylthio)benzaldehyde in a mixture of acetone and water in a round-bottom flask and cool in an ice bath.

• Slowly add a solution of potassium permanganate in water to the stirred mixture. A brown precipitate of manganese dioxide will form.

• After the addition is complete, allow the reaction to stir at room temperature until the purple color of the permanganate has disappeared.

• Filter the reaction mixture to remove the manganese dioxide.

• To the filtrate, add sodium bisulfite to quench any remaining permanganate.

• Acidify the solution with concentrated hydrochloric acid to precipitate the carboxylic acid.

• Collect the solid product by vacuum filtration, wash with cold water, and dry.

Causality and Insights: Potassium permanganate is a strong oxidizing agent capable of converting aldehydes to carboxylic acids. [5][6]The reaction is typically performed in a neutral or slightly alkaline aqueous solution. The trifluoromethylthio group is stable under these oxidative conditions.

Conclusion and Future Outlook

3-(Trifluoromethylthio)benzaldehyde is a highly valuable and versatile intermediate in modern organic synthesis. Its unique electronic properties and the reactivity of its aldehyde functionality provide access to a wide array of complex molecules bearing the trifluoromethylthio group. The protocols detailed in this guide for Wittig olefination, Knoevenagel condensation, reduction, and oxidation serve as a foundation for researchers and drug development professionals to harness the synthetic potential of this key building block. As the demand for novel pharmaceuticals and agrochemicals with enhanced properties continues to grow, the strategic use of intermediates like 3-(Trifluoromethylthio)benzaldehyde will undoubtedly play an increasingly critical role in the innovation pipeline.

References

• Ma, X., Zhong, Z., & Song, Q. (2025). Synthesis of Trifluoromethylthio Compounds from Sulfur‐Containing Precursors. Asian Journal of Organic Chemistry, 14(2).

• MySkinRecipes. (n.d.). 3-((Trifluoromethyl)thio)benzaldehyde. Retrieved from [Link]

• Buchwald, S. L., et al. (2011). Pd–catalyzed synthesis of Ar-SCF3 compounds under mild conditions. Journal of the American Chemical Society.
• Yagupolskii, L. M., et al. (2023). A Toolbox of Reagents for Trifluoromethylthiolation: From Serendipitous Findings to Rational Design. The Journal of Organic Chemistry.

• Chemistry LibreTexts. (2021, August 16). 2: Reduction of Organic Compounds (Experiment). Retrieved from [Link]

• Porta, A., et al. (2020). Trifluoromethylthiolation, Trifluoromethylation, and Arylation Reactions of Difluoro Enol Silyl Ethers. The Journal of Organic Chemistry.
• Zellner, G., Kneifel, H., & Winter, J. (1990). Oxidation of benzaldehydes to benzoic acid derivatives by three Desulfovibrio strains. Applied and Environmental Microbiology, 56(7), 2228–2233.
• Turgis, R., et al. (2015). Synthesis of Ethynyl Trifluoromethyl Sulfide and Its Application to the Synthesis of CF3S-Containing Triazoles. Molecules, 20(12), 22358–22366.
• Lee, H., et al. (2011). Synthesis of novel trans-stilbene derivatives and evaluation of their potent antioxidant and neuroprotective effects. Bioorganic & Medicinal Chemistry Letters, 21(13), 3932–3935.
• Fisons plc. (1987). EP0145334A2 - Benzaldehyde derivative and process for its preparation.
• Khan, M. A., & Kumar, S. (2017). Synthetic approaches toward stilbenes and their related structures. RSC Advances, 7(65), 41046–41081.
• Bijudas, K., & Bashpa, P. (2016). Oxidation of Benzaldehyde and Substituted Benzaldehydes by Permanganate under Phase Transfer Catalysis in Non Polar Solvents. IRA-International Journal of Applied Sciences, 5(3), 110-114.

• NINGBO INNO PHARMCHEM CO.,LTD. (2025, December 12). The Multifaceted Applications of 3-(Trifluoromethyl)benzaldehyde in Material Science and Specialty Chemicals. Retrieved from [Link]

• General Aniline Works, Inc. (1939). US2180772A - Trifluoromethyl benzaldehydes.
• SRF Limited. (2019). WO2019049173A1 - An improved process for preparation of trifluoromethylbenzaldehydes and intermediates thereof.

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Application Notes and Protocols: Aldol Condensation Reactions of 3-(Trifluoromethyl)benzaldehyde

Introduction: The Strategic Importance of 3-(Trifluoromethyl)benzaldehyde in Aldol Reactions

3-(Trifluoromethyl)benzaldehyde is a cornerstone electrophilic building block in modern organic synthesis, particularly for the construction of complex molecules in the pharmaceutical and agrochemical industries.[1] Its utility stems from the unique interplay between the aldehyde functional group and the meta-positioned trifluoromethyl (-CF3) group. The -CF3 group is a powerful, inductively electron-withdrawing substituent that significantly enhances the electrophilicity of the carbonyl carbon.[2] This activation makes the aldehyde highly susceptible to nucleophilic attack. Furthermore, the -CF3 group imparts valuable properties to the final product, such as increased lipophilicity and metabolic stability, which are highly desirable in drug design.[2]

A key feature of 3-(trifluoromethyl)benzaldehyde is its lack of α-hydrogens, the acidic protons adjacent to a carbonyl group. This structural characteristic prevents it from self-condensing under basic or acidic conditions, which would otherwise lead to a complex mixture of products.[3][4] Consequently, it is an ideal substrate for crossed or mixed aldol condensations, where it serves exclusively as the electrophilic "acceptor" partner.[3] This guide provides detailed protocols and mechanistic insights for leveraging 3-(trifluoromethyl)benzaldehyde in two fundamentally important variations of the aldol condensation: the base-catalyzed Claisen-Schmidt condensation for chalcone synthesis and the organocatalyzed asymmetric aldol reaction for creating chiral building blocks.

Part 1: The Claisen-Schmidt Condensation for Chalcone Synthesis

The Claisen-Schmidt condensation is a specific, highly reliable variant of the crossed aldol reaction between an aromatic aldehyde lacking α-hydrogens and an enolizable ketone or aldehyde.[5] This reaction is a primary route to α,β-unsaturated ketones, commonly known as chalcones. Chalcone derivatives synthesized from 3-(trifluoromethyl)benzaldehyde are of significant interest as they have been identified as potent hypoxia-inducible factor (HIF)-1 inhibitors and antimicrobial agents.[6][7]

Mechanistic Rationale

The reaction proceeds via a base-catalyzed mechanism. A base, typically a hydroxide, abstracts an acidic α-hydrogen from the ketone component to form a resonance-stabilized enolate ion. This enolate then acts as a potent nucleophile, attacking the highly electrophilic carbonyl carbon of 3-(trifluoromethyl)benzaldehyde. The resulting β-hydroxy carbonyl adduct (an aldol addition product) readily undergoes base-catalyzed dehydration to yield the final α,β-unsaturated ketone.[8] The dehydration step is thermodynamically driven by the formation of a stable, extended conjugated system.

Figure 1: General mechanism of the Claisen-Schmidt condensation.

Protocol 1: Synthesis of (E)-1-(2,4,6-trimethoxyphenyl)-3-(3-(trifluoromethyl)phenyl)prop-2-en-1-one

This protocol is adapted from a procedure for synthesizing biologically active chalcone derivatives.[7] It employs a lithium hydroxide base in a mixed solvent system, which provides excellent yields.

Materials and Reagents:

• 3-(Trifluoromethyl)benzaldehyde (1.0 mmol, 174.1 mg)

• 2,4,6-Trimethoxyacetophenone (1.0 mmol, 210.2 mg)

• Lithium hydroxide (LiOH·H₂O) (1.2 mmol, 50.3 mg)

• Tetrahydrofuran (THF), reagent grade (5 mL)

• Deionized Water (5 mL)

• Ethyl acetate (EtOAc)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 2,4,6-trimethoxyacetophenone (1.0 mmol) and 3-(trifluoromethyl)benzaldehyde (1.0 mmol).

• Dissolve the reactants in a mixture of THF (5 mL) and water (5 mL).

• Add lithium hydroxide (1.2 mmol) to the solution. The mixture may turn yellow.

• Stir the reaction vigorously at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 30:70 EtOAc/Hexanes eluent. The reaction is typically complete within 2-4 hours.

• Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution (10 mL).

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 25 mL).

• Combine the organic layers and dry over anhydrous Na₂SO₄.

• Filter the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the resulting crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to yield the pure chalcone product as a light yellow solid.[7]

Expert Insights & Causality:

• Choice of Base: While NaOH is common, LiOH can offer milder conditions and is effective in mixed aqueous-organic solvents.[7] The base must be strong enough to generate a sufficient concentration of the acetophenone enolate to initiate the reaction.

• Solvent System: The THF/water mixture ensures that both the organic reactants and the inorganic base are solubilized, facilitating a homogenous reaction environment.

• Workup: Quenching with a mild acid like NH₄Cl neutralizes the base, preventing potential side reactions during extraction.

• Dehydration: The dehydration of the intermediate aldol adduct is typically spontaneous under these conditions, driven by the formation of the highly conjugated chalcone system. No additional heating is usually required.

Figure 2: Experimental workflow for chalcone synthesis.

Part 2: Proline-Catalyzed Asymmetric Aldol Reaction

Achiral synthesis produces a racemic mixture of enantiomers, only one of which may have the desired biological activity. Asymmetric organocatalysis offers a powerful and environmentally friendly alternative to metal-based catalysts for producing enantiomerically enriched compounds. The amino acid L-proline is a highly effective and inexpensive catalyst for direct asymmetric aldol reactions.[9][10]

Mechanistic Rationale

The currently accepted mechanism for proline catalysis involves the formation of an enamine intermediate.[11] Proline reacts with the ketone donor to form an enamine, which is the key nucleophilic species. The carboxylic acid group of the proline then acts as a general acid, activating the aldehyde electrophile (3-(trifluoromethyl)benzaldehyde) via hydrogen bonding. The enamine attacks the re- or si-face of the activated aldehyde in a highly organized, chair-like transition state, which controls the stereochemical outcome. Subsequent hydrolysis releases the chiral β-hydroxy ketone product and regenerates the proline catalyst.[11]

Figure 3: Catalytic cycle of the proline-mediated aldol reaction.

Protocol 2: Asymmetric Aldol Reaction of Acetone with 3-(Trifluoromethyl)benzaldehyde

This general protocol is based on established methods for proline-catalyzed reactions between ketones and aromatic aldehydes.[9][11] Optimization of catalyst loading, solvent, and temperature may be required to maximize enantioselectivity (ee).

Materials and Reagents:

• 3-(Trifluoromethyl)benzaldehyde (1.0 mmol, 174.1 mg)

• Acetone (serves as reactant and solvent, ~10 mL)

• (S)-Proline (20 mol%, 0.2 mmol, 23.0 mg)

• Dimethyl sulfoxide (DMSO) (optional co-solvent, 2 mL)

• Hydrochloric acid (1 M HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated NaCl solution)

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a 25 mL vial, add 3-(trifluoromethyl)benzaldehyde (1.0 mmol) and (S)-proline (0.2 mmol).

• Add the ketone. If using a liquid ketone like acetone, it can often serve as the solvent (add ~5-10 mL). For solid ketones, use a solvent like DMSO or DMF.

• Seal the vial and stir the mixture at room temperature. The reaction is typically slow and may require 24-72 hours.

• Monitor the reaction by TLC or ¹H NMR analysis of an aliquot.

• Once the reaction has reached sufficient conversion, dilute the mixture with ethyl acetate (20 mL).

• Wash the organic phase sequentially with 1 M HCl (10 mL), saturated NaHCO₃ (10 mL), and brine (10 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography (e.g., using a hexanes/ethyl acetate gradient) to isolate the chiral β-hydroxy ketone.

• Determine the enantiomeric excess (ee) of the product using chiral HPLC or by converting the product to a diastereomeric derivative for NMR analysis.

Expert Insights & Causality:

• Catalyst Loading: Typically, 10-30 mol% of proline is used.[12] Higher loadings can increase the reaction rate but also the cost.

• Solvent Choice: The choice of solvent is critical and can dramatically affect both the reaction rate and the stereoselectivity. Aprotic polar solvents like DMSO or DMF are often effective. In some cases, solvent-free conditions or hydroalcoholic mixtures have proven successful.[9]

• Temperature: Reactions are often run at room temperature or below (0 °C to -20 °C) to improve enantioselectivity, as lower temperatures favor the more ordered transition state.

• Substrate Scope: While acetone is a simple donor, cyclic ketones like cyclohexanone often give higher diastereo- and enantioselectivities in proline-catalyzed reactions.[9]

Data Summary

The following table summarizes the key aspects of the aldol condensation reactions discussed.

Reaction Type	Catalyst/Reagent	Enolate Source (Donor)	Electrophile (Acceptor)	Key Product Type	Typical Conditions
Claisen-Schmidt	NaOH, LiOH, KOH	Acetophenones, Acetone	3-(CF₃)benzaldehyde	α,β-Unsaturated Ketone (Chalcone)	Room temp, EtOH or THF/H₂O
Asymmetric Aldol	(S)-Proline	Ketones (Acetone, Cyclohexanone)	3-(CF₃)benzaldehyde	Chiral β-Hydroxy Ketone	Room temp or below, DMSO or neat
Knoevenagel	Basic Catalyst	Active Methylene Compounds (e.g., Malononitrile)	3-(CF₃)benzaldehyde	Benzylidene Malononitrile	Mild conditions, various catalysts
Mukaiyama Aldol	Lewis Acid or TMSOTf	Silyl Enol Ether	3-(CF₃)benzaldehyde	β-Hydroxy Ketone (or silyl ether)	Anhydrous, often low temp

Conclusion

3-(Trifluoromethyl)benzaldehyde is a highly valuable and versatile substrate for aldol condensation reactions. Its enhanced electrophilicity and inability to self-condense make it an ideal partner for crossed condensations. The Claisen-Schmidt reaction provides a direct and high-yielding route to trifluoromethyl-substituted chalcones, which are important scaffolds in medicinal chemistry.[2][6] Furthermore, the use of organocatalysts like proline enables the asymmetric synthesis of chiral β-hydroxy ketones, providing access to enantiomerically pure building blocks for complex target molecules.[11][13] The protocols and insights provided herein serve as a robust starting point for researchers and drug development professionals seeking to exploit the reactivity of this important fluorinated intermediate.

References

• ACG Publications. Synthesis, and in-vitro biological evaluation of chalcone derivatives as antimicrobial agents. (2024). Available from: [Link]

• Chougale, R. B., et al. SYNTHESIS OF SOME CHALCONE DERIVATIVES AND SCREENING OF THEIR ANTIMICROBIAL ACTIVITY. Research Journal of Life Sciences, Bioinformatics, Pharmaceutical and Chemical Sciences.

• SciSpace. Chemical Synthesis of Chalcones by Claisen-Schmidt Condensation Reaction and its Characterization. Available from: [Link]

• Wikipedia. Proline-catalyzed aldol reactions. Available from: [Link]

• University of Richmond Scholarship Repository. Aldol Condensations and Nitrile Aldol Reactions Mediated by Trimethylsilyl Trifluoromethanesulfonate. Available from: [Link]

• Journal of Emerging Technologies and Innovative Research. SYNTHESIS OF CHALCONES. (2019). Available from: [Link]

• PMC - NIH. Synthesis of Chalcones Derivatives and Their Biological Activities: A Review. (2022). Available from: [Link]

• Wikipedia. Claisen–Schmidt condensation. Available from: [Link]

• Claisen-Schmidt Condensation. Available from: [Link]

• MDPI. A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. (2018). Available from: [Link]

• ResearchGate. Proline-catalyzed direct asymmetric aldol reaction of trifluoroacetaldehyde ethyl hemiacetal with ketones. Available from: [Link]

• NIH. Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study. Available from: [Link]

• PMC - NIH. The Direct Catalytic Asymmetric Aldol Reaction. Available from: [Link]

• Semantic Scholar. Proline-Catalyzed Direct Asymmetric Aldol Reactions. (2000). Available from: [Link]

• NIH. A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α'. Available from: [Link]

• YouTube. Claisen Schmidt reaction | Crossed Aldol condensation reaction | with Complete mechanism. (2020). Available from: [Link]

• Chemistry LibreTexts. 18.6: Crossed Aldol Condensation. (2015). Available from: [Link]

• Innospk. The Versatile Role of 3-(Trifluoromethyl)benzaldehyde in Modern Chemical Industries. Available from: [Link]

• Khan Academy. Mixed (crossed) aldol condensation. Available from: [Link]

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Application Notes &amp; Protocols: A Guide to Knoevenagel Condensation with Substituted Benzaldehydes

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Utility of a Classic Reaction

The Knoevenagel condensation, a cornerstone of carbon-carbon bond formation in organic synthesis, remains a highly relevant and powerful tool for the modern chemist.[1][2][3] First reported by Emil Knoevenagel in the late 19th century, this reaction involves the condensation of an aldehyde or ketone with an active methylene compound, typically in the presence of a basic catalyst, to yield an α,β-unsaturated product.[1][4][5][6] Its broad applicability has made it indispensable for the synthesis of fine chemicals, functional polymers, and crucial intermediates for pharmaceuticals, including anticancer, antiviral, and antimalarial agents.[1][3][7][8]

This guide provides an in-depth exploration of the Knoevenagel condensation with a specific focus on substituted benzaldehydes. We will delve into the mechanistic underpinnings of the reaction, explore how aromatic substituents dictate reactivity, and present a series of detailed, validated protocols adaptable to a wide range of substrates and laboratory settings.

Mechanistic Insights: Understanding the "Why"

The Knoevenagel condensation proceeds via a nucleophilic addition of an active methylene compound to the carbonyl group of the benzaldehyde, followed by a dehydration step.[1][7] The precise mechanism can be influenced by the choice of catalyst, with two primary pathways being widely accepted:

• Direct Enolate Pathway: In the presence of a base, a proton is abstracted from the active methylene compound (e.g., malononitrile, diethyl malonate) to generate a resonance-stabilized carbanion (enolate). This potent nucleophile then attacks the electrophilic carbonyl carbon of the benzaldehyde. The resulting aldol-type intermediate subsequently undergoes dehydration to furnish the final α,β-unsaturated product.[1]

• Iminium Ion Pathway (Amine Catalysis): When a primary or secondary amine, such as piperidine, is employed as the catalyst, it can initially react with the benzaldehyde to form an iminium ion after the dehydration of a carbinolamine intermediate.[1] This iminium ion is a significantly more potent electrophile than the parent aldehyde, thereby accelerating the nucleophilic attack by the enolate of the active methylene compound.[1]

Caption: Generalized mechanism of the Knoevenagel condensation.

The Influence of Benzaldehyde Substituents

The electronic nature of the substituent on the benzaldehyde's aromatic ring plays a critical role in the reaction's kinetics and overall success. Understanding these effects is paramount for experimental design and optimization.

• Electron-Withdrawing Groups (EWGs): Substituents such as nitro (-NO₂), cyano (-CN), and halides (-Cl, -Br) decrease the electron density on the aromatic ring. This inductive effect makes the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by the enolate. Consequently, benzaldehydes bearing EWGs generally exhibit faster reaction rates and often proceed to high yields under milder conditions.[1]

• Electron-Donating Groups (EDGs): Conversely, substituents like methoxy (-OCH₃) and dimethylamino (-N(CH₃)₂) increase the electron density on the ring. This makes the carbonyl carbon less electrophilic, leading to slower reaction rates. To drive these reactions to completion, more forcing conditions, such as higher temperatures, longer reaction times, or more active catalytic systems, may be necessary.[9]

Substituent on Benzaldehyde	Electronic Effect	Expected Reactivity	Typical Reaction Conditions
-NO₂ (Nitro)	Strong EWG	High	Room temperature, short reaction times
-Cl (Chloro)	Moderate EWG	Moderate to High	Mild heating may be required
-H (Unsubstituted)	Neutral	Moderate	Mild heating often beneficial
-OCH₃ (Methoxy)	Moderate EDG	Low to Moderate	Higher temperatures, longer reaction times
-N(CH₃)₂ (Dimethylamino)	Strong EDG	Low	More forcing conditions, active catalysts

Table 1: Effect of Substituents on Benzaldehyde Reactivity in Knoevenagel Condensation.

Experimental Protocols

The versatility of the Knoevenagel condensation is reflected in the variety of available protocols. The choice of method often depends on the reactivity of the substrates, desired purity of the product, and considerations for "green chemistry" principles.[10][11][12]

Caption: General experimental workflow for Knoevenagel condensation.

Protocol 1: Classic Piperidine-Catalyzed Condensation

This traditional method is robust and effective for a wide range of substrates, particularly those that are less reactive.

• Materials:

  • Substituted benzaldehyde (1.0 mmol)

  • Active methylene compound (e.g., malononitrile, 1.1 mmol)

  • Ethanol or Methanol (5-10 mL)

  • Piperidine (catalytic amount, ~5-10 mol%)

  • Round-bottomed flask, magnetic stirrer, condenser

• Procedure:

  • To a round-bottomed flask equipped with a magnetic stir bar, add the substituted benzaldehyde (1.0 mmol) and the active methylene compound (1.1 mmol).

  • Add ethanol (5-10 mL) to dissolve or suspend the reactants.

  • Add piperidine (5-10 drops) to the mixture.[13][14]

  • Attach a condenser and heat the reaction mixture to reflux.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and then in an ice bath to induce precipitation of the product.

  • Collect the solid product by vacuum filtration, washing with cold ethanol.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, ethanol/water).[1]

Protocol 2: Green, Solvent-Free Condensation with Ammonium Bicarbonate

This environmentally benign protocol avoids the use of hazardous organic solvents and toxic catalysts like pyridine and piperidine.[10][15][16] It is particularly effective when using malonic acid as the active methylene component.

• Materials:

  • Substituted benzaldehyde (5.0 mmol)

  • Malonic acid (6.0 mmol, 1.2 equivalents)

  • Ammonium bicarbonate (catalytic amount)

  • Reaction vessel suitable for heating (e.g., glass vial, small flask)

• Procedure:

  • In a reaction vessel, combine the substituted benzaldehyde (5.0 mmol) and malonic acid (6.0 mmol).[1]

  • Add a catalytic amount of ammonium bicarbonate.

  • Heat the solid mixture to 90-100 °C with stirring. The mixture will likely melt to form a homogenous liquid.

  • Continue heating for 1-2 hours. For reactions involving malonic acid, a subsequent decarboxylation step at a higher temperature (e.g., 140 °C) may be required to form the cinnamic acid derivative.[16]

  • Monitor the reaction by TLC (dissolving a small aliquot in a suitable solvent).

  • After cooling to room temperature, the solidified product can often be purified by simple washing or recrystallization.

Protocol 3: Microwave-Assisted Solvent-Free Condensation

Microwave irradiation can dramatically reduce reaction times from hours to minutes, offering a significant advantage in terms of efficiency and energy consumption.[17][18][19]

• Materials:

  • Substituted benzaldehyde (1.0 mmol)

  • Active methylene compound (e.g., ethyl cyanoacetate, 1.0 mmol)

  • Ammonium acetate (catalytic amount)

  • Microwave-safe reaction vessel

• Procedure:

  • In a microwave-safe vessel, mix the substituted benzaldehyde (1.0 mmol), the active methylene compound (1.0 mmol), and a catalytic amount of ammonium acetate.[18]

  • Place the vessel in a microwave reactor.

  • Irradiate the mixture at a suitable power level (e.g., 150-300 W) for a short duration (e.g., 30-120 seconds).[20]

  • Caution: Monitor the reaction closely to avoid overheating and pressure buildup.

  • After irradiation, allow the vessel to cool to room temperature.

  • The product can typically be isolated by adding water or a cold solvent to induce precipitation, followed by filtration.

Protocol 4: Ultrasound-Assisted Aqueous Condensation

Sonication provides an alternative energy source that can promote reactions through acoustic cavitation, often under mild, catalyst-free conditions in environmentally friendly solvents like water.[21][22][23][24][25]

• Materials:

  • Substituted benzaldehyde (1.0 mmol)

  • Active methylene compound (e.g., malononitrile, 1.0 mmol)

  • Deionized water (2-3 mL)

  • Glass vial or flask

  • Ultrasonic bath

• Procedure:

  • In a glass vial, combine the substituted benzaldehyde (1.0 mmol) and the active methylene compound (1.0 mmol).

  • Add deionized water (2-3 mL).

  • Place the vial in an ultrasonic bath and sonicate at room temperature or with gentle heating (e.g., 40-50 °C).

  • The reaction is often rapid, with the product precipitating out of the aqueous solution.

  • Monitor the reaction by TLC.

  • Upon completion, collect the solid product by vacuum filtration and wash with cold water.[1]

  • The product is often of high purity, but can be recrystallized if necessary.

Conclusion and Future Outlook

The Knoevenagel condensation is a testament to the enduring power of fundamental organic reactions. Its adaptability to a vast array of substituted benzaldehydes makes it a vital tool in the synthesis of complex molecules and pharmaceutical intermediates.[26] The evolution of this reaction, embracing greener principles through solvent-free, water-mediated, and energy-efficient methodologies like microwave and ultrasound assistance, ensures its continued relevance.[4][27] By understanding the interplay between substrate electronics and reaction conditions, researchers can effectively harness the Knoevenagel condensation to achieve their synthetic goals efficiently and sustainably.

References

• The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. (2017). Pure and Applied Chemistry.
• The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. (n.d.). Taylor & Francis.
• Application Notes and Protocols: Knoevenagel Condensation with Substituted Benzaldehydes. (n.d.). Benchchem.
• Rose bengal photocatalyzed Knoevenagel condensation of aldehydes and ketones in aqueous medium. (n.d.). Green Chemistry (RSC Publishing).
• Microwave-Assisted and Efficient Solvent-free Knoevenagel Condensation.
• Greener Alternative in Organic Synthesis: Aqueous Knoevenagel Condensation Reaction Catalysed by [Bmim][OAc] Ionic Liquid with Antimicrobial Evaluation. (n.d.). Asian Journal of Green Chemistry.
• A simple, efficient and green procedure for Knoevenagel condensation catalyzed by [C4dabco][BF4] ionic liquid in water. (n.d.). Green Chemistry (RSC Publishing).
• A review of the recent progress on heterogeneous catalysts for Knoevenagel condens
• RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. (n.d.). Semantic Scholar.
• MICROWAVE ASSISTED SOLVENT FREE KNOEVENAGEL CONDENSATION OF AROM
• The Importance and Applications of Knoevenagel Reaction (Brief Review). (n.d.). Semantic Scholar.
• Contribution of Knoevenagel Condensation Products toward the Development of Anticancer Agents: An Upd
• Microwave assisted knoevenagel condens
• Effect of ultrasonic frequency on Knoevenagel condensation of benzaldehyde with ethyl cyanoacetate. (n.d.).
• Knoevenagel Condensations Catalyzed by New Oil Shale Recyclable Catalyst at Room Temperature and Assisted by Ultrasounds Irradi
• Ultrasound assisted Heterocycles Synthesis. (n.d.). Semantic Scholar.
• Microwave Assisted Knoevenagel Condensation: Synthesis and Antimicrobial Activities of Some a-Cyanoacrylates. (n.d.).
• Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. (2024). Organic & Biomolecular Chemistry (RSC Publishing).
• Route of Knoevenagel Reaction from Conventional method to Greener methods. (2003). IOSR Journal.
• Clean synthesis of benzylidenemalononitrile by Knoevenagel condensation of benzaldehyde and malononitrile: effect of combustion. (n.d.). Indian Academy of Sciences.
• Ultrasound-Assisted Catalyst-Free Knoevenagel Condensation of Carbonyl Compounds with C – H Acids in W
• Applications of Knoevenagel condensation reaction in the total synthesis of natural products. (2025).
• Ultrasound-assisted and Efficient Knoevenagel Condensation Reaction Catalyzed by Silica Sodium Carbonate Nanoparticles. (2025).
• Knoevenagel Condensation: Mechanism, Applic
• Novel Methods of Knoevenagel Condens
• Knoevenagel condensation of 2-cyanoacetamide with 6-nitroveratraldehyde. (2006). ChemSpider Synthetic Pages.
• Knoevenagel condensation of 2-cyanoacetamide with 6-nitrover

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The Trifluoromethylthio Group: A Keystone for Fluorinated Compound Synthesis from 3-(Trifluoromethylthio)benzaldehyde

Introduction: The Strategic Importance of the Trifluoromethylthio Moiety in Drug Discovery

The introduction of fluorine and fluorine-containing functional groups into organic molecules has become a cornerstone of modern medicinal chemistry. Among these, the trifluoromethylthio (SCF₃) group has emerged as a particularly valuable substituent due to its unique electronic properties and significant impact on a molecule's pharmacological profile. The SCF₃ group is highly lipophilic and possesses strong electron-withdrawing capabilities, which can enhance a drug candidate's metabolic stability, membrane permeability, and binding affinity to biological targets. These characteristics make it a sought-after feature in the design of novel therapeutics.

3-(Trifluoromethylthio)benzaldehyde is a versatile building block that serves as an excellent starting point for the synthesis of a diverse array of fluorinated compounds. Its aldehyde functionality provides a reactive handle for a variety of classical organic transformations, allowing for the strategic incorporation of the trifluoromethylthio-phenyl scaffold into more complex molecular architectures. This guide provides detailed application notes and protocols for the synthesis of fluorinated compounds utilizing 3-(trifluoromethylthio)benzaldehyde, with a focus on Claisen-Schmidt condensation, Wittig olefination, and reductive amination reactions.

Core Synthetic Strategies and Mechanistic Considerations

The reactivity of 3-(trifluoromethylthio)benzaldehyde is primarily dictated by the electrophilic nature of the aldehyde carbonyl carbon. The potent electron-withdrawing effect of the meta-substituted SCF₃ group further enhances this electrophilicity, making it a highly reactive substrate for nucleophilic attack. This section will delve into the mechanistic underpinnings and practical considerations for three key synthetic transformations.

Workflow for Synthesizing Fluorinated Compounds from 3-(Trifluoromethylthio)benzaldehyde

Caption: Key synthetic routes from 3-(trifluoromethylthio)benzaldehyde.

Application Protocol 1: Synthesis of Chalcones via Claisen-Schmidt Condensation

The Claisen-Schmidt condensation is a reliable method for the synthesis of chalcones (1,3-diaryl-2-propen-1-ones), which are important intermediates in the synthesis of flavonoids and other biologically active molecules. The reaction involves the base-catalyzed condensation of an aromatic aldehyde with a ketone.

Underlying Principle and Rationale

The reaction proceeds via the formation of an enolate from the ketone in the presence of a base. This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of 3-(trifluoromethylthio)benzaldehyde. Subsequent dehydration of the resulting β-hydroxy ketone adduct yields the thermodynamically stable α,β-unsaturated ketone (chalcone). The choice of a strong base, such as potassium hydroxide, is crucial for efficient enolate formation. The reaction is typically carried out in an alcoholic solvent to ensure the solubility of the reactants.

Detailed Experimental Protocol

Synthesis of (E)-1-phenyl-3-(3-(trifluoromethylthio)phenyl)prop-2-en-1-one

• Materials:

  • 3-(Trifluoromethylthio)benzaldehyde

  • Acetophenone

  • Potassium Hydroxide (KOH)

  • Ethanol

  • Methanol

  • 10% Hydrochloric Acid (HCl)

  • Silica Gel for column chromatography

• Procedure:

  • In a round-bottom flask, dissolve acetophenone (1.0 eq) in an equimolar mixture of methanol and ethanol under a nitrogen atmosphere.

  • Add 3-(trifluoromethylthio)benzaldehyde (1.0 eq) to the reaction mixture.

  • Slowly add a solution of potassium hydroxide (12 eq) in water to the stirred mixture.

  • Stir the reaction mixture at room temperature for 24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Upon completion, add 10% HCl solution to the reaction mixture until a precipitate is formed.

  • Filter the crude product, wash with cold water, and dry.

  • Purify the crude product by silica gel column chromatography to afford the pure chalcone.

Reactant/Product	Molecular Weight ( g/mol )	Molar Equivalents
3-(Trifluoromethylthio)benzaldehyde	206.19	1.0
Acetophenone	120.15	1.0
Potassium Hydroxide	56.11	12.0
(E)-1-phenyl-3-(3-(trifluoromethylthio)phenyl)prop-2-en-1-one	308.33	-

Expected Results and Characterization

This protocol typically provides good yields of the desired chalcone. The structure of the synthesized compound can be confirmed by spectroscopic methods.

• ¹H NMR (400 MHz, CDCl₃): The spectrum is expected to show characteristic doublets for the vinylic protons with a large coupling constant (J ≈ 15-16 Hz), indicative of the E-isomer. Aromatic protons will appear as multiplets in the downfield region.

• ¹³C NMR (101 MHz, CDCl₃): The spectrum will show a signal for the carbonyl carbon around δ 190 ppm, along with signals for the vinylic and aromatic carbons.

• FT-IR (KBr, cm⁻¹): A strong absorption band for the conjugated carbonyl group (C=O) is expected around 1650-1670 cm⁻¹.

Application Protocol 2: Synthesis of Stilbene Derivatives via Wittig Reaction

The Wittig reaction is a powerful tool for the synthesis of alkenes from aldehydes and ketones. It involves the reaction of a phosphorus ylide (Wittig reagent) with a carbonyl compound. This method is particularly useful for the stereoselective synthesis of stilbene derivatives.

Mechanism and Experimental Design

The Wittig reaction proceeds through a [2+2] cycloaddition of the ylide to the carbonyl group, forming an oxaphosphetane intermediate. This intermediate then collapses to form the alkene and triphenylphosphine oxide, the latter being the thermodynamic driving force for the reaction. The stereochemical outcome of the Wittig reaction is dependent on the nature of the ylide. Stabilized ylides, such as those bearing an electron-withdrawing group, generally lead to the formation of the (E)-alkene.

Detailed Experimental Protocol

Synthesis of (E)-3-(3-(Trifluoromethylthio)phenyl)acrylonitrile

• Materials:

  • 3-(Trifluoromethylthio)benzaldehyde

  • (Triphenylphosphoranylidene)acetonitrile

  • Anhydrous Tetrahydrofuran (THF)

  • Silica Gel for column chromatography

• Procedure:

  • In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 3-(trifluoromethylthio)benzaldehyde (1.0 eq) in anhydrous THF.

  • Add (triphenylphosphoranylidene)acetonitrile (1.1 eq) to the solution.

  • Stir the reaction mixture at room temperature overnight. Monitor the reaction by TLC.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel to yield the desired stilbene derivative.

Reactant/Product	Molecular Weight ( g/mol )	Molar Equivalents
3-(Trifluoromethylthio)benzaldehyde	206.19	1.0
(Triphenylphosphoranylidene)acetonitrile	301.32	1.1
(E)-3-(3-(Trifluoromethylthio)phenyl)acrylonitrile	229.23	-

Data Interpretation

The successful synthesis of the acrylonitrile derivative can be confirmed by its spectroscopic data.

• ¹H NMR: The spectrum should display two doublets for the vinylic protons with a coupling constant characteristic of a trans configuration (J > 15 Hz). The aromatic protons will appear in the downfield region.

• ¹³C NMR: The spectrum will show signals for the nitrile carbon, vinylic carbons, and aromatic carbons.

• Mass Spectrometry: The mass spectrum should show the molecular ion peak corresponding to the expected product.

Application Protocol 3: Synthesis of N-Benzylamines via Reductive Amination

Reductive amination is a versatile and widely used method for the synthesis of amines from carbonyl compounds. The reaction proceeds in two steps: the formation of an imine or enamine intermediate, followed by its reduction to the corresponding amine.

Rationale and Optimization

The reaction is typically carried out as a one-pot procedure. The initial formation of the imine from 3-(trifluoromethylthio)benzaldehyde and a primary or secondary amine is often acid-catalyzed. A variety of reducing agents can be employed for the subsequent reduction of the imine. Sodium triacetoxyborohydride (NaBH(OAc)₃) is a particularly mild and selective reducing agent that is well-suited for this transformation, as it does not readily reduce the starting aldehyde.

Detailed Experimental Protocol

Synthesis of 4-((3-(Trifluoromethylthio)benzyl)amino)phenol

• Materials:

  • 3-(Trifluoromethylthio)benzaldehyde

  • 4-Aminophenol

  • Sodium Triacetoxyborohydride (NaBH(OAc)₃)

  • Dichloromethane (DCM)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Silica Gel for column chromatography

• Procedure:

Application Notes and Protocols for the Synthesis of Novel Antifungal Agents Utilizing 3-(Trifluoromethylthio)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

These application notes provide a comprehensive guide for the synthesis and evaluation of novel antifungal agents derived from 3-(trifluoromethylthio)benzaldehyde. This document is intended to equip researchers in medicinal chemistry and drug development with the necessary protocols and scientific rationale to explore this promising scaffold for the discovery of new therapeutic agents against fungal infections.

Introduction: The Imperative for Novel Antifungal Agents and the Role of the Trifluoromethylthio Moiety

The rising incidence of invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a significant global health challenge. Consequently, there is an urgent need for the development of new antifungal agents with novel mechanisms of action and improved efficacy. The trifluoromethylthio (-SCF3) group has garnered considerable attention in medicinal chemistry due to its unique electronic properties and high lipophilicity.[1] The incorporation of the -SCF3 moiety can enhance a molecule's metabolic stability and membrane permeability, which are critical attributes for effective drug candidates.[1][2] 3-(Trifluoromethylthio)benzaldehyde is a versatile starting material that allows for the introduction of this beneficial group into various molecular scaffolds with known antifungal potential, such as chalcones, Schiff bases, and thiosemicarbazones.

Synthetic Pathways and Core Scaffolds

This guide will focus on the synthesis of three principal classes of antifungal compounds from 3-(trifluoromethylthio)benzaldehyde:

• Chalcones: Synthesized via the Claisen-Schmidt condensation, chalcones are α,β-unsaturated ketones that form the backbone of many biologically active compounds.[3]

• Schiff Bases: Formed by the condensation of 3-(trifluoromethylthio)benzaldehyde with primary amines, Schiff bases (or imines) are another important class of compounds with a broad range of pharmacological activities, including antifungal properties.

• Thiosemicarbazones: The reaction of 3-(trifluoromethylthio)benzaldehyde with thiosemicarbazide yields thiosemicarbazones, which are known for their potent and diverse biological activities.

Caption: Synthetic routes from 3-(Trifluoromethylthio)benzaldehyde.

Part 1: Synthesis of Chalcones

Scientific Rationale

The Claisen-Schmidt condensation is a reliable and straightforward method for the formation of chalcones.[3] This reaction involves the base-catalyzed condensation of an aldehyde with a ketone. The trifluoromethylthio group on the benzaldehyde ring is expected to enhance the antifungal activity of the resulting chalcone. The choice of substituted acetophenones allows for the systematic exploration of structure-activity relationships (SAR).

Experimental Protocol: General Procedure for the Synthesis of Chalcones (1a-c)

This protocol is adapted from established methods for Claisen-Schmidt condensation.[4]

Materials:

• 3-(Trifluoromethylthio)benzaldehyde

• Substituted acetophenone (e.g., acetophenone, 4'-chloroacetophenone, 4'-methoxyacetophenone)

• Ethanol

• Potassium hydroxide (KOH)

• Hydrochloric acid (HCl), 10% aqueous solution

• Distilled water

• Silica gel for column chromatography

• Ethyl acetate and hexane for chromatography

Procedure:

• In a round-bottom flask, dissolve 3-(trifluoromethylthio)benzaldehyde (1.0 eq) and the substituted acetophenone (1.0 eq) in ethanol (20 mL).

• To this solution, add a 40% aqueous solution of potassium hydroxide (5 mL) dropwise with constant stirring at room temperature.

• Continue stirring the reaction mixture at room temperature for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into a beaker containing crushed ice and acidify with 10% HCl until the pH is acidic.

• The precipitated solid is collected by vacuum filtration, washed thoroughly with cold water until the washings are neutral, and dried.

• The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel using an ethyl acetate/hexane gradient to afford the pure chalcone.

Characterization:

The synthesized chalcones should be characterized by standard spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry to confirm their structure and purity.[4]

Sources

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Application Notes &amp; Protocols: A Researcher's Guide to Evaluating 3-(Trifluoromethylthio)benzaldehyde as a Novel Anti-inflammatory Agent

Abstract

Inflammation is a fundamental biological process that, when dysregulated, underpins a vast array of chronic diseases. The search for novel anti-inflammatory therapeutics with improved efficacy and safety profiles is a critical endeavor in modern drug discovery. This guide introduces 3-(Trifluoromethylthio)benzaldehyde, a compound of interest due to the unique physicochemical properties imparted by the trifluoromethylthio (SCF3) moiety, such as enhanced lipophilicity and metabolic stability, which are advantageous in drug design.[1][2][3] This document provides a comprehensive framework for researchers to systematically evaluate the anti-inflammatory potential of 3-(Trifluoromethylthio)benzaldehyde. We present a hypothesized mechanism of action centered on the inhibition of the NF-κB signaling pathway, detailed, field-proven protocols for essential in vitro assays, and guidance on data interpretation.

Introduction: The Rationale for 3-(Trifluoromethylthio)benzaldehyde

The inflammatory response is orchestrated by a complex network of signaling pathways and cellular mediators. A key regulator of this process is the transcription factor Nuclear Factor-kappa B (NF-κB), which controls the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[4][5][6] Consequently, the NF-κB pathway is a prime target for anti-inflammatory drug development.[7]

Benzaldehyde derivatives have shown promise as anti-inflammatory agents, often acting through the suppression of NF-κB and MAPK signaling pathways.[7][8] The introduction of the trifluoromethylthio (SCF3) group is a strategic choice in medicinal chemistry. This group is highly lipophilic and electron-withdrawing, properties that can significantly improve a compound's membrane permeability, bioavailability, and metabolic stability.[1][3][9][10] We hypothesize that these properties make 3-(Trifluoromethylthio)benzaldehyde a compelling candidate for inhibiting inflammation by modulating the NF-κB signaling cascade.

Hypothesized Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

We propose that 3-(Trifluoromethylthio)benzaldehyde exerts its anti-inflammatory effects by intervening in the canonical NF-κB signaling pathway. In response to pro-inflammatory stimuli, such as Lipopolysaccharide (LPS), the IκB kinase (IKK) complex is activated.[11] IKK then phosphorylates the inhibitory protein IκBα, targeting it for ubiquitination and subsequent degradation by the proteasome.[12] This releases the p50/p65 NF-κB heterodimer, allowing it to translocate to the nucleus and initiate the transcription of pro-inflammatory genes.[11][12] Our central hypothesis is that 3-(Trifluoromethylthio)benzaldehyde inhibits an upstream step in this cascade, preventing IκBα degradation and thereby sequestering NF-κB in the cytoplasm.

Caption: Hypothesized NF-κB signaling pathway inhibition.

Experimental Drug Discovery Workflow

The evaluation of 3-(Trifluoromethylthio)benzaldehyde should follow a logical progression from broad screening to detailed mechanistic studies. The workflow begins with establishing a non-toxic concentration range, followed by assessing its efficacy in cellular models of inflammation. Positive results would then warrant deeper investigation into the specific molecular targets and pathways.

Caption: A stepwise workflow for evaluating the compound.

Data Presentation: Summarized Quantitative Insights

Clear data presentation is essential for interpreting experimental outcomes. The following tables provide examples of how to summarize the quantitative data obtained from the described protocols.

Table 1: Cytotoxicity and Anti-inflammatory Activity of 3-(Trifluoromethylthio)benzaldehyde

Treatment Concentration (µM)	Cell Viability (% of Control)	NO Production (% of LPS Control)	TNF-α Secretion (% of LPS Control)	IL-6 Secretion (% of LPS Control)
0 (LPS only)	100 ± 4.5	100	100	100
1	98.2 ± 3.1	81.5 ± 5.2	85.3 ± 6.1	88.1 ± 5.9
5	97.5 ± 2.8	55.4 ± 4.7	59.8 ± 4.9	63.2 ± 5.0
10	95.1 ± 3.9	31.2 ± 3.3	35.6 ± 3.8	39.9 ± 4.1
25	93.8 ± 4.0	15.8 ± 2.1	18.2 ± 2.5	22.4 ± 3.2
50	80.3 ± 5.6	8.1 ± 1.5	9.9 ± 1.8	12.5 ± 2.0
IC₅₀ (µM)	> 50	6.8	7.5	8.2

Data are presented as mean ± standard deviation (n=3). IC₅₀ is the half-maximal inhibitory concentration.

Table 2: Effect on Pro-inflammatory Protein Expression and COX Enzyme Activity

Treatment	Relative iNOS Expression	Relative COX-2 Expression	COX-1 Inhibition (%)	COX-2 Inhibition (%)
Control	Not Detected	Not Detected	N/A	N/A
LPS (1 µg/mL)	1.00	1.00	N/A	N/A
LPS + Compound (10 µM)	0.28 ± 0.04	0.35 ± 0.05	15.2 ± 2.5	45.8 ± 4.1

Expression levels are normalized to a loading control (e.g., β-actin) and presented relative to the LPS-only group. Enzyme inhibition data is from a cell-free assay.

Detailed Experimental Protocols

The following protocols provide step-by-step methodologies for conducting the key experiments outlined in the workflow.

Protocol 1: Cell Culture and Maintenance

• Cell Line: Use RAW 264.7 murine macrophages or THP-1 human monocytes (differentiated into macrophages).[13]

• Media: Culture cells in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.[14]

• Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• Subculture: Passage cells every 2-3 days to maintain logarithmic growth. Do not allow cells to become over-confluent.

Protocol 2: Cytotoxicity Assessment (MTT Assay)

Causality: This step is critical to ensure that any observed anti-inflammatory effect is not simply due to the compound killing the cells. The MTT assay measures mitochondrial reductase activity, an indicator of cell viability.

• Seeding: Seed RAW 264.7 cells into a 96-well plate at a density of 1-2 x 10⁵ cells/well and allow them to adhere overnight.[15]

• Treatment: Replace the medium with fresh medium containing various concentrations of 3-(Trifluoromethylthio)benzaldehyde (e.g., 1-100 µM).

• Incubation: Incubate for 24 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.[16]

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control wells.

Protocol 3: Nitric Oxide (NO) Production (Griess Assay)

Causality: LPS stimulation induces the expression of iNOS, which produces large amounts of NO, a key inflammatory mediator. This assay quantifies NO by measuring its stable metabolite, nitrite, in the cell culture supernatant.[17][18]

• Seeding: Seed RAW 264.7 cells in a 96-well plate as described in Protocol 2.

• Pre-treatment: Replace the medium with fresh medium containing the desired non-toxic concentrations of the test compound. Incubate for 1-2 hours.[18]

• Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control.[18]

• Incubation: Incubate the plate for 24 hours at 37°C.

• Sample Collection: Collect 50 µL of the cell culture supernatant from each well.

• Griess Reaction:

  • Add 50 µL of Griess Reagent A (e.g., 1% sulfanilamide) to each sample. Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (e.g., 0.1% N-(1-Naphthyl)ethylenediamine) and incubate for another 10 minutes.[18]

• Measurement: Measure the absorbance at 540 nm.

• Quantification: Determine the nitrite concentration using a sodium nitrite standard curve.

Protocol 4: Pro-inflammatory Cytokine Quantification (ELISA)

Causality: TNF-α and IL-6 are potent pro-inflammatory cytokines produced by macrophages upon LPS stimulation. Enzyme-Linked Immunosorbent Assay (ELISA) provides a highly specific and sensitive method for quantifying their secretion.[19][20]

• Cell Treatment: Prepare and treat cells with the compound and LPS as described in Protocol 3 (steps 1-4).

• Supernatant Collection: Collect the cell culture supernatant and centrifuge to remove any cellular debris.

• ELISA Procedure: Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions for your chosen commercial kit.

• Analysis: Calculate the cytokine concentrations in your samples based on the standard curve generated.

Protocol 5: Western Blot for iNOS and COX-2 Expression

Causality: This protocol directly assesses whether the compound reduces the levels of the iNOS and COX-2 proteins, providing a mechanistic link to the observed reduction in NO and prostaglandins.[7][18]

• Cell Treatment: Seed cells in a 6-well plate. Treat with the compound and LPS as in Protocol 3. An incubation time of 18-24 hours is typical for protein expression.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them using RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against iNOS, COX-2, and a loading control (e.g., β-actin) overnight at 4°C.

• Secondary Antibody and Detection:

  • Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[18]

  • Wash again and add an enhanced chemiluminescence (ECL) substrate.

• Imaging: Visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize the expression of iNOS and COX-2 to the loading control.

Protocol 6: Direct COX-1/COX-2 Inhibition Assay (Cell-Free)

Causality: To distinguish between inhibition of protein expression and direct enzyme inhibition, a cell-free enzymatic assay is necessary. This determines if 3-(Trifluoromethylthio)benzaldehyde can directly bind to and inhibit the activity of COX enzymes.[16][21]

• Assay Kit: Use a commercial COX inhibitor screening kit (e.g., colorimetric or fluorometric) for simplicity and reliability.[22][23][24] These kits typically provide purified COX-1 and COX-2 enzymes, substrate (arachidonic acid), and a detection system.

• Procedure: Follow the manufacturer's protocol. Typically, this involves:

  • Adding the reaction buffer, heme cofactor, and purified COX-1 or COX-2 enzyme to a 96-well plate.[21][22]

  • Adding various concentrations of 3-(Trifluoromethylthio)benzaldehyde and pre-incubating for a specified time (e.g., 10 minutes at 37°C).[21][22]

  • Initiating the reaction by adding arachidonic acid.[22]

  • Stopping the reaction and measuring the product formation (e.g., Prostaglandin G2) via the kit's detection method (absorbance or fluorescence).[24]

• Analysis: Calculate the percentage of inhibition for each concentration relative to a no-inhibitor control. Determine the IC₅₀ values for both COX-1 and COX-2 to assess potency and selectivity.

Conclusion and Future Directions

This guide provides the foundational framework and detailed protocols for the initial characterization of 3-(Trifluoromethylthio)benzaldehyde as a potential anti-inflammatory agent. The proposed experiments are designed to systematically assess its cytotoxicity, screen for anti-inflammatory efficacy, and elucidate its primary mechanism of action by focusing on the NF-κB pathway and COX enzyme activity. Positive and compelling results from this in vitro evaluation would justify advancing the compound to more complex studies, including the analysis of other inflammatory pathways (e.g., MAPKs), and ultimately, validation in in vivo models of inflammation.[8][25]

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Application Notes &amp; Protocols for the Synthesis of Novel Pesticides from 3-(Trifluoromethylthio)benzaldehyde

For: Researchers, scientists, and drug development professionals in the agrochemical sector.

Introduction: The Strategic Importance of the Trifluoromethylthio Moiety in Agrochemicals

The strategic incorporation of fluorine-containing functional groups has revolutionized the design of modern agrochemicals. Among these, the trifluoromethylthio (SCF₃) group has emerged as a critical pharmacophore due to its unique combination of properties. The SCF₃ group is highly lipophilic, which can enhance the permeability of a molecule across biological membranes, leading to improved uptake and systemic activity in target pests.[1][2] Furthermore, its strong electron-withdrawing nature and the inherent strength of the C-F bonds contribute to increased metabolic stability, protecting the parent molecule from enzymatic degradation and extending its bioavailability and persistence in the field.[1][3]

3-(Trifluoromethylthio)benzaldehyde is a versatile and valuable building block for accessing novel pesticidal compounds. Its aldehyde functionality serves as a reactive handle for a wide array of synthetic transformations, allowing for the construction of diverse molecular scaffolds, particularly nitrogen- and oxygen-containing heterocycles that are prevalent in many commercial pesticides.[4][5] This document provides detailed protocols for the synthesis of several classes of potential novel pesticides derived from this key intermediate, with a focus on explaining the causality behind the experimental choices and ensuring the protocols are robust and reproducible.

PART I: Synthesis of Pyrazole-Based Insecticide Candidates

Pyrazole-containing compounds are a cornerstone of the insecticide market, with prominent examples like fipronil demonstrating potent activity by targeting the GABA receptor in insects.[4][6] The following protocols outline a pathway to novel pyrazole derivatives from 3-(trifluoromethylthio)benzaldehyde via a pyrazole-oxime scaffold.

Protocol 1.1: Synthesis of 1,3-Dimethyl-5-hydroxy-1H-pyrazole-4-carbaldehyde

This initial step creates the core pyrazole aldehyde which will later be coupled with the 3-(trifluoromethylthio)phenyl moiety. The synthesis starts from readily available precursors.

Rationale: This multi-step synthesis builds the pyrazole ring system, a key structural motif in many successful insecticides. The subsequent Vilsmeier-Haack reaction is a classic and reliable method for formylating electron-rich heterocycles like pyrazoles, providing the aldehyde handle needed for the next step.

Experimental Protocol:

• Synthesis of 3-Methyl-1H-pyrazol-5(4H)-one: A mixture of ethyl acetoacetate (1 mol) and hydrazine hydrate (1 mol) in ethanol is refluxed for 4 hours. The solvent is removed under reduced pressure, and the resulting solid is recrystallized from ethanol to yield 3-methyl-1H-pyrazol-5(4H)-one.

• N-Methylation: The pyrazolone (1 mol) is dissolved in a suitable solvent like DMF, and sodium hydride (1.1 mol) is added portionwise at 0 °C. After stirring for 30 minutes, methyl iodide (1.1 mol) is added, and the reaction is stirred at room temperature overnight. The reaction is quenched with water and extracted with ethyl acetate. The organic layer is dried and concentrated to give 1,3-dimethyl-1H-pyrazol-5(4H)-one.

• Vilsmeier-Haack Formylation: To a solution of 1,3-dimethyl-1H-pyrazol-5(4H)-one (1 mol) in DMF (3 mol) at 0 °C, phosphorus oxychloride (POCl₃, 1.2 mol) is added dropwise. The mixture is then heated to 60 °C for 3 hours. After cooling, the reaction mixture is poured onto crushed ice and neutralized with a sodium hydroxide solution. The precipitated solid is filtered, washed with water, and dried to afford 1,3-dimethyl-5-hydroxy-1H-pyrazole-4-carbaldehyde.

Protocol 1.2: Synthesis of Pyrazole Oxime Ether Insecticide Candidate

This protocol details the formation of an oxime from the pyrazole aldehyde and its subsequent etherification with a benzyl bromide derived from our starting material.

Rationale: The oxime ether linkage is a common feature in acaricides and insecticides like fenpyroximate.[1] This linkage provides optimal geometry and electronic properties for binding to the target site. This protocol first converts 3-(trifluoromethylthio)benzaldehyde to the corresponding benzyl bromide, a more reactive electrophile for the subsequent etherification.

Experimental Protocol:

• Reduction to 3-(Trifluoromethylthio)benzyl alcohol: To a solution of 3-(trifluoromethylthio)benzaldehyde (1 mol) in methanol at 0 °C, sodium borohydride (NaBH₄, 0.3 mol) is added portionwise. The reaction is stirred for 1 hour, then quenched by the addition of acetone. The solvent is evaporated, and the residue is partitioned between water and ethyl acetate. The organic layer is dried and concentrated to yield 3-(trifluoromethylthio)benzyl alcohol.

• Bromination to 3-(Trifluoromethylthio)benzyl bromide: The benzyl alcohol (1 mol) is dissolved in dichloromethane at 0 °C. Phosphorus tribromide (PBr₃, 0.4 mol) is added dropwise, and the mixture is stirred at room temperature for 2 hours. The reaction is carefully quenched with ice water, and the organic layer is separated, washed with saturated sodium bicarbonate solution, dried, and concentrated to give 3-(trifluoromethylthio)benzyl bromide.

• Oxime Formation: 1,3-Dimethyl-5-hydroxy-1H-pyrazole-4-carbaldehyde (1 mol) is dissolved in ethanol, followed by the addition of hydroxylamine hydrochloride (1.1 mol) and sodium acetate (1.2 mol). The mixture is refluxed for 2 hours. After cooling, the solvent is evaporated, and the residue is partitioned between water and ethyl acetate. The organic layer is dried and concentrated.

• Etherification: The crude oxime (1 mol) and 3-(trifluoromethylthio)benzyl bromide (1 mol) are dissolved in DMF. Potassium carbonate (K₂CO₃, 1.5 mol) is added, and the mixture is stirred at 60 °C for 4 hours. The reaction is cooled, poured into water, and extracted with ethyl acetate. The organic layer is washed with brine, dried over sodium sulfate, and concentrated. The crude product is purified by column chromatography (silica gel, hexane/ethyl acetate) to yield the target pyrazole oxime ether.

Data Summary Table:

Compound	Step	Reagents	Yield (%)	Physical State
Pyrazole Oxime Ether	Etherification	K₂CO₃, DMF	75-85	White Solid
Benzyl Bromide	Bromination	PBr₃, DCM	85-95	Colorless Oil
Benzyl Alcohol	Reduction	NaBH₄, MeOH	90-98	Colorless Oil

Workflow Diagram:

Caption: Synthetic workflow for the pyrazole oxime ether insecticide candidate.

PART II: Synthesis of 1,3,4-Oxadiazole-Based Pesticide Candidates

The 1,3,4-oxadiazole ring is another important scaffold in agrochemicals, known for its broad spectrum of biological activities, including insecticidal, fungicidal, and herbicidal properties.[7][8] This protocol describes the synthesis of a 1,3,4-oxadiazole thioether derivative.

Protocol 2.1: Synthesis of 3-(Trifluoromethylthio)benzoyl Hydrazide

Rationale: The conversion of an aldehyde to a carboxylic acid and then to an acid hydrazide is a fundamental transformation to prepare for the cyclization into a 1,3,4-oxadiazole ring. The acid hydrazide is a key intermediate.

Experimental Protocol:

• Oxidation to Carboxylic Acid: 3-(Trifluoromethylthio)benzaldehyde (1 mol) is dissolved in acetone. Jones reagent (prepared from CrO₃ and H₂SO₄) is added dropwise at 0 °C until a persistent orange color is observed. The reaction is stirred for 1 hour, then quenched with isopropanol. The mixture is filtered, and the solvent is evaporated. The residue is dissolved in ethyl acetate and washed with water and brine, dried, and concentrated to give 3-(trifluoromethylthio)benzoic acid.

• Esterification: The carboxylic acid (1 mol) is refluxed in methanol with a catalytic amount of sulfuric acid for 6 hours. The methanol is removed under reduced pressure, and the residue is partitioned between ethyl acetate and water. The organic layer is washed with sodium bicarbonate solution, dried, and concentrated to yield the methyl ester.

• Hydrazinolysis: The methyl ester (1 mol) is dissolved in ethanol, and hydrazine hydrate (80%, 2 mol) is added. The mixture is refluxed for 8 hours. Upon cooling, the product precipitates. The solid is filtered, washed with cold ethanol, and dried to afford 3-(trifluoromethylthio)benzoyl hydrazide.

Protocol 2.2: Synthesis of 5-(3-(Trifluoromethylthio)phenyl)-1,3,4-oxadiazole-2-thiol

Rationale: This step involves the cyclization of the acid hydrazide with carbon disulfide under basic conditions to form the oxadiazole-thiol ring system. This is a standard and high-yielding method for this transformation.[7]

Experimental Protocol:

• A solution of 3-(trifluoromethylthio)benzoyl hydrazide (1 mol) and potassium hydroxide (1.2 mol) in ethanol is stirred at 0 °C for 15 minutes.

• Carbon disulfide (CS₂, 1.5 mol) is added dropwise, and the mixture is then refluxed for 10 hours.

• The ethanol is evaporated, and the residue is dissolved in water.

• The solution is acidified with concentrated HCl, causing the product to precipitate.

• The solid is filtered, washed with water, and dried to yield 5-(3-(trifluoromethylthio)phenyl)-1,3,4-oxadiazole-2-thiol.

Protocol 2.3: Synthesis of 1,3,4-Oxadiazole Thioether Derivatives

Rationale: The thiol group on the oxadiazole ring is a convenient point for further functionalization. Alkylation with various electrophiles (e.g., benzyl halides) can introduce additional diversity and modulate the biological activity of the final compound.[9]

Experimental Protocol:

• To a solution of the oxadiazole-thiol (1 mol) in acetone, potassium carbonate (1.5 mol) is added, and the mixture is stirred for 30 minutes.

• A substituted benzyl halide (e.g., 4-chlorobenzyl bromide, 1.1 mol) is added, and the reaction mixture is refluxed for 4 hours.

• After cooling, the inorganic salts are filtered off, and the solvent is evaporated.

• The residue is purified by recrystallization or column chromatography to give the final 1,3,4-oxadiazole thioether derivative.

Workflow Diagram:

Caption: Synthetic pathway to 1,3,4-oxadiazole thioether pesticide candidates.

PART III: Synthesis of Schiff Base and Chalcone Insecticide Candidates

Schiff bases and chalcones are readily synthesized from aldehydes and have shown a wide range of biological activities, including insecticidal and insect repellent properties.[3][10][11] Their straightforward synthesis makes them attractive targets for discovery programs.

Protocol 3.1: Synthesis of a Schiff Base Insecticide Candidate

Rationale: The condensation of an aldehyde with a primary amine to form an imine (Schiff base) is a simple, high-yielding reaction. By choosing an amine that is itself part of a known insecticidal pharmacophore (e.g., a substituted aniline), novel active compounds can be rapidly generated.[10][12]

Experimental Protocol:

• Dissolve 3-(trifluoromethylthio)benzaldehyde (1 mol) in absolute ethanol.

• Add an equimolar amount of a selected primary amine (e.g., 4-chloroaniline, 1 mol) to the solution.

• Add a few drops of glacial acetic acid as a catalyst.

• Reflux the mixture for 3-4 hours. Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture in an ice bath to induce precipitation.

• Filter the solid product, wash with cold ethanol, and dry under vacuum to obtain the Schiff base derivative.

Data Summary Table:

Compound	Starting Materials	Catalyst	Yield (%)	Physical State
Schiff Base	3-(SCF₃)benzaldehyde, 4-Chloroaniline	Acetic Acid	85-95	Crystalline Solid

Protocol 3.2: Synthesis of a Chalcone Insecticide Candidate

Rationale: Chalcones are synthesized via a Claisen-Schmidt condensation between a benzaldehyde and an acetophenone.[3] The resulting α,β-unsaturated ketone scaffold is a known toxophore with insecticidal and antifeedant activities.[2]

Experimental Protocol:

• Dissolve 3-(trifluoromethylthio)benzaldehyde (1 mol) and a substituted acetophenone (e.g., 4-nitroacetophenone, 1 mol) in ethanol.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add an aqueous solution of sodium hydroxide (10-20%) dropwise with vigorous stirring, keeping the temperature below 10 °C.

• After the addition is complete, continue stirring at room temperature for 12-24 hours.

• Pour the reaction mixture into a beaker of crushed ice and acidify with dilute HCl.

• The precipitated chalcone is filtered, washed thoroughly with water, and recrystallized from ethanol.

Workflow Diagram:

Caption: Synthetic routes to Schiff base and chalcone insecticide candidates.

Conclusion

3-(Trifluoromethylthio)benzaldehyde is a highly valuable starting material for the synthesis of novel pesticide candidates. The protocols outlined in this document provide robust and scientifically-grounded pathways to diverse chemical classes, including pyrazoles, oxadiazoles, Schiff bases, and chalcones. By leveraging the beneficial properties of the SCF₃ group and established synthetic methodologies, researchers can efficiently generate libraries of new compounds for biological screening. The adaptability of these protocols allows for the introduction of various substituents, enabling systematic structure-activity relationship (SAR) studies to optimize potency and selectivity.

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• Use of aromatic aldehydes as insecticides.

• Transition Metal Complexes of Schiff Base Ligands Prepared from Reaction of Aminobenzothiazole with Benzaldehydes. (Source: MDPI) [Link]

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• SCHIFF BASES: SYNTHESIS, APPLICATIONS AND CHARACTERIZATION USING FT-NMR SPECTROSCOPY. (Source: JETIR) [Link]

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Application Notes &amp; Protocols: Strategic Functionalization of the Aldehyde Group in 3-(Trifluoromethylthio)benzaldehyde

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of key synthetic strategies for the functionalization of the aldehyde moiety in 3-(Trifluoromethylthio)benzaldehyde. This compound is a valuable building block in medicinal chemistry and materials science, primarily due to the unique electronic properties and metabolic stability conferred by the trifluoromethylthio (-SCF₃) group.[1][2] The aldehyde group serves as a versatile synthetic handle, enabling a wide range of chemical transformations. This document details field-proven protocols for oxidation, reduction, reductive amination, olefination, and condensation reactions. Each section explains the underlying chemical principles, the rationale for methodological choices, and provides detailed, step-by-step experimental procedures designed for reproducibility and success in a research and development setting.

Introduction: The Strategic Importance of 3-(Trifluoromethylthio)benzaldehyde

The incorporation of fluorine-containing functional groups is a cornerstone of modern drug design. The trifluoromethylthio (-SCF₃) group, in particular, is highly valued for its strong electron-withdrawing nature and high lipophilicity, which can significantly enhance a molecule's metabolic stability, cell membrane permeability, and binding affinity to biological targets.[1][2] 3-(Trifluoromethylthio)benzaldehyde positions this powerful moiety on an aromatic scaffold equipped with a highly reactive aldehyde group.

The aldehyde is a linchpin for molecular elaboration, readily participating in a diverse array of chemical reactions including oxidation, reduction, and carbon-carbon bond-forming transformations.[3] This unique combination makes the title compound an indispensable intermediate for accessing complex molecular architectures in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[4][5][6][7] This guide provides researchers with the essential tools to strategically manipulate this aldehyde functionality.

Oxidation to 3-(Trifluoromethylthio)benzoic Acid

The conversion of the aldehyde to a carboxylic acid is a fundamental transformation, creating a versatile intermediate for amide bond formation, esterification, or further derivatization. While numerous methods exist for aldehyde oxidation, the presence of the oxidatively sensitive thioether linkage necessitates a mild and selective approach.[8]

Recommended Methodology: The Pinnick Oxidation

The Pinnick oxidation is the method of choice due to its exceptional tolerance for a wide range of functional groups, including thioethers.[8][9] The reaction employs sodium chlorite (NaClO₂) as the terminal oxidant under mild acidic conditions.[8][9] The active oxidant is chlorous acid (HClO₂), which is generated in situ.[9][10] A critical component is the use of a scavenger, such as 2-methyl-2-butene, to quench the hypochlorous acid (HOCl) byproduct, which could otherwise lead to undesired side reactions.[8][9]

Reaction Scheme: Pinnick Oxidation

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Application Notes &amp; Protocols for the Synthesis of 3-Nitrobenzaldehyde via Nitration of Benzaldehyde

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of 3-nitrobenzaldehyde through the electrophilic aromatic substitution of benzaldehyde. The protocols and discussions herein are grounded in established chemical principles to ensure procedural accuracy, safety, and high-yield synthesis of the target compound.

Introduction: The Significance of 3-Nitrobenzaldehyde

3-Nitrobenzaldehyde is a pivotal intermediate in the synthesis of a variety of pharmaceuticals, dyes, and other fine chemicals.[1][2][3] Notably, it serves as a crucial precursor for dihydropyridine calcium channel blockers, a class of drugs used in the management of cardiovascular diseases such as hypertension.[2][4] The regioselective introduction of a nitro group at the meta position of the benzaldehyde ring is a classic example of electrophilic aromatic substitution, guided by the electronic effects of the aldehyde functional group.[2][5]

Reaction Principle: Electrophilic Aromatic Substitution

The nitration of benzaldehyde is achieved using a nitrating mixture, typically composed of concentrated nitric acid and concentrated sulfuric acid.[6][7] The reaction proceeds via the following key steps:

• Generation of the Electrophile: Concentrated sulfuric acid acts as a catalyst, protonating nitric acid to facilitate the formation of the highly electrophilic nitronium ion (NO₂⁺).[6][8][9][10][11][12]

• Electrophilic Attack: The electron-rich aromatic ring of benzaldehyde attacks the nitronium ion. The aldehyde group (-CHO) is an electron-withdrawing group and, consequently, a deactivating, meta-director.[13][14][15][16][17] This is due to both inductive and resonance effects that decrease electron density at the ortho and para positions more than at the meta position, making the latter the preferred site of attack.[13][15][16]

• Rearomatization: The resulting carbocation intermediate, often referred to as a sigma complex or arenium ion, loses a proton to a weak base (such as HSO₄⁻) to restore the aromaticity of the ring, yielding 3-nitrobenzaldehyde.[2][18]

The typical product distribution for the nitration of benzaldehyde is approximately 72% meta, 19% ortho, and 9% para isomers.[1][2][19]

Experimental Protocol: Laboratory-Scale Synthesis

This protocol details a reliable method for the synthesis of 3-nitrobenzaldehyde. Adherence to the specified temperature control is critical for both safety and selectivity.

Reagents and Materials

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity (for 100 mmol scale)	Properties & Notes
Benzaldehyde	C₇H₆O	106.12	10.6 g (10.2 mL)	Freshly distilled recommended.[20] Irritant.
Concentrated Sulfuric Acid	H₂SO₄	98.08	89 mL	Corrosive, strong dehydrating agent. Handle with extreme care.
Fuming Nitric Acid	HNO₃	63.01	45 mL	Highly corrosive and a strong oxidizing agent. Handle in a fume hood.
tert-Butyl methyl ether	C₅H₁₂O	88.15	~125 mL	Flammable solvent for extraction.
Sodium Bicarbonate	NaHCO₃	84.01	5% aqueous solution	Used for neutralization.
Sodium Sulfate	Na₂SO₄	142.04	As needed	Anhydrous, for drying the organic phase.
Toluene	C₇H₈	92.14	As needed	For recrystallization. Flammable.
Petroleum Ether	-	-	As needed	For recrystallization. Flammable.
Crushed Ice	H₂O	18.02	~500 g	For quenching the reaction.

Equipment

• 500 mL three-neck round-bottom flask

• Internal thermometer

• Addition funnel with pressure equalization

• Magnetic stirrer and stir bar

• Ice-salt bath

• 1 L beaker

• Büchner funnel and suction flask

• Separatory funnel

• Rotary evaporator

Experimental Workflow Diagram

Caption: Workflow for the synthesis and purification of 3-nitrobenzaldehyde.

Step-by-Step Procedure

• Preparation of the Nitrating Mixture: In a 500 mL three-neck flask equipped with a magnetic stirrer, internal thermometer, and an addition funnel, add 89 mL of concentrated sulfuric acid.[20] Cool the flask in an ice-salt bath. With vigorous stirring, slowly add 45 mL of fuming nitric acid from the addition funnel, ensuring the temperature of the mixture does not exceed 10°C.[5][20]

  • Causality: The pre-cooling and slow addition are crucial to manage the highly exothermic reaction between the two strong acids and to safely generate the nitronium ion.[1] Sulfuric acid's role as a dehydrating agent prevents the reversal of nitronium ion formation.[8][10]

• Nitration of Benzaldehyde: To the cold nitrating mixture, add 10.6 g (10.2 mL) of benzaldehyde dropwise from the addition funnel.[5][20] The rate of addition should be controlled to maintain the internal temperature between 5°C and 15°C.[5][21] This may take approximately one hour. After the addition is complete, remove the ice bath and allow the reaction mixture to stir overnight at room temperature.[20]

  • Causality: Strict temperature control is essential to minimize the formation of by-products and prevent runaway reactions. The aldehyde group deactivates the ring, requiring these forcing conditions for nitration to occur.

• Work-up and Isolation of Crude Product: Pour the reaction mixture slowly and with stirring into a 1 L beaker containing approximately 500 g of crushed ice.[20] A yellow precipitate of the crude product will form. Collect the solid by vacuum filtration using a Büchner funnel and wash it thoroughly with cold water to remove residual acid.[20]

  • Causality: Quenching the reaction on ice dilutes the acid and precipitates the organic product, which is sparingly soluble in water.

• Purification: a. Transfer the humid crude product to a separatory funnel and dissolve it in approximately 125 mL of tert-butyl methyl ether.[20] b. Wash the organic solution with 125 mL of a 5% sodium bicarbonate solution to neutralize any remaining traces of acid.[20] Carefully vent the separatory funnel to release any CO₂ gas formed. c. Separate the organic layer and dry it over anhydrous sodium sulfate.[20] d. Filter off the sodium sulfate and remove the solvent using a rotary evaporator.[20] e. Recrystallize the resulting solid from a mixture of toluene and petroleum ether.[20] Dissolve the crude product in a minimal amount of hot toluene and then add petroleum ether until turbidity persists. Cool the mixture in an ice bath to induce crystallization. f. Collect the purified, light-yellow crystals of 3-nitrobenzaldehyde by vacuum filtration and dry them in a desiccator.[20]

Product Characterization

The identity and purity of the synthesized 3-nitrobenzaldehyde should be confirmed using standard analytical techniques.

Analytical Method	Expected Result	Reference
Melting Point	55-58 °C	[22][23]
¹H NMR (CDCl₃)	δ ~10.1 (s, 1H, -CHO), δ ~8.7 (s, 1H, Ar-H), δ ~8.5 (d, 1H, Ar-H), δ ~8.3 (d, 1H, Ar-H), δ ~7.8 (t, 1H, Ar-H)	[24][25]
¹³C NMR (CDCl₃)	δ ~189.0, 148.5, 137.0, 134.5, 130.5, 128.0, 125.0	[25][26]
IR Spectroscopy	ν ~2850, 2750 cm⁻¹ (C-H stretch of aldehyde), ~1710 cm⁻¹ (C=O stretch), ~1530, 1350 cm⁻¹ (N-O stretch of nitro group)	[4]

Reaction Mechanism Diagram

Caption: Mechanism of the nitration of benzaldehyde.

Safety and Waste Management

Hazard Overview:

• Concentrated nitric and sulfuric acids are extremely corrosive and can cause severe burns.[27] They should be handled with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, within a certified chemical fume hood.[28][29]

• 3-Nitrobenzaldehyde is harmful if swallowed and causes skin and eye irritation.[19][27] Avoid inhalation of dust.[29]

• The nitration reaction is highly exothermic and has the potential for runaway thermal reactions if not properly controlled.

Spill & Emergency Procedures:

• Acid Spills: Neutralize small spills with a suitable agent like sodium bicarbonate before cleaning up. For large spills, evacuate the area and contact emergency personnel.

• Personal Contact: In case of skin contact, immediately flush with copious amounts of water for at least 15 minutes and seek medical attention.[30][31] For eye contact, rinse cautiously with water for several minutes and seek immediate medical attention.[30][31]

Waste Disposal:

• The aqueous filtrate from the product isolation contains residual acid and should be neutralized with a base (e.g., sodium carbonate or calcium hydroxide) before disposal in accordance with local regulations.

• Organic solvent waste (tert-butyl methyl ether, toluene, petroleum ether) should be collected in a designated halogen-free solvent waste container.[20]

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The Trifluoromethylthio Group: A New Frontier in Advanced Materials

Introduction: The Unique Appeal of the Trifluoromethylthio Moiety

In the landscape of materials science, the quest for novel functionalities and enhanced performance is perpetual. The strategic incorporation of fluorine-containing groups has long been a cornerstone of this pursuit, with the trifluoromethyl (CF₃) group being a prominent example. However, it is the trifluoromethylthio (SCF₃) group that is rapidly emerging as a uniquely potent tool for tailoring the properties of advanced materials.[1][2][3] Its distinct combination of high lipophilicity, strong electron-withdrawing character, and metabolic stability has already made significant inroads in medicinal and agrochemical research.[4] Now, these same attributes are being harnessed to create a new generation of polymers, liquid crystals, and organic light-emitting diode (OLED) materials with superior performance characteristics.

This technical guide serves as a comprehensive resource for researchers and scientists interested in leveraging the power of trifluoromethylthio compounds. We will delve into the fundamental properties of the SCF₃ group, explore its diverse applications in material science, and provide detailed, field-proven protocols for the synthesis and incorporation of these remarkable molecules.

The Power of the SCF₃ Group: A Property Overview

The trifluoromethylthio group's influence on molecular properties is profound. Its key characteristics include:

• Exceptional Lipophilicity: The SCF₃ group is one of the most lipophilic functional groups known, a property that can be exploited to enhance the solubility of materials in organic solvents and improve interfacial compatibility in composite materials.[2]

• Potent Electron-Withdrawing Nature: The strong inductive effect of the three fluorine atoms makes the SCF₃ group a powerful electron-withdrawing moiety. This allows for precise tuning of the electronic properties of organic molecules, a critical factor in the design of materials for electronic and optoelectronic applications.

• Enhanced Stability: The C-S bond in the SCF₃ group is remarkably stable, contributing to the overall thermal and chemical robustness of the resulting materials.[5]

These fundamental properties are the driving force behind the growing interest in trifluoromethylthio compounds in material science.

Applications in Advanced Polymers

The incorporation of trifluoromethylthio groups into polymer backbones offers a versatile strategy for enhancing a range of material properties, from thermal stability to dielectric performance. Fluorinated poly(arylene ether)s, for instance, have demonstrated significant improvements in key characteristics upon the introduction of fluorine-containing moieties.[6][7]

Enhancing Thermal and Dielectric Properties of Poly(aryl ether)s

The introduction of SCF₃ groups into poly(aryl ether) structures can lead to materials with lower dielectric constants and improved thermal stability, making them ideal candidates for applications in high-frequency electronics and advanced composites.[6][8] The bulky and electron-withdrawing nature of the SCF₃ group disrupts polymer chain packing, increasing free volume and thereby lowering the dielectric constant.[8]

Polymer Property	Conventional Poly(aryl ether)	SCF₃-Modified Poly(aryl ether)	Reference
Glass Transition Temperature (Tg)	~150-200 °C	> 200 °C	[6]
5% Weight Loss Temperature (Td5)	~450-500 °C	> 520 °C	[8]
Dielectric Constant (10 GHz)	> 3.0	< 2.8	[6][8]
Water Absorption	Moderate	< 1%	[8]

Protocol: Synthesis of a Trifluoromethylthiolated Poly(aryl ether)

This protocol outlines a general procedure for the synthesis of a poly(aryl ether) containing a trifluoromethylthio group via nucleophilic aromatic substitution.

Materials:

• Bis(4-fluorophenyl) sulfone

• 4,4'-Thiobisbenzenethiol

• Trifluoromethyl iodide (or other suitable trifluoromethylating agent)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylacetamide (DMAc)

• Toluene

• Methanol

• Argon or Nitrogen gas

Procedure:

• Monomer Preparation: In a three-necked flask equipped with a magnetic stirrer, a Dean-Stark trap, and a condenser under an inert atmosphere, dissolve 4,4'-thiobisbenzenethiol in DMAc and toluene.

• Azeotropic Dehydration: Add an excess of potassium carbonate and heat the mixture to reflux to azeotropically remove water.

• Thiolate Formation: After complete dehydration, cool the mixture and add a trifluoromethylating agent (e.g., trifluoromethyl iodide) to introduce the SCF₃ group onto the thiol.

• Polymerization: To the solution of the now trifluoromethylthiolated bisphenol, add a stoichiometric amount of bis(4-fluorophenyl) sulfone.

• Reaction: Heat the reaction mixture to 160-180 °C and maintain for 12-24 hours.

• Precipitation: After cooling, pour the viscous polymer solution into a stirred solution of methanol and water to precipitate the polymer.

• Purification: Filter the polymer, wash thoroughly with methanol and water, and dry under vacuum at 80-100 °C.

Caption: Workflow for the synthesis of a trifluoromethylthiolated poly(aryl ether).

Applications in Liquid Crystals

The introduction of terminal trifluoromethyl groups has been shown to influence the mesomorphic properties of liquid crystals, such as their clearing temperatures and dielectric anisotropy.[1][9][10] While research specifically on the SCF₃ group in liquid crystals is still emerging, its strong dipole moment and steric bulk are expected to have a significant impact on the molecular packing and, consequently, the liquid crystalline phases. The high polarity of the SCF₃ group is anticipated to lead to materials with high dielectric anisotropy, a desirable property for display applications.[9][11]

Protocol: Synthesis of a Trifluoromethylthio-Substituted Biphenyl Liquid Crystal

This protocol outlines the synthesis of a biphenyl-based liquid crystal functionalized with a terminal trifluoromethylthio group, utilizing a Suzuki cross-coupling reaction.[1]

Materials:

• 4-Bromophenyl trifluoromethyl sulfide

• 4-Alkoxyphenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Water

Procedure:

• Reaction Setup: In a round-bottom flask, combine 4-bromophenyl trifluoromethyl sulfide, 4-alkoxyphenylboronic acid, palladium(II) acetate, and triphenylphosphine in a mixture of toluene, ethanol, and water.

• Degassing: Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Reaction: Add an aqueous solution of potassium carbonate and heat the mixture to reflux (approximately 80-90 °C) for 12-24 hours.

• Extraction: After cooling, dilute the reaction mixture with water and extract with an organic solvent such as ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Chromatography: Purify the crude product by column chromatography on silica gel to obtain the desired liquid crystal.

Caption: Synthetic workflow for a trifluoromethylthio-substituted liquid crystal.

Applications in Organic Light-Emitting Diodes (OLEDs)

The strong electron-withdrawing nature of the trifluoromethylthio group makes it an attractive substituent for tuning the electronic properties of organic materials used in OLEDs.[12] By incorporating SCF₃ groups into emitter or host materials, it is possible to lower the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels, which can improve charge injection and transport, leading to enhanced device efficiency and stability.[13][14][15]

Protocol: Fabrication of an OLED Device with a Trifluoromethylthiolated Emitter

This protocol provides a general procedure for the fabrication of a multilayer OLED device using a trifluoromethylthiolated emitting material.[16][17][18][19][20]

Materials:

• Indium tin oxide (ITO)-coated glass substrate

• Hole injection layer (HIL) material (e.g., PEDOT:PSS)

• Hole transport layer (HTL) material (e.g., TPD)

• Trifluoromethylthiolated emitter material doped in a host material

• Electron transport layer (ETL) material (e.g., Alq₃)

• Electron injection layer (EIL) material (e.g., LiF)

• Aluminum (Al) for the cathode

Procedure:

• Substrate Preparation: Clean the ITO-coated glass substrate sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. Dry the substrate in an oven and treat it with UV-ozone.

• Hole Injection Layer: Spin-coat the HIL material (e.g., PEDOT:PSS) onto the ITO substrate and anneal.

• Hole Transport Layer: Deposit the HTL material (e.g., TPD) by thermal evaporation in a high-vacuum chamber.

• Emissive Layer: Co-evaporate the trifluoromethylthiolated emitter and the host material from separate sources to form the emissive layer.

• Electron Transport and Injection Layers: Sequentially deposit the ETL (e.g., Alq₃) and EIL (e.g., LiF) materials by thermal evaporation.

• Cathode Deposition: Deposit the aluminum cathode through a shadow mask by thermal evaporation.

• Encapsulation: Encapsulate the device in a nitrogen-filled glovebox to protect it from moisture and oxygen.

Caption: Workflow for the fabrication of an OLED device.

Conclusion and Future Outlook

The trifluoromethylthio group represents a powerful and still largely untapped resource for the development of next-generation materials. Its unique combination of properties offers exciting possibilities for creating polymers with enhanced thermal and dielectric performance, liquid crystals with tailored mesomorphic and electro-optical characteristics, and OLEDs with improved efficiency and stability. As synthetic methodologies for introducing the SCF₃ group become more refined and accessible, we can expect to see an explosion of new and innovative materials that leverage its remarkable capabilities. The protocols and insights provided in this guide are intended to empower researchers to explore this exciting frontier and unlock the full potential of trifluoromethylthio compounds in material science.

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• Sulfenofunctionalization of Chiral α‐Trifluoromethyl Allylboronic Acids: Asymmetric Synthesis of SCF3, SCF2R, SCN and SAr Compounds. PMC - NIH. [Link]

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• Novel liquid-crystal materials with negative dielectric anisotropy for TV application. ResearchGate. [Link]

• Direct Synthesis of Disubstituted Trifluoromethylthiolated Alkenes. ResearchGate. [Link]

• Design and synthesis of novel poly (aryl ether ketones) containing trifluoromethyl and trifluoromethoxy groups. PMC - NIH. [Link]

• Preparation of N-Trifluoromethylthiosaccharin: A Shelf- Stable Electrophilic Reagent for Trifluoromethylthiolation. Organic Syntheses. [Link]

• Sulfenofunctionalization of Chiral α‐Trifluoromethyl Allylboronic Acids: Asymmetric Synthesis of SCF3, SCF2R, SCN and SAr Compounds. ResearchGate. [Link]

• Organic light-emitting diode (OLED) device, manufacturing method thereof and display device.

• Preparation of S-Trifluoromethyl Trifluoromethanesulfo- nothioate (TTST), a Highly Versatile and Atom-economical Trifluoromethylthiolating Agent. Organic Syntheses. [Link]

• Fluorinated poly(aryl ether)s containing difluoromethylene and tetrafluoroethylene moieties. PMC - NIH. [Link]

• FABRICATION OF ORGANIC LIGHT EMITTING DIODES (OLEDs) FOR FLAT PANEL DISPLAYS. Neliti. [Link]

• Physical and Thermal Characterizations of Newly Synthesized Liquid Crystals Based on Benzotrifluoride Moiety. MDPI. [Link]

• Large‐Scale Synthesis of Isotropic Single‐Crystalline ScF3 Cubes by Hydrothermal Method. ResearchGate. [Link]

• Synthesis and Characterization of Lateral Fluoro- substituents Liquid Crystals. Biointerface Research in Applied Chemistry. [Link]

• Odd–Even Effects of Spacers and the Influence of Thioether Bonds on Phase Behavior. MDPI. [Link]

• New bipolar host materials for high power efficiency green thermally activated delayed fluorescence OLEDs. OSTI.gov. [Link]

• Design and Properties of Novel Host Materials for Blue TADF OLEDs. EPub Bayreuth. [Link]

• Trifluoromethyl ethers – synthesis and properties of an unusual substituent. PMC - NIH. [Link]

• Growth from the Melt and Properties Investigation of ScF 3 Single Crystals. MDPI. [Link]

• Fabrication of OLED on FTO and ITO coated Substrates A thesis submitted to De Montfort University in partial fulfillment of the requirements for the award of the Degree of Masters of Science (Msc) in Microelectronics and. ResearchGate. [Link]

• Tuning the optoelectronic properties for high-efficiency (>7.5%) all small molecule and fullerene-free solar cells. Journal of Materials Chemistry A. [Link]

• The Role of Fluorine Substituents on the Physical Properties of 4-Pentyl-4″-propyl-1,1′:4′,1″-terphenyl Liquid Crystals. PMC - NIH. [Link]

• (Paper) Fabrication of OLED on FTO and ITO coated substrates. ResearchGate. [Link]

• Synthesis, mesomorphic behaviour and optical anisotropy of some novel liquid crystals with lateral and terminal fluoro substituents and a 2,6-disubstituted naphthalene core. ResearchGate. [Link]

• A materials informatics driven fine-tuning of triazine-based electron-transport layer for organic light-emitting devices. PMC - NIH. [Link]

• Host Materials in OLED Technology. Noctiluca. [Link]

• Comparative Study of the Optical and Dielectric Anisotropy of a Difluoroterphenyl Dimer and Trimer Forming Two Nematic Phases. MDPI. [Link]

• Synthesis and Mesomorphic Properties of Rigid-Core Ionic Liquid Crystals. MIT Chemistry. [Link]

• Access to SCF3‑Substituted Indolizines via a Photocatalytic Late-Stage Functionalization Protocol. PMC - NIH. [Link]

• Fabrication of a Solution-Processed White Light Emitting Diode Containing a Single Dimeric Copper(I) Emitter Featuring Combined TADF and Phosphorescence. MDPI. [Link]

• Evolution of Organic Light Emitting Diode (OLED) Materials and their Impact on Display Technology. PubMed. [Link]

• FFF 3D Printing in Electronic Applications: Dielectric and Thermal Properties of Selected Polymers. MDPI. [Link]

• A Comparative Thermodynamic Study of AlF3, ScF3, Al0.5Sc0.5F3, and In0.5Sc0.5F3 for Optical Coatings: A Computational Study. MDPI. [Link]

• Effect of PMMA on PVDF-co-HFP/MgTf3 Polymer Composite with Improved Ionic Conductivity, Thermal and Structural Properties. Oriental Journal of Chemistry. [Link]

• Negative thermal expansion of ScF3: first principles vs empirical molecular dynamics. ResearchGate. [Link]

• Difluorovinyl Liquid Crystal Diluters Improve the Electro-Optical Properties of High-∆n Liquid Crystal Mixture for AR Displays. NIH. [Link]

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Technical Notes & Optimization

Stability and storage conditions for 3-(Trifluoromethylthio)benzaldehyde.

This guide provides in-depth technical support for the stability and storage of 3-(Trifluoromethylthio)benzaldehyde (CAS 51748-27-7). It is intended for researchers, scientists, and drug development professionals to ensure the integrity of the compound throughout their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 3-(Trifluoromethylthio)benzaldehyde?

To ensure long-term stability, 3-(Trifluoromethylthio)benzaldehyde should be stored at 2-8°C under an inert gas atmosphere (e.g., nitrogen or argon).[1] It is critical to keep the container tightly sealed and in a dry, cool, and well-ventilated place.[2][3][4][5]

Q2: Why is an inert atmosphere recommended for storage?

The aldehyde functional group is susceptible to oxidation, especially when exposed to air over prolonged periods. This can lead to the formation of the corresponding carboxylic acid, which can impact experimental outcomes. While the trifluoromethylthio (SCF3) group is generally considered to enhance metabolic stability, the sulfur atom can be susceptible to oxidation to a sulfoxide or sulfone under certain conditions.[2][3] Storing under an inert gas minimizes the presence of oxygen, thus preventing these degradation pathways.

Q3: Is this compound sensitive to light or moisture?

Yes. Aromatic aldehydes, in general, can be sensitive to light and moisture.[4] Light can promote auto-oxidation, while moisture can potentially lead to hydration of the aldehyde or other undesired reactions. Therefore, it is best practice to store the compound in an opaque or amber vial to protect it from light and to handle it in a dry environment.

Q4: I've noticed a pungent odor. Is this normal?

Yes, a pungent odor is a characteristic of many benzaldehyde derivatives.[3] While this is expected, any significant change in odor, color, or consistency could be an indicator of degradation.

Q5: What materials are incompatible with 3-(Trifluoromethylthio)benzaldehyde?

You should avoid storing this compound with strong oxidizing agents and reducing agents.[2] Oxidizing agents can degrade the aldehyde and thioether functionalities, while strong reducing agents can reduce the aldehyde to an alcohol.

Storage Conditions Summary

Parameter	Recommended Condition	Rationale
Temperature	2-8°C	Slows down potential degradation reactions.[1]
Atmosphere	Inert gas (Nitrogen or Argon)	Prevents oxidation of the aldehyde and thioether groups.[1]
Light	Protect from light (Amber vial)	Minimizes light-catalyzed degradation.[4]
Moisture	Keep in a dry place	Prevents hydrolysis and other moisture-related side reactions.[2]
Container	Tightly sealed	Prevents exposure to air and moisture.[2][3]

Troubleshooting Guide

This section addresses common issues that may arise during the handling and use of 3-(Trifluoromethylthio)benzaldehyde.

Issue 1: Inconsistent or unexpected experimental results.

• Possible Cause: The compound may have degraded due to improper storage. The primary degradation pathways are oxidation of the aldehyde to a carboxylic acid or oxidation of the trifluoromethylthio group.

• Troubleshooting Steps:

  • Verify Storage Conditions: Confirm that the compound has been consistently stored at 2-8°C under an inert atmosphere and protected from light.

  • Visual Inspection: Check for any changes in the compound's appearance. A color change (e.g., darkening) or the formation of a precipitate could indicate degradation.

  • Quality Control Check: Perform a simple quality control check to assess the purity of the compound. A recommended protocol is provided below.

Issue 2: The compound appears discolored or has formed a precipitate.

• Possible Cause: This is a strong indicator of degradation, likely due to oxidation or polymerization.

• Troubleshooting Steps:

  • Do Not Use: If the compound shows visible signs of degradation, it is recommended not to use it for sensitive experiments as the impurities can lead to unreliable results.

  • Procure a New Batch: Obtain a fresh supply of the compound and ensure it is stored correctly from the moment it is received.

Quality Control (QC) Protocol: Purity Assessment by Thin-Layer Chromatography (TLC)

This is a quick and effective method to check for the presence of non-volatile impurities, such as the oxidized carboxylic acid.

Materials:

• TLC plate (silica gel 60 F254)

• Developing chamber

• Mobile phase: A common starting point is a 9:1 mixture of hexane and ethyl acetate. This may need to be optimized.

• UV lamp (254 nm)

• Staining solution (e.g., potassium permanganate stain)

Procedure:

• Sample Preparation: Prepare a dilute solution of your 3-(Trifluoromethylthio)benzaldehyde in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spotting: Carefully spot a small amount of the solution onto the baseline of the TLC plate. If you have a fresh, unopened sample, spot it alongside as a reference.

• Development: Place the TLC plate in the developing chamber containing the mobile phase. Allow the solvent front to travel up the plate.

• Visualization:

  • Remove the plate and let it dry.

  • Visualize the spots under a UV lamp. The benzaldehyde derivative should be UV active.

  • Further visualize by dipping the plate in a potassium permanganate stain. Aldehydes will often show up as a yellow spot on a purple background.

• Analysis: A pure compound should ideally show a single spot. The presence of a spot at the baseline could indicate the presence of the more polar carboxylic acid impurity. Any additional spots suggest the presence of other degradation products.

Logical Troubleshooting Workflow

Below is a diagram illustrating the decision-making process when encountering potential stability issues with 3-(Trifluoromethylthio)benzaldehyde.

Sources

• 1. 3-((Trifluoromethyl)thio)benzaldehyde [myskinrecipes.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. kasturiaromatics.com [kasturiaromatics.com]

Purification methods for benzaldehyde derivatives from benzoic acid.

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the purification of benzaldehyde derivatives, focusing on the common challenge of removing contaminating benzoic acid. Benzaldehyde and its derivatives are prone to air oxidation, forming the corresponding benzoic acid, which can interfere with subsequent reactions and compromise product purity.[1][2] This resource offers practical, field-proven insights and detailed protocols to address specific issues encountered during laboratory work.

Section 1: Troubleshooting Guide: Core Purification Techniques

This section is designed in a question-and-answer format to directly address common problems.

Acid-Base Extraction: The First Line of Defense

Acid-base extraction is the most common and efficient method for removing acidic impurities like benzoic acid from a neutral organic compound like benzaldehyde.[3][4] The principle lies in the chemical conversion of the acidic contaminant into a water-soluble salt, which can then be easily separated in an aqueous layer.[5][6]

Q1: I performed a wash with a basic solution, but my product is still contaminated with benzoic acid. What went wrong?

A1: This is a common issue that can arise from several factors:

• Insufficient Base: You may not have used enough of the basic solution to neutralize all the benzoic acid present. It's advisable to use a molar excess of the base.

• Inefficient Mixing: The two immiscible layers (organic and aqueous) must be mixed thoroughly to ensure the base can react with all the benzoic acid. Shaking the separatory funnel vigorously, with periodic venting, is crucial.[7]

• Incorrect pH: The pH of the aqueous layer must be sufficiently high to deprotonate the benzoic acid (pKa ≈ 4.2) and keep it as its water-soluble carboxylate salt. For most applications, a 5-10% solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) is sufficient.[3][8] Using a stronger base like sodium hydroxide (NaOH) is also effective but can sometimes promote side reactions with sensitive aldehydes.[8]

Q2: An emulsion formed during the extraction, and the layers won't separate. How can I resolve this?

A2: Emulsion formation is a frequent problem, especially when vigorous shaking is involved. Here are several techniques to break an emulsion:

• Patience: Allow the separatory funnel to stand undisturbed for a longer period. Sometimes, the layers will separate on their own.

• Brine Wash: Add a small amount of a saturated sodium chloride (brine) solution. The increased ionic strength of the aqueous layer helps to break up the emulsion.[9]

• Gentle Swirling: Gently swirl the funnel instead of shaking it. A slow, twisting motion can help the layers coalesce.

• Filtration: In stubborn cases, filtering the entire mixture through a pad of Celite or glass wool can help to break the emulsion.

Q3: Which basic solution should I choose: Sodium Bicarbonate, Sodium Carbonate, or Sodium Hydroxide?

A3: The choice depends on the specific benzaldehyde derivative and the scale of your reaction.

• Sodium Bicarbonate (NaHCO₃): This is the mildest and often the preferred choice. It is strong enough to deprotonate benzoic acids without causing significant side reactions with the aldehyde. A key indicator of its reaction is the evolution of CO₂ gas, which requires careful and frequent venting of the separatory funnel.[1][3]

• Sodium Carbonate (Na₂CO₃): A slightly stronger base than bicarbonate, it is also highly effective.[7][10] It is a good general-purpose choice.

• Sodium Hydroxide (NaOH): This is a strong base and should be used with caution. While effective at removing the acid, it can catalyze side reactions like the Cannizzaro reaction (disproportionation of the aldehyde to an alcohol and a carboxylic acid) or aldol condensations, especially if the mixture is allowed to stand for too long or if heat is generated.[8]

Purification by Distillation

Distillation separates compounds based on differences in their boiling points. Since benzoic acid (b.p. 250 °C) is much less volatile than benzaldehyde (b.p. 179 °C), this method can be highly effective, especially for removing non-volatile impurities.[2][11]

Q1: Why is vacuum distillation recommended for purifying benzaldehyde derivatives?

A1: The primary reason is to prevent oxidation. Benzaldehyde and its derivatives are susceptible to rapid oxidation to benzoic acid at high temperatures in the presence of air.[8][12] Performing the distillation under reduced pressure lowers the boiling point, allowing the aldehyde to distill at a lower temperature, which significantly minimizes this degradation.[13] It is crucial to let the apparatus cool down before releasing the vacuum to prevent hot benzaldehyde from oxidizing instantly upon contact with air.[8]

Q2: My product turned yellow or brown during distillation. What is causing this decomposition?

A2: Discoloration is a sign of thermal decomposition or polymerization.[14]

• Overheating: Ensure the heating mantle is not set too high. Distill the product slowly and steadily. Heating all around the sides of the flask, rather than just one spot at the bottom, can prevent localized overheating and bumping.[8]

• Presence of Impurities: Trace amounts of acid or base can catalyze decomposition at high temperatures. It is often best practice to perform a preliminary acid-base wash to remove benzoic acid before distillation.[7][8]

• Air Leaks: Ensure all joints in your distillation apparatus are well-sealed to prevent air from entering the system, which would promote oxidation.[14]

Q3: How can I ensure a smooth and safe distillation?

A3:

• Use a Stir Bar or Boiling Chips: This is essential to prevent "bumping," where the liquid superheats and then boils violently.

• Inert Atmosphere: For very sensitive compounds, flushing the apparatus with an inert gas like nitrogen or argon before starting the distillation can provide an extra layer of protection against oxidation.[1][14]

• Proper Insulation: Wrapping the distillation head with glass wool or aluminum foil helps maintain the thermal gradient necessary for efficient separation.

Column Chromatography

While a versatile technique, column chromatography for aldehydes requires some precautions due to the nature of the stationary phase.

Q1: My aldehyde seems to be decomposing on the silica gel column. How can I avoid this?

A1: Standard silica gel is slightly acidic, which can catalyze the oxidation of aldehydes or cause other side reactions.[10]

• Deactivate the Silica: Neutralize the acidic sites by preparing a slurry of the silica gel in your eluent containing a small amount (1-3%) of a mild base like triethylamine before packing the column.[15]

• Use a Different Stationary Phase: Consider using a less acidic stationary phase, such as neutral alumina.[15]

• Run the Column Quickly: Do not let the compound sit on the column for an extended period. Flash chromatography is generally preferred over gravity chromatography.

Q2: I'm seeing significant "tailing" of my product spot on TLC and the column fractions are not clean. What's the issue?

A2: Tailing is often caused by polar impurities, such as the residual benzoic acid, interacting strongly with the polar silica gel.[15]

• Pre-Purification: Perform an acid-base wash before attempting column chromatography. This will remove the highly polar benzoic acid, leading to much better separation on the column.

• Optimize Solvent System: Ensure you have an optimal solvent system that provides good separation (a difference in Rf values of at least 0.2) between your product and any remaining impurities.

Section 2: Experimental Protocols & Workflows

Protocol 1: Standard Acid-Base Extraction for Benzoic Acid Removal

This protocol outlines the removal of benzoic acid from a benzaldehyde derivative dissolved in an organic solvent.

Materials:

• Crude benzaldehyde derivative dissolved in an organic solvent (e.g., diethyl ether, ethyl acetate).

• 5% aqueous sodium bicarbonate (NaHCO₃) solution.

• Saturated aqueous sodium chloride (brine) solution.

• Anhydrous drying agent (e.g., MgSO₄, Na₂SO₄).

• Separatory funnel.

Procedure:

• Transfer the organic solution containing the crude product to a separatory funnel.

• Add an equal volume of the 5% NaHCO₃ solution.

• Stopper the funnel and shake vigorously for 1-2 minutes. Crucially, invert the funnel and vent frequently to release the pressure from the CO₂ gas that evolves.[7]

• Allow the layers to separate completely. The organic layer contains the purified benzaldehyde derivative, while the aqueous layer contains the sodium benzoate salt.[3]

• Drain the lower aqueous layer.

• Repeat the wash (steps 2-5) one more time to ensure complete removal of the acid.

• Wash the organic layer with an equal volume of brine to remove residual water and help break any emulsions.[9]

• Drain the aqueous brine layer.

• Transfer the organic layer to an Erlenmeyer flask and dry it over an anhydrous drying agent (e.g., MgSO₄).

• Filter to remove the drying agent, and remove the solvent under reduced pressure to yield the purified benzaldehyde derivative.

Workflow Diagram: Acid-Base Extraction

The following diagram illustrates the logical flow of the acid-base extraction process.

Caption: Workflow for purifying benzaldehyde derivatives using acid-base extraction.

Protocol 2: Vacuum Distillation of a Benzaldehyde Derivative

This protocol is for purifying a liquid benzaldehyde derivative that is stable to heat under reduced pressure.

Materials:

• Crude benzaldehyde derivative (pre-washed to remove most acidic impurities).

• Vacuum distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask).

• Vacuum source and gauge.

• Heating mantle and magnetic stirrer.

• Boiling chips or magnetic stir bar.

Procedure:

• Assemble the vacuum distillation apparatus, ensuring all glass joints are properly sealed with vacuum grease.

• Place the pre-washed crude benzaldehyde derivative and a magnetic stir bar into the distillation flask.

• Begin stirring and slowly apply vacuum to the system.

• Once the desired pressure is reached and stable, begin to heat the distillation flask gently.

• Collect any low-boiling impurities as a forerun fraction in a separate receiving flask.

• When the temperature at the distillation head stabilizes at the boiling point of your product at that pressure, switch to a clean receiving flask to collect the main fraction.

• Continue distillation until most of the product has distilled over, leaving a small amount of residue in the distillation flask. Do not distill to dryness.

• Turn off the heat and allow the entire apparatus to cool to room temperature BEFORE releasing the vacuum. [8] Releasing the vacuum while the system is hot will cause immediate oxidation of the product.

• Once cool, slowly release the vacuum and transfer the purified product to a clean, dry container, preferably under an inert atmosphere for storage.

Section 3: Data Summary & Purity Assessment

Comparison of Purification Methods

Method	Advantages	Disadvantages	Best For
Acid-Base Extraction	Fast, simple, highly effective for removing acidic impurities, works at room temperature.[3][16]	Can form emulsions; does not remove non-acidic impurities.	Routine removal of benzoic acid from reaction mixtures or old samples.
Vacuum Distillation	Excellent for removing non-volatile impurities; can achieve very high purity.[2]	Requires specialized equipment; risk of thermal decomposition/oxidation if not done carefully.[8][14]	Purifying liquid aldehydes on a larger scale after initial washing.
Bisulfite Adduct Formation	Highly selective for aldehydes; can separate aldehydes from other neutral compounds.[10]	Reversible reaction may not be quantitative; requires regeneration step.	Isolating an aldehyde from a complex mixture of non-aldehydic compounds.
Column Chromatography	Can separate a wide range of impurities.	Aldehyde can decompose on acidic silica gel; can be time-consuming and use large solvent volumes.[10][15]	Separating mixtures of neutral compounds with similar boiling points.

Assessing Product Purity

After purification, it is essential to verify the purity of your benzaldehyde derivative. A multi-technique approach is often recommended for comprehensive analysis.[17]

• Thin-Layer Chromatography (TLC): A quick and easy method to qualitatively check for the presence of impurities. The disappearance of the more polar benzoic acid spot is a good indicator of successful purification.

• Gas Chromatography (GC) / High-Performance Liquid Chromatography (HPLC): These are quantitative methods that can separate and quantify the main product and any remaining impurities with high precision.[11][18][19]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is excellent for confirming the structure of the purified product and can detect impurities if they are present in sufficient concentration (typically >1%). The aldehydic proton signal (around 9-10 ppm) should be sharp and integrate correctly. The broad carboxylic acid proton of benzoic acid (around 12 ppm) should be absent.

References

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• Sciencemadness.org. (2015). Purification of benzaldehyde?. Retrieved from [Link]

• Chemical Papers. (n.d.). Benzaldehyde oxidation test, a model reaction with radical mechanism. II. The purification of benzaldehyde and stabilization of. Retrieved from [Link]

• Veeprho. (n.d.). Benzaldehyde Impurities and Related Compound. Retrieved from [Link]

• ResearchGate. (2014). How can we control the conversion of Benzaldehyde to Benzoic acid? If it happens kindly give the methods to reconvert as Benzaldehyde. Retrieved from [Link]

• ResearchGate. (2016). What is the best solution to prevent the oxidation of Benzaldehyde to Benzoic acid?. Retrieved from [Link]

• Wikipedia. (n.d.). Benzaldehyde. Retrieved from [Link]

• Brainly. (2020). How can a mixture of benzoic acid and benzaldehyde be isolated separately by extraction?. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of benzaldehyde. Retrieved from [Link]

• Sciencemadness.org. (2010). Oxidation of Benzaldehyde, Prevention Of. Retrieved from [Link]

• ACS Publications. (2019). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. Retrieved from [Link]

• Ataman Kimya. (n.d.). BENZALDEHYDE. Retrieved from [Link]

• Sciencemadness.org. (2019). Benzaldehyde By Reduction Of Benzoic Acid. Retrieved from [Link]

• ResearchGate. (2018). How to purify Benzaldehyde with benzoic acid contamination. Retrieved from [Link]

• ACS Publications. (2019). Isolation and Characterization of Benzaldehyde Derivatives with Anti-Inflammatory Activities from Eurotium cristatum. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation of Ethynylbenzene Derivatives from Substituted Benzaldehydes. Retrieved from [Link]

• Google Patents. (1983). US4379026A - Process for the purification of benzaldehyde.

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. Retrieved from [Link]

• Cosmetic Ingredient Review. (2023). Safety Assessment of Benzaldehyde as Used in Cosmetics. Retrieved from [Link]

• Reddit. (2025). Conversion of Benzaldehyde to Benzoic Acid. Retrieved from [Link]

• Chemistry Steps. (n.d.). Organic Acid-Base Extractions. Retrieved from [Link]

• Magritek. (n.d.). Column Chromatography. Retrieved from [Link]

• Web.mnstate.edu. (n.d.). Recrystallization of Benzoic Acid. Retrieved from [Link]

• University of Louisiana at Lafayette. (n.d.). Separation of a Three-Component Organic Mixture using Extraction Techniques and Acid-Base. Retrieved from [Link]

• ResearchGate. (2014). What are the optimal conditions for GC analysis of benzaldehyde?. Retrieved from [Link]

• Chem.ucla.edu. (n.d.). The Recrystallization of Benzoic Acid. Retrieved from [Link]

• Chem.uic.edu. (n.d.). Exp 6 - Extraction. Retrieved from [Link]

• OICC Press. (2024). Synthesis of novel products from the reaction of benzaldehyde and benzoic acid derivatives with aromatics carrying two hydroxyl. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Benzaldehyde, 3-amino- on Newcrom R1 HPLC column. Retrieved from [Link]

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Technical Support Center: Optimizing Reaction Conditions for Trifluoromethylthiolation

The introduction of the trifluoromethylthio (SCF3) group is a crucial strategy in modern drug discovery and materials science. Its unique properties, such as high lipophilicity and metabolic stability, can significantly enhance the pharmacological profile of lead compounds.[1][2][3] However, the successful incorporation of this moiety is often challenging, requiring careful optimization of reaction conditions. This guide provides practical, field-proven insights to troubleshoot and optimize your trifluoromethylthiolation experiments.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that researchers frequently encounter during trifluoromethylthiolation reactions, offering systematic approaches to identify and resolve them.

Issue 1: Low or No Product Yield

Symptoms:

• TLC/LC-MS analysis shows mainly unreacted starting material.

• Formation of decomposition products.

Probable Causes & Recommended Solutions:

Probable Cause	Recommended Solution & Rationale
Inactive Reagent	Verify Reagent Quality: Trifluoromethylthiolating reagents can be sensitive to moisture and may degrade over time.[4] It is crucial to use a freshly opened bottle or a properly stored reagent. Consider purchasing from a reputable supplier and always check the Safety Data Sheet (SDS) for storage recommendations.[5][6][7][8] For instance, N-(trifluoromethylthio)saccharin should be stored under anhydrous conditions.[4]
Suboptimal Solvent	Solvent Screening: The choice of solvent can dramatically impact reaction rates.[4] For electrophilic trifluoromethylthiolation of neutral or electron-rich arenes, fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) can significantly enhance reactivity, sometimes even without a promoter.[4] For other substrates, aprotic solvents like acetonitrile (MeCN), dichloromethane (DCM), or 1,2-dichloroethane (DCE) are common choices.[9][10][11] A systematic solvent screen is often the key to success.
Insufficient Catalyst Activity	Catalyst and Ligand Optimization: For cross-coupling reactions, the choice of catalyst and ligand is critical. For nickel-catalyzed reactions, bipyridine-based ligands have shown promise for aryl iodides and bromides, though they may be less effective for aryl chlorides.[12] In palladium-catalyzed systems, ligands like 4,5-bis(diphenylphosphino)-9,9-dimethylxanthene (XantPhos) and di-tert-butylphosphinoferrocene (DtBuPF) have been shown to promote efficient Ar–SCF3 reductive elimination.[13] For gold-catalyzed reactions, a hemilabile (P,N) ligand (MeDalPhos) can enable the oxidative addition of various organohalides under mild conditions.[14][15]
Inappropriate Reaction Temperature	Temperature Adjustment: Some reactions require heating to proceed at a reasonable rate. For example, in certain Friedel–Crafts-like trifluoromethylthiolations, heating to 80 °C may be necessary to improve kinetics, especially with catalytic amounts of acid.[9] Conversely, for highly reactive substrates, lowering the temperature can improve selectivity and prevent decomposition.[16]
Presence of Inhibitors	Purify Starting Materials: Impurities in your starting materials or solvents (e.g., water, nucleophilic impurities) can quench the catalyst or the trifluoromethylthiolating reagent. Ensure all reagents and solvents are of appropriate purity and are properly dried.

Issue 2: Formation of Multiple Products (e.g., Di- or Tri-substitution)

Symptoms:

• Multiple spots on TLC or peaks in LC-MS corresponding to multiple trifluoromethylthiolations.

• Difficulty in isolating the desired mono-substituted product.

Probable Causes & Recommended Solutions:

Probable Cause	Recommended Solution & Rationale
Excess Trifluoromethylthiolating Reagent	Stoichiometry Control: Carefully control the stoichiometry, often using the trifluoromethylthiolating reagent as the limiting reagent to favor mono-substitution.[16]
Highly Reactive Substrate	Protecting Group Strategy: If your substrate has multiple reactive sites, consider using protecting groups to block unwanted reactivity. This allows for selective functionalization of the desired position.
Prolonged Reaction Time	Reaction Monitoring: Closely monitor the reaction progress using techniques like TLC, GC-MS, or NMR. Quench the reaction as soon as the optimal yield of the mono-substituted product is achieved to prevent over-reaction.[16]
High Reaction Temperature	Lower the Temperature: Reducing the reaction temperature can often increase selectivity by favoring the kinetically controlled mono-substituted product over the thermodynamically favored multi-substituted products.[16]

Issue 3: Poor Regioselectivity in C-H Trifluoromethylthiolation

Symptoms:

• Formation of a mixture of isomers with the SCF3 group at different positions.

• Low yield of the desired regioisomer.

Probable Causes & Recommended Solutions:

Probable Cause	Recommended Solution & Rationale
Lack of Directing Group	Employ a Directing Group: For C-H functionalization, the use of a directing group can significantly improve regioselectivity. For instance, in palladium-catalyzed reactions, a pyridinyl group can direct the trifluoromethylthiolation to a specific C-H bond.[17]
Steric and Electronic Effects	Substrate Modification: If possible, modify the substrate to electronically or sterically favor trifluoromethylthiolation at the desired position. Electron-donating groups tend to direct electrophilic substitution to ortho and para positions, while bulky groups can hinder reaction at nearby sites.
Inappropriate Catalyst System	Screen Catalysts and Ligands: The catalyst and ligand can influence the regioselectivity of the reaction. A screening of different metal catalysts (e.g., Pd, Cu, Ni, Au) and ligands is recommended to find the optimal combination for your substrate.[12][13][14][17]

Frequently Asked Questions (FAQs)

Q1: How do I choose the right trifluoromethylthiolating reagent?

The choice of reagent depends on the nature of your substrate and the desired transformation (electrophilic, nucleophilic, or radical).

• Electrophilic Reagents: These are suitable for electron-rich substrates like arenes, heteroarenes, and enolates.[3] Examples include N-trifluoromethylthiosaccharin and Umemoto's or Togni's reagents.[3][17][18][19] N-trifluoromethylthiosaccharin is noted for its high electrophilicity and is efficient for direct trifluoromethylthiolation of various nucleophiles.[3]

• Nucleophilic Reagents: These are used for reacting with electrophilic substrates. Common sources include AgSCF3 and CuSCF3. (Trifluoromethyl)trimethylsilane (TMSCF3) in combination with elemental sulfur can also serve as a nucleophilic trifluoromethylthiolating reagent source.[20][[“]]

• Radical Reagents: These can be generated from various precursors and are useful for C-H trifluoromethylthiolation.[22]

Q2: What are the key safety precautions when working with trifluoromethylthiolating reagents?

Many trifluoromethylthiolating reagents and their byproducts can be toxic, corrosive, or moisture-sensitive.[5][6] Always consult the Safety Data Sheet (SDS) for the specific reagent you are using.[18] General precautions include:

• Working in a well-ventilated fume hood.[7][8]

• Wearing appropriate Personal Protective Equipment (PPE), including safety goggles, lab coat, and gloves.[5][6]

• Handling moisture-sensitive reagents under an inert atmosphere (e.g., nitrogen or argon).[4]

• Quenching the reaction appropriately before workup.

Q3: How do I effectively work up my trifluoromethylthiolation reaction?

Work-up procedures will vary depending on the reaction, but some general strategies are:

• Quenching: Carefully quench any remaining reactive reagents.

• Aqueous Wash: Use appropriate aqueous washes to remove inorganic salts and water-soluble byproducts. For reactions involving copper salts, washing with a saturated aqueous solution of ammonium chloride can help remove copper residues by forming a soluble complex.[23]

• Filtration: For reactions that produce solid byproducts, filtration through a pad of celite or silica gel can be effective.[24]

• Chromatography: Purification by column chromatography is often necessary to isolate the desired product from byproducts and unreacted starting materials.[10][11]

Experimental Protocols

Protocol 1: General Procedure for Electrophilic Trifluoromethylthiolation of an Arene

This protocol is a general guideline and may require optimization for specific substrates.

• To a dry reaction vessel under an inert atmosphere, add the arene (1.0 equiv).

• Dissolve the arene in an appropriate anhydrous solvent (e.g., DCE, MeCN).[9]

• Add the electrophilic trifluoromethylthiolating reagent (e.g., N-trifluoromethylthiosaccharin, 1.1 equiv).

• If required, add a catalyst (e.g., a Lewis acid or Brønsted acid, 0.1-1.0 equiv).[9]

• Stir the reaction at the optimized temperature (e.g., room temperature to 80 °C) and monitor its progress by TLC or LC-MS.[9]

• Upon completion, cool the reaction to room temperature and quench appropriately (e.g., with a saturated aqueous solution of sodium bicarbonate).

• Extract the product with an organic solvent (e.g., ethyl acetate, DCM).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: General Procedure for Copper-Mediated Nucleophilic Trifluoromethylthiolation of an Aryl Halide

This protocol is a general guideline and may require optimization for specific substrates.

• To a dry reaction vessel under an inert atmosphere, add the aryl halide (1.0 equiv), CuSCF3 (1.2 equiv), and a suitable ligand (if necessary).

• Add an appropriate anhydrous solvent (e.g., DMF, NMP).

• Stir the reaction at the optimized temperature (e.g., 80-120 °C) and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with an organic solvent and wash with aqueous ammonium chloride solution to remove copper salts.[23]

• Separate the organic layer and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations

Caption: General workflow for a trifluoromethylthiolation reaction.

Caption: Decision tree for troubleshooting low yield reactions.

References

• BenchChem. (n.d.). preventing over-reaction or multiple trifluoromethylthiolations.
• BenchChem. (n.d.). effect of solvent on N-(trifluoromethylthio)saccharin reactivity.

• Alazet, S., & Billard, T. (2014). Electrophilic Aromatic Trifluoromethylthiolation with the Second Generation of Trifluoromethanesulfenamide. Synlett, 26(01), 76–78. [Link]

• Prakash, G. K. S., Pan, J., Wang, F., Zhang, Z., & Ni, C. (2016). Difluorocarbene-derived Trifluoromethylthiolation and [18F]Trifluoromethylthiolation of Aliphatic Electrophiles.
• Unknown. (n.d.). Trifluoromethylthiolation of Arenes Using Lewis Acid and Lewis Base Dual Catalysis. PMC.
• Sigma-Aldrich. (n.d.). Tri reagent - Safety Data Sheet.
• Fisher Scientific. (2014). SAFETY DATA SHEET.
• TCI Chemicals. (n.d.). SAFETY DATA SHEET.
• Fisher Scientific. (2009). SAFETY DATA SHEET.
• BenchChem. (n.d.). Technical Support Center: Safe Handling of Trifluoromethyl Compounds.
• Mudshinge, S. R., Yang, Y., & Lee, D. (2022). Gold(I/III)‐Catalyzed Trifluoromethylthiolation and Trifluoromethylselenolation of Organohalides.
• Boe, D. A., Martin, R., & Buchwald, S. L. (2015). Fundamental Studies and Development of Nickel-Catalyzed Trifluoromethylthiolation of Aryl Chlorides: Active Catalytic Species and Key Roles of Ligand and Traceless MeCN Additive Revealed. Journal of the American Chemical Society, 137(12), 4145-4155.
• Le, C. M., Chen, C., & Hartwig, J. F. (2017). Mechanistic Organometallic Studies Drive Reagent Selection and Catalyst Design for the Palladium-Catalyzed Trifluoromethylthiolation of Aryl Electrophiles. Organometallics, 36(15), 2844-2853.
• TCI AMERICA. (n.d.). Versatile Trifluoromethylthiolating Reagent: TTST.
• ResearchGate. (n.d.). Gold(I/III)‐Catalyzed Trifluoromethylthiolation and Trifluoromethylselenolation of Organohalides | Request PDF.
• Besset, T., & Poisson, T. (2018). C–H Trifluoromethylthiolation of aldehyde hydrazones. Beilstein Journal of Organic Chemistry, 14, 1481-1486.
• Sodeoka, M., & Sato, K. (2020). Trifluoromethylthiolation, Trifluoromethylation, and Arylation Reactions of Difluoro Enol Silyl Ethers. The Journal of Organic Chemistry, 85(11), 7143-7153.

• Chu, L., & Qing, F.-L. (2014). Oxidative trifluoromethylation and trifluoromethylthiolation reactions using (trifluoromethyl)trimethylsilane as a nucleophilic CF3 source. Accounts of Chemical Research, 47(5), 1513–1522. [Link]

• Sodeoka, M., & Sato, K. (2020). Trifluoromethylthiolation, Trifluoromethylation, and Arylation Reactions of Difluoro Enol Silyl Ethers. PMC.
• Organic Syntheses. (2017). Preparation of N-Trifluoromethylthiosaccharin: A Shelf- Stable Electrophilic Reagent for Trifluoromethylthiolation.
• ResearchGate. (n.d.). Recent advances in trifluoromethylthiolation using nucleophilic trifluoromethylthiolating reagents | Request PDF.
• ResearchGate. (n.d.). Common trifluoromethylation reagents grouped according to their characteristic reactivity....
• Gooßen, L. (n.d.). Metal-Free Trifluoromethylthiolation of Alkyl Electrophiles. SYNFORM.
• Unknown. (n.d.). Trifluoromethyl Thianthrenium Triflate: A Readily Available Trifluoromethylating Reagent with Formal CF3+, CF3•, and CF3– Reactivity. PMC.
• Unknown. (n.d.). N-Trifluoromethylthio-dibenzenesulfonimide: A Shelf-Stable, Broadly Applicable Electrophilic Trifluoromethylthiolating Reagent. The Journal of Organic Chemistry.
• Chu, L., & Qing, F.-L. (2014). Oxidative trifluoromethylation and trifluoromethylthiolation reactions using (trifluoromethyl)trimethylsilane as a nucleophilic CF3 source. Consensus.
• Unknown. (n.d.). Recent Advances in C-H Trifluoromethylthiolation and Trifluoromethoxylation Reactions. Current Organic Chemistry.
• ResearchGate. (n.d.). trifluoromethylthiolation.
• Unknown. (n.d.). Trifluoromethylthiolation of Hindered α-Bromoamides with Nucleophilic Trifluoromethylthiolating Reagents. The Journal of Organic Chemistry.
• Shibata, N., Matsnev, A., & Cahard, D. (2010). Shelf-stable electrophilic trifluoromethylating reagents: a brief historical perspective. Beilstein Journal of Organic Chemistry, 6, 65.
• Unknown. (n.d.). Electrophilic trifluoromethylthiolation of allylsilanes with trifluoromethanesulfanamide. PubMed.
• Dagousset, G., Barthelemy, A.-L., & Magnier, E. (n.d.). Direct Trifluoromethylthiolation Reactions Involving Radical Processes. Thieme.
• Unknown. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. University of Rochester.

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Safe handling and disposal of 3-(Trifluoromethyl)benzaldehyde.

This guide provides comprehensive safety protocols, handling procedures, and disposal instructions for 3-(Trifluoromethyl)benzaldehyde (CAS No. 454-89-7). It is intended for researchers, scientists, and drug development professionals. As a Senior Application Scientist, my goal is to provide not just instructions, but the scientific reasoning behind them to ensure safe and effective experimentation.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the properties, storage, and routine handling of 3-(Trifluoromethyl)benzaldehyde.

Q1: What are the primary hazards associated with 3-(Trifluoromethyl)benzaldehyde?

A1: 3-(Trifluoromethyl)benzaldehyde is classified as a hazardous substance with several key risks. It is harmful if swallowed, causes skin irritation, and leads to serious eye irritation.[1][2] It may also cause respiratory irritation if inhaled.[2][3][4] Furthermore, it is toxic to aquatic life with long-lasting effects, making environmental containment critical.[1][2]

Q2: What specific Personal Protective Equipment (PPE) is required when handling this chemical?

A2: Due to its irritant nature, a comprehensive PPE protocol is mandatory. This includes:

• Eye/Face Protection: Chemical safety goggles or a face shield compliant with OSHA's 29 CFR 1910.133 or European Standard EN166 regulations are required to prevent eye contact.[3]

• Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat.[3] Contaminated clothing should be removed and laundered before reuse.[1][3]

• Respiratory Protection: All handling should occur in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling vapors.[1][3][5] For situations with a higher risk of inhalation, a respirator with a suitable filter (e.g., type ABEK EN14387) should be used.[6]

Q3: What are the optimal storage conditions for 3-(Trifluoromethyl)benzaldehyde to ensure its stability?

A3: This compound is sensitive to air and requires specific storage conditions to maintain its integrity.[3][7][8] Store it in a cool, dry, and well-ventilated area, away from incompatible materials such as oxidizing and reducing agents.[1][3] The container should be kept tightly sealed.[3][9] For long-term stability, it is often recommended to store the chemical under an inert atmosphere, such as argon or nitrogen.[7][10]

Q4: Why is the trifluoromethyl group significant for this molecule's reactivity and handling?

A4: The trifluoromethyl (-CF3) group is a strong electron-withdrawing group.[11] This property significantly increases the electrophilicity of the aldehyde's carbonyl carbon, making the compound highly reactive towards nucleophiles.[11] This enhanced reactivity is useful in organic synthesis but also means that it may react vigorously with certain incompatible materials.[12] The -CF3 group also increases the molecule's lipophilicity and metabolic stability, which are important considerations in drug development.[11]

Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C₈H₅F₃O	[4][13]
Molecular Weight	174.12 g/mol	[4][6]
Appearance	Colorless to light orange liquid	[3][5]
Boiling Point	83-86 °C @ 30 mmHg	[3][6]
Density	1.301 g/mL at 25 °C	[6]
Flash Point	68 °C (154.4 °F) - closed cup	[3][5][6]
Storage Class	Combustible liquids	[6]

Troubleshooting Guides

This section provides step-by-step solutions to specific problems that may arise during experimentation.

Scenario 1: Accidental Spill

Problem: I've spilled a small amount (<100 mL) of 3-(Trifluoromethyl)benzaldehyde inside a chemical fume hood.

Solution:

A small spill can be managed safely by following a precise protocol. The key is to contain, absorb, and then decontaminate.

Step-by-Step Spill Cleanup Protocol:

• Alert & Secure: Immediately alert personnel in the vicinity. Restrict access to the area. Ensure the fume hood sash is kept at a low, safe working height.

• Don PPE: If not already wearing it, put on your full PPE: chemical safety goggles, a face shield, nitrile gloves, and a lab coat.

• Contain & Absorb: Cover the spill with an inert absorbent material like vermiculite, sand, or dry chemical absorbent.[1] Do not use combustible materials like paper towels as the primary absorbent.

• Collect Waste: Once the liquid is fully absorbed, carefully scoop the material into a suitable, labeled container for hazardous waste disposal.[1] Use non-sparking tools if available.

• Decontaminate: Wipe down the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. All cleaning materials must also be placed in the hazardous waste container.

• Dispose: Seal the waste container and dispose of it through your institution's authorized hazardous or special waste collection service.[1][3]

• Report: Report the incident to your laboratory supervisor or environmental health and safety (EHS) office.

Diagram: Spill Response Workflow

This diagram outlines the decision-making process for responding to a chemical spill.

Caption: Decision workflow for handling a chemical spill.

Scenario 2: Exposure Event

Problem: What are the immediate first aid measures for skin or eye contact?

Solution:

Immediate and thorough action is crucial to mitigate the harmful effects of exposure.[3]

• Eye Contact: Immediately flush the eyes with plenty of fresh, running water for at least 15 minutes, holding the eyelids open to ensure complete irrigation.[1][3] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.[1]

• Skin Contact: Take off all contaminated clothing immediately. Wash the affected skin area with plenty of soap and water.[3] If skin irritation occurs or persists, seek medical advice.[3]

• Inhalation: Move the affected person to fresh air and keep them at rest in a position comfortable for breathing.[3] If the person feels unwell or has difficulty breathing, call a poison center or physician.[3]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person.[2] Seek immediate medical assistance.[3]

Scenario 3: Waste Disposal

Problem: How do I properly dispose of unused 3-(Trifluoromethyl)benzaldehyde and contaminated materials?

Solution:

Disposal must be handled in strict accordance with local, state, and federal regulations. This chemical and its containers are considered hazardous waste.

Step-by-Step Disposal Protocol:

• Segregation: Do not mix 3-(Trifluoromethyl)benzaldehyde waste with other waste streams unless specifically instructed by your EHS office. It is incompatible with strong oxidizing and reducing agents.[3]

• Waste Collection: Collect all liquid waste (unused reagent, reaction residues) in a designated, properly labeled, and sealed hazardous waste container.[1] The container should be made of a compatible material, such as polyethylene or polypropylene.[1]

• Solid Waste: All contaminated solid materials, such as absorbent from spills, used gloves, and empty containers, must also be collected in a labeled hazardous waste container.[1]

• Container Disposal: Empty containers may still contain hazardous residues.[1] They should not be reused. Puncture the container to prevent reuse and dispose of it as solid hazardous waste, or return it to the supplier if possible.[1]

• Final Disposal: Arrange for pickup and disposal by an approved and licensed waste disposal company.[3][14] Do not pour this chemical down the drain, as it is toxic to aquatic life.[1][2]

Diagram: Chemical Lifecycle and Disposal Path

This diagram illustrates the proper path for the chemical from receipt to final disposal.

Caption: The lifecycle of a chemical from procurement to disposal.

References

• PubChem. 3-(Trifluoromethyl)benzaldehyde | C8H5F3O | CID 67990. National Center for Biotechnology Information. Available from: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Multifaceted Applications of 3-(Trifluoromethyl)benzaldehyde in Material Science and Specialty Chemicals. (2025-12-12). Available from: [Link]

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• 2. chemicalbook.com [chemicalbook.com]
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• 4. 3-(Trifluoromethyl)benzaldehyde | C8H5F3O | CID 67990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-(Trifluoromethyl)benzaldehyde - Safety Data Sheet [chemicalbook.com]
• 6. 3-(Trifluoromethyl)benzaldehyde 97 454-89-7 [sigmaaldrich.com]
• 7. synquestlabs.com [synquestlabs.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. combi-blocks.com [combi-blocks.com]
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• 14. 3-(Trifluoromethyl)benzaldehyde | 454-89-7 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

Technical Support Center: Troubleshooting Low Yields in Reactions with 3-(Trifluoromethylthio)benzaldehyde

Welcome to the technical support center for troubleshooting reactions involving 3-(Trifluoromethylthio)benzaldehyde. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges in achieving desired yields and purity. Here, we address common issues in a direct question-and-answer format, providing in-depth explanations and actionable protocols to enhance your experimental success.

Section 1: Frequently Asked Questions (FAQs)

This section covers common initial questions regarding the handling and reactivity of 3-(Trifluoromethylthio)benzaldehyde.

Q1: What are the primary chemical properties of 3-(Trifluoromethylthio)benzaldehyde that I should be aware of?

A1: 3-(Trifluoromethylthio)benzaldehyde possesses a unique combination of a reactive aldehyde group and a strongly electron-withdrawing trifluoromethylthio (-SCF3) group.[1] The -SCF3 group significantly influences the reactivity of the aromatic ring and the aldehyde.

• Electrophilicity: The potent electron-withdrawing nature of the -SCF3 group enhances the electrophilicity of the carbonyl carbon in the aldehyde, making it more susceptible to nucleophilic attack.[2]

• Lipophilicity: The trifluoromethylthio group is one of the most lipophilic functional groups, which can improve a molecule's ability to cross cell membranes—a valuable property in drug design.[1]

• Metabolic Stability: The presence of the -SCF3 group can enhance the metabolic stability of a molecule by making it less prone to oxidation in vivo.[1]

• Storage and Handling: It is recommended to store this compound under an inert gas (nitrogen or argon) at 2-8°C.[3] It may be sensitive to air and light, so proper storage is crucial to maintain its purity and reactivity.

Q2: My reaction yields are consistently low. What are the most common culprits?

A2: Low yields in reactions with 3-(Trifluoromethylthio)benzaldehyde can often be attributed to a few key factors:

• Reagent Purity: The purity of the aldehyde is critical. Impurities from its synthesis or degradation during storage can interfere with the reaction.

• Reaction Conditions: Suboptimal conditions, including temperature, solvent, and reaction time, can lead to side reactions or incomplete conversion.

• Stability of the Trifluoromethylthio Group: While generally stable, the -SCF3 group can be sensitive to certain harsh reaction conditions, such as strong acids or bases.[4]

• Moisture and Air Sensitivity: The aldehyde and other reagents in your reaction may be sensitive to moisture and atmospheric oxygen.

Q3: Can the trifluoromethylthio (-SCF3) group itself participate in side reactions?

A3: While the aldehyde is the primary site of reaction, the -SCF3 group is not entirely inert. Under certain conditions, particularly with strong nucleophiles or in some transition-metal-catalyzed reactions, the C-S bond could potentially be cleaved. However, this is less common than reactions involving the aldehyde. The primary influence of the -SCF3 group is its strong electron-withdrawing effect on the aromatic ring.

Section 2: Detailed Troubleshooting Guides

This section provides in-depth, step-by-step guidance for specific, common synthetic transformations involving 3-(Trifluoromethylthio)benzaldehyde.

Guide 1: Wittig Reaction Troubleshooting

The Wittig reaction is a fundamental method for alkene synthesis from aldehydes.[5] Low yields with 3-(Trifluoromethylthio)benzaldehyde are a frequent issue.

Q: I am attempting a Wittig reaction with 3-(Trifluoromethylthio)benzaldehyde and a non-stabilized ylide, but I am observing significant amounts of unreacted aldehyde and low product yield. What is going wrong?

A: Several factors could be contributing to the poor outcome of your Wittig reaction. Let's break down the potential issues and solutions.

Troubleshooting Workflow: Wittig Reaction

Caption: A troubleshooting workflow for low yields in Wittig reactions.

Causality and Solutions:

• Ylide Generation and Stability: The success of a Wittig reaction hinges on the effective generation of the phosphorus ylide.

  • Problem: The base used may not be strong enough to deprotonate the phosphonium salt effectively, or moisture in the reaction can quench the ylide. Non-stabilized ylides are particularly reactive and sensitive.

  • Solution: Ensure you are using a sufficiently strong, anhydrous base (e.g., n-BuLi, NaH, or KHMDS) and rigorously dried solvents (like THF or diethyl ether). The characteristic color change upon ylide formation (often deep red or orange) is a good visual indicator of success.[6] If this color is not observed or fades quickly, your ylide is likely not forming or is being consumed by side reactions.

• Aldehyde Purity: The electrophilicity of the aldehyde is high due to the -SCF3 group, which can also make it more susceptible to degradation.

  • Problem: The aldehyde may have oxidized to the corresponding carboxylic acid or polymerized upon storage.

  • Solution: It is highly recommended to purify the 3-(Trifluoromethylthio)benzaldehyde before use, either by vacuum distillation or flash column chromatography.[7] Always store the purified aldehyde under an inert atmosphere.

• Reaction Conditions:

  • Problem: The reaction temperature and addition rate can influence the outcome. Adding the aldehyde too quickly or at too high a temperature can lead to side reactions.

  • Solution: Try adding a solution of the aldehyde dropwise to the ylide solution at a low temperature (e.g., -78 °C or 0 °C) and then allowing the reaction to slowly warm to room temperature.[6] Monitor the reaction by TLC to determine the optimal reaction time.[8]

Experimental Protocol: Purification of 3-(Trifluoromethylthio)benzaldehyde by Flash Column Chromatography

• Prepare the Column: Pack a glass column with silica gel using a suitable non-polar solvent system (e.g., hexanes/ethyl acetate 95:5).

• Load the Sample: Dissolve the crude 3-(Trifluoromethylthio)benzaldehyde in a minimal amount of dichloromethane or the eluent and load it onto the column.

• Elute: Run the column with the chosen solvent system, collecting fractions.

• Monitor: Monitor the fractions by TLC, staining with a suitable agent (e.g., potassium permanganate) to visualize the aldehyde spot.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified aldehyde.

Parameter	Value
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase	Hexanes:Ethyl Acetate (95:5 to 90:10)
Detection	UV light (254 nm) and/or chemical stain

Guide 2: Reductive Amination Troubleshooting

Reductive amination is a robust method for forming C-N bonds. However, the electron-withdrawing nature of the -SCF3 group can present challenges.

Q: I am performing a reductive amination with 3-(Trifluoromethylthio)benzaldehyde and a primary amine, but the reaction is sluggish and gives a complex mixture of products. What can I do to improve the yield of my desired secondary amine?

A: The key to a successful reductive amination is the efficient formation of the imine intermediate, followed by its selective reduction.[9] The electron-deficient nature of your aldehyde can both help and hinder this process.

Troubleshooting Workflow: Reductive Amination

Caption: A troubleshooting workflow for low yields in reductive aminations.

Causality and Solutions:

• Imine Formation: The formation of the imine is an equilibrium process.

  • Problem: While the aldehyde is reactive, the equilibrium may not favor the imine, especially if water is not removed. The nucleophilicity of the amine is also a factor.

  • Solution:

    • Catalytic Acid: Add a catalytic amount of a weak acid, such as acetic acid, to protonate the carbonyl oxygen and activate the aldehyde towards nucleophilic attack.[10]

    • Water Removal: Use a dehydrating agent like magnesium sulfate or molecular sieves, or employ a Dean-Stark apparatus to drive the equilibrium towards the imine product.

    • Pre-formation: Allow the aldehyde and amine to stir together for a period (e.g., 1-2 hours) before adding the reducing agent.[11] You can monitor imine formation by TLC or ¹H NMR.

• Choice of Reducing Agent: The choice of hydride source is critical for selectivity.

  • Problem: A strong reducing agent like sodium borohydride (NaBH4) can reduce the aldehyde directly, competing with imine formation and leading to the corresponding alcohol as a byproduct.[12]

  • Solution: Use a milder, more selective reducing agent that preferentially reduces the protonated imine (iminium ion) over the aldehyde. Sodium triacetoxyborohydride (NaBH(OAc)3) is an excellent choice for this purpose and is often the reagent of choice for one-pot reductive aminations.[9] Sodium cyanoborohydride (NaBH3CN) is also effective but requires careful handling due to its toxicity.[9]

• Side Reactions:

  • Problem: If the newly formed secondary amine is sufficiently nucleophilic, it can react with another molecule of the aldehyde, leading to the formation of a tertiary amine as a byproduct (over-alkylation).

  • Solution: Use a slight excess of the primary amine relative to the aldehyde to favor the formation of the secondary amine. Additionally, a one-pot procedure with a mild reducing agent like NaBH(OAc)3 can minimize this by reducing the imine as it is formed, keeping its concentration low.

Experimental Protocol: Optimized One-Pot Reductive Amination

• Setup: To a round-bottom flask under an inert atmosphere (N2 or Ar), add 3-(Trifluoromethylthio)benzaldehyde (1.0 eq.) and the primary amine (1.1-1.2 eq.) in an anhydrous solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Imine Formation: Add a catalytic amount of acetic acid (0.1 eq.) and stir the mixture at room temperature for 1-2 hours.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq.) portion-wise to the reaction mixture.

• Reaction: Stir at room temperature and monitor the reaction progress by TLC until the starting aldehyde is consumed (typically 12-24 hours).

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Reagent	Molar Equivalents	Purpose
3-(Trifluoromethylthio)benzaldehyde	1.0	Electrophile
Primary Amine	1.1 - 1.2	Nucleophile
Acetic Acid	0.1	Catalyst for imine formation
Sodium Triacetoxyborohydride	1.5	Selective reducing agent
Anhydrous DCM or DCE	-	Solvent

Section 3: References

• PrepChem: Synthesis of 3-trifluoromethylthio-benzaldehyde. [Link]

• Organic Chemistry Frontiers: The stability and reactivity of tri-, di-, and monofluoromethyl/methoxy/methylthio groups on arenes under acidic and basic conditions. [Link]

• ACS Publications: Shelf-Stable Electrophilic Reagents for Trifluoromethylthiolation. [Link]

• Google Patents: WO2019049173A1 - An improved process for preparation of trifluoromethylbenzaldehydes and intermediates thereof.

• Bentham Science: Recent Advances in C-H Trifluoromethylthiolation and Trifluoromethoxylation Reactions. [Link]

• ResearchGate: Introduction of Trifluoromethylthio Group into Organic Molecules | Request PDF. [Link]

• NIH National Library of Medicine: Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. [Link]

• NIH National Library of Medicine: Recent advances in transition metal-catalyzed Csp2-monofluoro-, difluoro-, perfluoromethylation and trifluoromethylthiolation. [Link]

• ResearchGate: Visible light-induced hydrogen atom transfer trifluoromethylthiolation of aldehydes with bismuth catalyst | Request PDF. [Link]

• Beilstein Journals: Recent advances in transition metal-catalyzed Csp2-monofluoro-, difluoro-, perfluoromethylation and trifluoromethylthiolation. [Link]

• Chinese Chemical Society: Recent catalytic syntheses of trifluoromethylthio-containing organic compounds by transition metals, chiral organocatalysts, and photocatalysts. [Link]

• PubChem: 3-(Trifluoromethyl)benzaldehyde. [Link]

• ACS Publications: Trifluoromethylthiolation, Trifluoromethylation, and Arylation Reactions of Difluoro Enol Silyl Ethers. [Link]

• Wikipedia: Trifluoromethylation. [Link]

• NIH National Library of Medicine: Gold(I/III)-Catalyzed Trifluoromethylthiolation and Trifluoromethylselenolation of Organohalides. [Link]

• Reddit: What's wrong with my reductive amination? I barely got any product. [Link]

• Organic Chemistry Portal: Wittig Reaction. [Link]

• ResearchGate: Direct Trifluoromethylthiolation Reactions Involving Radical Processes | Request PDF. [Link]

• University of California, Irvine: Experiment 27 – A Solvent Free Wittig Reaction. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD.: The Multifaceted Applications of 3-(Trifluoromethyl)benzaldehyde in Material Science and Specialty Chemicals. [Link]

• NROChemistry: Wittig Reaction: Mechanism and Examples. [Link]

• Organic Chemistry Data: Reductive Amination - Common Conditions. [Link]

• ResearchGate: Aldehyde not reacting in reductive amination reaction, thoughts? [Link]

• Reddit: Problems with wittig reaction. [Link]

• Science Forums: Experimental Wittig reaction question. [Link]

• Master Organic Chemistry: Reductive Amination, and How It Works. [Link]

• Organic Chemistry Portal: Amine synthesis by reductive amination (reductive alkylation). [Link]

• NIH National Library of Medicine: C–H Trifluoromethylthiolation of aldehyde hydrazones. [Link]

• NIH National Library of Medicine: Intramolecular Friedel–Crafts Reaction with Trifluoroacetic Acid: Synthesizing Some New Functionalized 9-Aryl/Alkyl Thioxanthenes. [Link]

• PubChem: 3-(3-(Trifluoromethyl)phenoxy)benzaldehyde. [Link]

• Google Patents: WO 2019/049173 A1.

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• 2. 3-(Trifluoromethyl)benzaldehyde | 454-89-7 | Benchchem [benchchem.com]
• 3. 3-(TRIFLUOROMETHYLTHIO)BENZALDEHYDE CAS#: 51748-27-7 [m.chemicalbook.com]
• 4. The stability and reactivity of tri-, di-, and monofluoromethyl/methoxy/methylthio groups on arenes under acidic and basic conditions - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
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• 6. Wittig Reaction: Mechanism and Examples | NROChemistry [nrochemistry.com]
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• 12. Reductive Amination - Common Conditions [commonorganicchemistry.com]

Preventing side reactions in trifluoromethylthiolation processes.

Technical Support Center: Trifluoromethylthiolation Processes

Introduction: The Critical Role of the SCF₃ Group and Reaction Selectivity

The trifluoromethylthio (SCF₃) group has become a highly sought-after functional group in the design of pharmaceuticals and agrochemicals. Its unique combination of high lipophilicity and strong electron-withdrawing character can significantly improve a molecule's cell-membrane permeability, metabolic stability, and binding affinity.[1] The development of direct trifluoromethylthiolation methods has provided a powerful tool for late-stage functionalization, allowing for the rapid generation of analog libraries for drug discovery.[2][3]

However, the reactivity that makes trifluoromethylthiolating reagents so useful also presents significant challenges. Side reactions can lead to complex product mixtures, low yields, and difficult purifications. This guide is designed to serve as a technical resource for researchers encountering these challenges. It provides in-depth troubleshooting advice and actionable protocols based on established chemical principles to help you minimize side reactions and maximize the success of your trifluoromethylthiolation experiments.

Understanding the Fundamentals: Pathways and Pitfalls

Trifluoromethylthiolation reactions can proceed through three primary pathways: electrophilic, nucleophilic, and radical.[4][5] Understanding the operative mechanism is the first step in diagnosing and preventing unwanted side reactions.

• Electrophilic Trifluoromethylthiolation : This is the most common approach, where an electron-rich substrate (like an enol, arene, or thiol) attacks an electrophilic "SCF₃⁺" source.[2][3] Reagents are often derivatives of sulfenamides or hypervalent iodine compounds.[2][3][6] Side reactions often stem from reagent instability, reaction with the solvent, or over-reaction with the substrate.[7][8]

• Nucleophilic Trifluoromethylthiolation : This pathway involves a nucleophilic "SCF₃⁻" source, such as AgSCF₃ or TMSCF₃/S₈, reacting with an electrophilic substrate (e.g., alkyl or aryl halides).[4][9][10] Challenges can include reagent handling and competing reaction pathways.

• Radical Trifluoromethylthiolation : In these reactions, a trifluoromethylthio radical (•SCF₃) is generated, often through photoredox catalysis or with a radical initiator.[5][11] This radical then reacts with the substrate. Side reactions may include dimerization of the radical to form CF₃S-SCF₃ or other radical-driven processes.[12]

The following sections are structured in a question-and-answer format to directly address the most common issues encountered in the lab.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Issue 1: Low or No Product Formation

Q1: My reaction with an electrophilic reagent like N-(trifluoromethylthio)saccharin is sluggish and gives a poor yield. What are the likely causes?

A: This is a common issue that can typically be traced to one of three factors: reagent quality, solvent effects, or substrate reactivity.

• Reagent Purity and Stability: Electrophilic trifluoromethylthiolating reagents can be sensitive to moisture and may degrade upon prolonged storage.[8][13] Always use a freshly opened bottle or a reagent that has been properly stored under an inert atmosphere (e.g., in a desiccator or glovebox). A simple proton NMR can sometimes reveal degradation products.

• Solvent Choice is Critical: The solvent can dramatically influence reaction rates.[8] For neutral or electron-rich arenes, highly polar, non-coordinating fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) can significantly accelerate the reaction, often without needing a promoter.[8] For less reactive substrates, traditional solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE) are often used in conjunction with a Lewis acid catalyst.[8][14]

• Substrate Activation: If your substrate is not sufficiently electron-rich, it may not react under standard conditions. The addition of a Lewis acid (e.g., FeCl₃, Sc(OTf)₃) or a Brønsted acid (e.g., TfOH) can be necessary to activate the electrophilic reagent and promote the reaction.[8][14][15] Be aware that strong acids can also lead to side reactions with sensitive substrates.[16]

Issue 2: Formation of Multiple Products

Q2: I'm observing multiple trifluoromethylthiolated products. How can I improve the selectivity for mono-substitution?

A: The formation of di- or even tri-substituted products is a classic sign of over-reaction, which can be controlled by carefully tuning your reaction parameters.[7]

• Control Stoichiometry: The most direct approach is to adjust the stoichiometry. Use the substrate as the limiting reagent and add the trifluoromethylthiolating agent slowly and portion-wise. This keeps the instantaneous concentration of the electrophile low, favoring mono-substitution.

• Lower the Temperature: High temperatures can decrease selectivity.[7] Running the reaction at a lower temperature (e.g., 0 °C or even -78 °C) will slow down the reaction rate and often provides a significant boost in selectivity.

• Monitor the Reaction Closely: Use TLC or LC-MS to monitor the reaction's progress. Quench the reaction as soon as the desired mono-substituted product is the major component, before significant amounts of di-substituted products begin to form.

Q3: My reaction is producing a significant amount of bis(trifluoromethyl) disulfide (CF₃S-SCF₃). How can I prevent this?

A: The formation of CF₃S-SCF₃ is often indicative of a radical pathway or reagent decomposition.

• For Radical Reactions: If you are running a photoredox-catalyzed reaction, this disulfide is a common byproduct from the dimerization of the •SCF₃ radical.[12] You can sometimes minimize this by optimizing the catalyst loading or light intensity.

• For Electrophilic Reactions: In some cases, the electrophilic reagent itself can decompose to generate radical species. Ensure you are using high-purity reagents and running the reaction under an inert atmosphere (N₂ or Ar) to exclude oxygen, which can initiate radical chain processes. Adding a radical inhibitor like BHT (butylated hydroxytoluene) or TEMPO can be a useful diagnostic test. If the side reaction is suppressed, it confirms a radical mechanism.

Issue 3: Substrate-Specific Problems

Q4: I'm trying to trifluoromethylthiolate a phenol, but I'm getting a complex mixture of products. What's the best approach?

A: Phenols are highly activated and can be challenging substrates. The key is to control the regioselectivity and prevent side reactions on the hydroxyl group.

• Use Acid Promoters for Regioselectivity: For many phenols, using an acid promoter like BF₃·Et₂O or triflic acid (TfOH) can provide excellent regioselectivity, often exclusively at the para position.[15][16]

• Protecting the Hydroxyl Group: If acid-promoted methods fail, consider protecting the phenol as a methyl or benzyl ether. This deactivates the ring slightly but can lead to cleaner reactions. The protecting group can be removed after the trifluoromethylthiolation step.

• Solvent Choice: The choice of solvent can be critical. Dichloromethane is often a good starting point for these reactions.[15]

Q5: My aniline substrate is undergoing N-trifluoromethylthiolation instead of the desired C-H functionalization on the aromatic ring. How can I switch the selectivity?

A: The nitrogen atom in anilines is often more nucleophilic than the aromatic ring, leading to preferential N-functionalization.[17][18]

• Protect the Amine: The most reliable solution is to protect the aniline nitrogen. An acetyl or Boc protecting group will "turn off" the nucleophilicity of the nitrogen, directing the reaction to the aromatic ring. The protecting group can be removed in a subsequent step.

• Lewis Acid Catalysis: In some cases, a dual catalytic system using both a Lewis acid (like FeCl₃) and a Lewis base (like diphenyl selenide) has been shown to promote C-H trifluoromethylthiolation of electron-rich arenes while avoiding N-functionalization.[17][18]

Key Experimental Protocols

Protocol 1: General Procedure for Lewis Acid-Catalyzed Electrophilic Trifluoromethylthiolation of an Electron-Rich Arene

This protocol is a starting point for the trifluoromethylthiolation of activated aromatic compounds using N-(trifluoromethylthio)saccharin.

• Preparation: To a dry, oven-flamed flask under an inert atmosphere (N₂ or Ar), add the arene substrate (1.0 equiv) and anhydrous dichloromethane (DCM, 0.1 M).

• Catalyst Addition: Add the Lewis acid catalyst (e.g., FeCl₃, 5-10 mol%) to the solution and stir for 5 minutes at room temperature.[8][14]

• Reagent Addition: Add N-(trifluoromethylthio)saccharin (1.1-1.2 equiv) in one portion.

• Reaction: Stir the reaction at room temperature. Monitor the progress by TLC or LC-MS. Reactions are typically complete within 1-12 hours.

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃. Separate the organic layer, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Concentrate the solution in vacuo and purify the crude product by flash column chromatography on silica gel to obtain the desired trifluoromethylthiolated arene.

Data Tables and Visualizations

Table 1: Common Reagents and Their Characteristics

Reagent Name	Type	Stability	Common Applications
N-(Trifluoromethylthio)saccharin	Electrophilic	Shelf-stable solid[2][6]	Arenes, heteroarenes, thiols, amines[2][8]
N-(Trifluoromethylthio)phthalimide	Electrophilic	Shelf-stable solid	Alkenes, alkynes, radical reactions
Trifluoromethanesulfenamides	Electrophilic	Variable, can be moisture sensitive[19]	Arenes, thiols, often requires acid activation[19][20]
AgSCF₃ (Silver trifluoromethanethiolate)	Nucleophilic/Radical Precursor	Light-sensitive solid[4]	Alkyl/aryl halides, radical cyclizations[4][15]
CF₃SSCF₃	Radical Precursor	Volatile liquid	Photoredox and radical C-H functionalization[12]

Diagrams

References

• Benchchem. Preventing over-reaction or multiple trifluoromethylthiolations.
• Benchchem. Effect of solvent on N-(trifluoromethylthio)saccharin reactivity.
• Accounts of Chemical Research. Development of Shelf-Stable Reagents for Electrophilic Trifluoromethylthiolation Reaction.
• PubMed. Shelf-stable electrophilic reagents for trifluoromethylthiolation.
• ACS Publications. Shelf-Stable Electrophilic Reagents for Trifluoromethylthiolation. Accounts of Chemical Research.
• ResearchGate. ChemInform Abstract: Shelf-Stable Electrophilic Reagents for Trifluoromethylthiolation.
• MDPI. Visible-Light Photoredox Catalysis for the Synthesis of Fluorinated Aromatic Compounds.
• PubMed. Preparation and Reactivity Study of a Versatile Trifluoromethylthiolating Agent: S-Trifluoromethyl Trifluoromethanesulfonothioate (TTST).
• Bentham Science. Recent Advances in C-H Trifluoromethylthiolation and Trifluoromethoxylation Reactions.
• PubMed. Oxidative trifluoromethylation and trifluoromethylthiolation reactions using (trifluoromethyl)trimethylsilane as a nucleophilic CF3 source.
• ACS Publications. Trifluoromethylthiolation, Trifluoromethylation, and Arylation Reactions of Difluoro Enol Silyl Ethers. The Journal of Organic Chemistry.
• PMC. Recent Advances in C–H Perfluoroalkyl Thiolation and Perfluoroalkyl Sulfonylation.
• ResearchGate. Electrophilic Trifluoromethylthiolation of Thiols with Trifluoromethanesulfenamide.
• ResearchGate. Photoredox-Catalyzed Hydrofluoromethylthiolation of Unactivated Alkenes to Access Alkyl Di- and Trifluoromethyl Sulfides.
• ACS Publications. Photoredox-Catalyzed Hydrofluoromethylthiolation of Unactivated Alkenes to Access Alkyl Di- and Trifluoromethyl Sulfides.
• ResearchGate. Recent advances in trifluoromethylthiolation using nucleophilic trifluoromethylthiolating reagents.
• OUCI. Diversification of Trifluoromethylthiolation of Aromatic Molecules with Derivatives of Trifluoromethanesulfenamide.
• ResearchGate. Reaction mechanism for trifluoromethylthiotrifluoromethylation of alkenes 1.
• Scholars' Mine. Metal-Free Photoredox Catalysis for the S-Trifluoromethylation of Thiols.
• ResearchGate. Direct Trifluoromethylthiolation Reactions Involving Radical Processes.
• ResearchGate. Visible-Light-Promoted Trifluoromethylthiolation of Styrenes by Dual Photoredox/Halide Catalysis.
• Semantics Scholar. Direct Trifluoromethylthiolation Reactions: The “Renaissance” of an Old Concept.
• ACS Publications. Oxidative Trifluoromethylation and Trifluoromethylthiolation Reactions Using (Trifluoromethyl)trimethylsilane as a Nucleophilic CF3 Source. Accounts of Chemical Research.
• Wiley Online Library. S‐(Trifluoromethyl)Benzothioate (TFBT): A KF‐Based Reagent for Nucleophilic Trifluoromethylthiolation.
• ResearchGate. Gold(I/III)‐Catalyzed Trifluoromethylthiolation and Trifluoromethylselenolation of Organohalides.
• PMC. Trifluoromethylthiolation, Trifluoromethylation, and Arylation Reactions of Difluoro Enol Silyl Ethers.
• ACS Publications. N-Trifluoromethylthio-dibenzenesulfonimide: A Shelf-Stable, Broadly Applicable Electrophilic Trifluoromethylthiolating Reagent. The Journal of Organic Chemistry.
• RSC Publishing. Acid-promoted direct electrophilic trifluoromethylthiolation of phenols.
• ACS Publications. Electrophilic Trifluoromethylation by Use of Hypervalent Iodine Reagents.
• ResearchGate. S‐(Trifluoromethyl)Benzothioate (TFBT): A KF‐Based Reagent for Nucleophilic Trifluoromethylthiolation.
• ResearchGate. What concentration of DTT can prevent unwanted disulfide but keep existing disulfide in protein?
• ResearchGate. How to prevent disulfide bond scrambling?
• PMC. Superelectrophiles and the effects of trifluoromethyl substituents.
• TCI Chemicals. Trifluoromethylthiolation Reagents.
• ACS Publications. Trifluoromethylthiolation of Arenes Using Lewis Acid and Lewis Base Dual Catalysis. The Journal of Organic Chemistry.
• PMC. Trifluoromethylthiolation of Arenes Using Lewis Acid and Lewis Base Dual Catalysis.
• PubMed Central. Preventing Disulfide Bond Formation Weakens Non-Covalent Forces among Lysozyme Aggregates.
• Google Patents. WO2017196810A1 - Prevention of protein disulfide bond reduction.
• PMC. Mechanisms of Disulfide Bond Formation in Nascent Polypeptides Entering the Secretory Pathway.
• PubMed. Challenges and solutions for the downstream purification of therapeutic proteins.
• Scorpius BioManufacturing. Solving Complex mAb Purification Challenges.
• PMC. Challenges and opportunities in the purification of recombinant tagged proteins.

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Technical Support Center: Catalyst Selection for Reactions Involving Substituted Benzaldehydes

Welcome to the Technical Support Center for catalyst selection in reactions involving substituted benzaldehydes. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth, practical advice to navigate the complexities of catalyst choice for this versatile class of compounds. My aim is to move beyond simple protocols and offer a deeper understanding of the underlying principles that govern catalytic activity and selectivity, empowering you to troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Q1: How does the electronic nature of the substituent on the benzaldehyde ring affect catalyst selection and reaction outcomes?

The electronic properties of the substituent on the benzaldehyde ring are a critical factor in catalyst selection and can significantly influence reaction rates and even the reaction pathway.

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂), cyano (-CN), and halo (-F, -Cl) groups decrease the electron density of the carbonyl group. This increased electrophilicity makes the aldehyde more susceptible to nucleophilic attack.[1] For reactions like aldol and nitroaldol condensations, EWGs generally accelerate the reaction rate.[1] In the context of electrochemical reduction, stronger electron-withdrawing groups tend to favor hydrogenation (conversion of C=O to CH-OH) over hydrogenolysis (conversion of C=O to CH₂).[2][3]

• Electron-Donating Groups (EDGs): Substituents such as methoxy (-OCH₃) and alkyl groups increase the electron density at the carbonyl carbon, making it less electrophilic. This can slow down reactions that rely on nucleophilic attack at the carbonyl. However, in some cases, EDGs can be beneficial. For instance, in certain Pd-catalyzed C-H hydroxylation reactions, arenes bearing EDGs show better performance.[4] Interestingly, in electrochemical hydrogenolysis, stronger electron-donating groups have been shown to promote the conversion of the carbonyl group to a methylene group.[2][3]

Q2: I'm planning a reaction with a substituted benzaldehyde. Should I choose a homogeneous or a heterogeneous catalyst?

The choice between a homogeneous and a heterogeneous catalyst depends on several factors, including the specific reaction, desired selectivity, and practical considerations like catalyst separation and reuse.

Feature	Homogeneous Catalysts	Heterogeneous Catalysts
Phase	Same phase as reactants (typically liquid)[5][6][7]	Different phase from reactants (e.g., solid catalyst in a liquid reaction mixture)[5][6][7]
Activity & Selectivity	Often exhibit high activity and selectivity due to well-defined active sites.[8]	Can have lower selectivity due to less defined active sites.[5]
Reaction Conditions	Generally operate under milder temperature conditions.[5]	Can be used at higher temperatures.[5]
Catalyst Separation	Separation from the product can be difficult and costly.[5][8]	Easily separated from the reaction mixture by filtration.[5]
Recycling & Reuse	Recycling can be challenging.[5]	Generally straightforward to recycle and reuse.[5]
Mass Transfer	High diffusivity and heat transfer.[5]	Can have mass transfer and heat transfer limitations.[5]

Recommendation: For high selectivity and reactions where the catalyst-substrate interaction is intricate, a homogeneous catalyst might be preferred. For large-scale industrial processes where ease of separation and catalyst reusability are paramount, a heterogeneous catalyst is often the more practical choice.

Q3: What is the role of ligands in palladium-catalyzed reactions involving benzaldehydes?

In palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, ligands play a crucial role in stabilizing the palladium center and modulating its reactivity.[9][10] The ligand can influence the elementary steps of the catalytic cycle, including oxidative addition and reductive elimination.[9][11] The design of the ligand is critical for the success of the catalytic process, as it affects the activity and stability of the palladium complex.[9] By tuning the electronic and steric properties of the ligand, one can often broaden the substrate scope and improve reaction efficiency.[9]

Troubleshooting Guide

Issue 1: Low Yield in a Suzuki Coupling Reaction with a Substituted Benzaldehyde

Possible Cause 1: Inactive Catalyst or Ligand Degradation

• Explanation: Palladium catalysts, especially in their active Pd(0) state, can be sensitive to air and moisture. Ligands, particularly phosphine-based ones, can also oxidize over time.

• Solution:

  • Ensure you are using a fresh, high-quality palladium precursor and ligand.

  • If preparing the active catalyst in situ, ensure the reduction of the palladium precursor is complete.

Possible Cause 2: Inefficient Transmetalation

• Explanation: The transfer of the organic group from the boron reagent to the palladium center is a critical step. The choice of base and solvent can significantly impact the rate of transmetalation.[12]

• Solution:

  • Screen different bases. While potassium carbonate is common, stronger bases like cesium carbonate or potassium phosphate may be more effective for challenging substrates.[12]

  • Ensure the chosen base is sufficiently soluble in the reaction medium. Using a biphasic solvent system with a phase-transfer catalyst can sometimes be beneficial.[13]

  • Consider using an organotrifluoroborate salt instead of a boronic acid, as they can exhibit different reactivity profiles.[12]

Possible Cause 3: Side Reaction - Protodeboronation

• Explanation: The boronic acid can react with residual water or other proton sources in the reaction mixture, leading to the formation of the corresponding arene instead of the desired cross-coupled product. This is particularly problematic at higher temperatures.

• Solution:

  • Use anhydrous solvents and ensure all reagents are thoroughly dried.

  • Consider using boronic esters (e.g., pinacol esters) which are generally more stable towards protodeboronation.[13]

Issue 2: Catalyst Deactivation or Poisoning

Possible Cause 1: Impurities in the Substituted Benzaldehyde

• Explanation: Certain functional groups or impurities in the starting material can act as catalyst poisons. Sulfur- and nitrogen-containing compounds, as well as some halides, can strongly adsorb to the catalyst's active sites, rendering it inactive.[14][15][16][17]

• Solution:

  • Ensure the purity of your substituted benzaldehyde. If necessary, purify it by recrystallization or distillation before use.

  • If you suspect a particular impurity, consider using a scavenger to remove it from the reaction mixture.

  • For intentional poisoning to control selectivity, such as in the Rosenmund reduction, a controlled amount of a poison like sulfur or quinoline is added.[16]

Possible Cause 2: Thermal Degradation (Sintering)

• Explanation: At high reaction temperatures, the fine metal particles of a heterogeneous catalyst can agglomerate, a process known as sintering.[15][18] This reduces the active surface area of the catalyst, leading to a decrease in activity.

• Solution:

  • Operate at the lowest effective temperature.

  • Choose a catalyst with high thermal stability. The support material can play a significant role in preventing sintering.[18]

Possible Cause 3: Fouling or Coking

• Explanation: In some reactions, especially those involving organic molecules at high temperatures, carbonaceous deposits (coke) can form on the catalyst surface, blocking the active sites.[15][19]

• Solution:

  • Optimize reaction conditions (temperature, pressure, reactant concentrations) to minimize coke formation.[18]

  • In some cases, the catalyst can be regenerated by carefully burning off the coke in a controlled atmosphere.[18][20]

Experimental Protocols

General Procedure for a Suzuki-Miyaura Coupling of a Substituted Benzaldehyde

This protocol provides a general starting point for the Suzuki-Miyaura coupling of a substituted aryl halide with a substituted arylboronic acid to produce a biaryl-substituted benzaldehyde. Optimization of the catalyst, ligand, base, and solvent may be necessary for specific substrates.

Materials:

• Substituted aryl halide (e.g., 4-bromobenzaldehyde)

• Substituted arylboronic acid

• Palladium catalyst (e.g., Pd(OAc)₂, Pd(PPh₃)₄)

• Ligand (if not using a pre-formed catalyst, e.g., PPh₃, SPhos)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Anhydrous solvent (e.g., toluene, dioxane, DMF)

• Schlenk flask or similar reaction vessel

• Inert atmosphere (nitrogen or argon)

Procedure:

• To a Schlenk flask under an inert atmosphere, add the substituted aryl halide (1.0 equiv), the substituted arylboronic acid (1.1-1.5 equiv), and the base (2.0-3.0 equiv).

• Add the palladium catalyst (0.5-5 mol%) and the ligand (if required, typically in a 1:2 or 1:4 Pd:ligand ratio).

• Add the anhydrous solvent via syringe.

• Degas the reaction mixture by bubbling an inert gas through the solution for 10-15 minutes, or by subjecting it to several freeze-pump-thaw cycles.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor the progress of the reaction by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Catalyst Selection Workflow

References

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• 2. The Impact of Electron Donating and Withdrawing Groups on Electrochemical Hydrogenolysis and Hydrogenation of Carbonyl Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. chemguide.co.uk [chemguide.co.uk]
• 8. Combining the Benefits of Homogeneous and Heterogeneous Catalysis with Tunable Solvents and Nearcritical Water - PMC [pmc.ncbi.nlm.nih.gov]
• 9. daneshyari.com [daneshyari.com]
• 10. Palladium (II)-Catalyzed C–H Activation with Bifunctional Ligands: From Curiosity to Industrialization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Suzuki reaction - Wikipedia [en.wikipedia.org]
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• 14. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
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• 16. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 17. Poisoning (catalyst poisoning) - candcs [candcs.de]
• 18. Catalyst deactivation mechanisms and how to prevent them [eureka.patsnap.com]
• 19. ammoniaknowhow.com [ammoniaknowhow.com]
• 20. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]

Technical Support Center: Monitoring Benzaldehyde Synthesis with Gas Chromatography

Welcome to the technical support center for monitoring benzaldehyde synthesis via gas chromatography (GC). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the common challenges encountered during the GC analysis of benzaldehyde reaction mixtures. Here, we move beyond simple procedural lists to explain the causality behind experimental choices, ensuring a robust and self-validating analytical system.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the setup and execution of GC analysis for benzaldehyde synthesis.

Q1: What are the recommended initial GC parameters for analyzing a benzaldehyde synthesis reaction mixture?

When developing a GC method for benzaldehyde and related compounds (such as benzyl alcohol and benzoic acid), a good starting point is crucial. The selection of the column, temperature program, and inlet parameters will significantly impact the quality of your separation.

A mid-polar capillary column is often a suitable choice. For instance, a column with a stationary phase like 5% diphenyl / 95% dimethyl polysiloxane (e.g., Rxi-5Sil MS) is a versatile option for separating aromatic compounds.[1] A common column dimension is 30 m x 0.25 mm ID with a 0.25 µm film thickness.[2]

Recommended Starting GC Conditions:

Parameter	Recommended Setting	Rationale
Column	Rxi-5Sil MS (30m x 0.32mm i.d.) or similar	Provides good separation for benzaldehyde, benzyl alcohol, and byproducts.[1]
Carrier Gas	Helium or Hydrogen	Inert and provides good efficiency.
Inlet Temperature	250 °C	Ensures complete vaporization of the sample without causing thermal degradation of the analytes.[3]
Injection Mode	Split (e.g., 50:1 or 100:1)	Prevents column overloading, which can lead to peak fronting and broadening.[3]
Injection Volume	1 µL	A standard volume that balances sensitivity with the risk of overloading.
Oven Program	Initial Temp: 60°C (hold 2 min), Ramp: 10°C/min to 240°C (hold 4 min)	This temperature program allows for the separation of volatile components at the beginning of the run and the elution of less volatile compounds at higher temperatures.[4]
Detector	Flame Ionization Detector (FID)	FID is a robust and sensitive detector for organic compounds like benzaldehyde.[3][5]
Detector Temp	300 °C	Prevents condensation of the analytes in the detector.[4]

These parameters should be considered a starting point and may require optimization based on your specific reaction mixture and instrumentation.[6]

Q2: How should I prepare my reaction mixture for GC analysis?

Proper sample preparation is critical to protect your GC system and obtain accurate, reproducible results. The primary goals are to ensure the sample is free of non-volatile materials and that the analyte concentrations are within the linear range of the detector.[7][8]

Step-by-Step Sample Preparation Protocol:

• Quench the Reaction: Stop the reaction at the desired time point. This can be achieved by rapidly cooling the reaction mixture or by adding a quenching agent.

• Extract the Analytes: If the reaction is in an aqueous or non-volatile solvent, a liquid-liquid extraction (LLE) is necessary.[9]

  • Add an appropriate organic solvent (e.g., dichloromethane, ethyl acetate, or toluene) to the reaction mixture.[3][10]

  • Vortex or shake vigorously to ensure thorough mixing.

  • Allow the layers to separate. Centrifugation can be used to break up emulsions.[10]

  • Carefully collect the organic layer containing the benzaldehyde and other organic components.

• Dry the Organic Layer: Use a drying agent like anhydrous sodium sulfate or magnesium sulfate to remove any residual water.

• Dilute the Sample: Dilute the extracted sample with a high-purity solvent (e.g., the same solvent used for extraction) to a concentration suitable for GC analysis (typically in the µg/mL to ng/mL range).[6]

• Filter the Sample: Pass the diluted sample through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter before transferring it to a GC vial.[9]

Q3: Should I use an internal standard for quantification? If so, what are some suitable options?

Yes, using an internal standard (IS) is highly recommended for accurate quantification in GC analysis.[11] An internal standard helps to correct for variations in injection volume, sample preparation, and instrument response.[12]

Criteria for a Good Internal Standard:

• It should be chemically similar to the analyte of interest but well-resolved from all other components in the chromatogram.[11]

• It should not be present in the original sample.[11]

• It should be stable and not react with any components of the sample matrix.

Suitable Internal Standards for Benzaldehyde Analysis:

• 3-Chlorobenzaldehyde: This compound is structurally similar to benzaldehyde and is often used as an internal standard for its analysis.[5]

• Toluene: While not as structurally similar as 3-chlorobenzaldehyde, toluene can be a suitable internal standard if it is well-separated from the analytes of interest.[4]

• Deuterated Analogs: If using GC-MS, a deuterated version of benzaldehyde can be an excellent internal standard.[12]

Protocol for Using an Internal Standard:

• Prepare a stock solution of the internal standard at a known concentration.

• Add a precise volume of the internal standard stock solution to each of your calibration standards and samples.

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.[13]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common issues encountered during the GC analysis of benzaldehyde.

Problem 1: Peak Tailing

Peak tailing, where the peak asymmetry is skewed to the right, can compromise resolution and lead to inaccurate integration.[14]

Initial Assessment:

• Are all peaks tailing? If yes, this suggests a physical or mechanical issue in the flow path.[15][16]

• Are only polar compounds like benzaldehyde and benzyl alcohol tailing? This points towards chemical interactions with active sites in the system.[15][16]

Troubleshooting Flow Path Disruption (All Peaks Tailing):

Caption: Troubleshooting workflow for indiscriminate peak tailing.

Troubleshooting Chemical Activity (Polar Peaks Tailing):

Cause	Explanation	Solution
Active Sites in the Inlet Liner	The glass wool or the surface of the liner can have active silanol groups that interact with polar analytes like aldehydes.	Replace the liner with a new, deactivated liner.[14]
Column Contamination	Non-volatile residues from previous injections can accumulate at the head of the column, creating active sites.	Trim 10-20 cm from the front of the column.[14]
Column Degradation	Over time, the stationary phase can degrade, exposing active sites on the fused silica tubing.	Replace the column.

Problem 2: Ghost Peaks

Ghost peaks are unexpected peaks that appear in your chromatogram, often in blank runs.[17][18]

Identifying the Source of Ghost Peaks:

Caption: Systematic approach to identifying the source of ghost peaks.

Common Causes and Solutions for Ghost Peaks:

Cause	Explanation	Solution
Septum Bleed	High inlet temperatures can cause the septum to degrade, releasing volatile compounds.[18]	Use a high-quality, low-bleed septum and replace it regularly.[18]
Sample Carryover	Residuals from a previous injection can be introduced in a subsequent run.	Thoroughly clean the injection syringe between runs and consider using a solvent wash. Clean or replace the inlet liner.
Contaminated Carrier Gas	Impurities in the carrier gas can accumulate on the column and elute as peaks.[19]	Use high-purity carrier gas and install in-line gas purifiers.[19]
Vial and Septa Contamination	Low-quality vials or septa can leach plasticizers or other contaminants into the sample solvent.[18]	Use high-quality vials and septa designed for chromatography.

Problem 3: Poor Peak Resolution

Poor resolution occurs when two or more peaks are not adequately separated, making accurate quantification difficult.

Strategies to Improve Peak Resolution:

Strategy	Explanation	Implementation
Optimize Oven Temperature Program	Lowering the initial temperature or using a slower temperature ramp rate can increase the interaction of analytes with the stationary phase, improving separation.[2][20]	Decrease the initial oven temperature or reduce the ramp rate (e.g., from 10°C/min to 5°C/min).
Increase Column Length	A longer column provides more theoretical plates, leading to better separation. Doubling the column length can increase resolution by about 40%.[2]	Switch to a longer column (e.g., from 30 m to 60 m).
Decrease Column Inner Diameter	A smaller internal diameter column increases efficiency, resulting in sharper peaks and better resolution.[2]	Switch to a column with a smaller ID (e.g., from 0.32 mm to 0.25 mm).
Change Stationary Phase	If co-elution is due to similar boiling points but different polarities, changing to a stationary phase with a different selectivity can resolve the peaks.[2]	Consider a more polar column if separating compounds with different polarities.
Optimize Carrier Gas Flow Rate	There is an optimal flow rate for each carrier gas that provides the best efficiency. Deviating from this can broaden peaks.[21]	Adjust the carrier gas flow rate to the optimum for your column dimensions.

By systematically addressing these common issues, you can enhance the reliability and accuracy of your GC analysis for monitoring benzaldehyde synthesis.

References

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• GC Troubleshooting: Origins of Ghost Peaks - Restek. (n.d.). Retrieved December 30, 2025, from [Link]

• How Do You Improve Resolution In Gas Chromatography? - Axion Labs. (n.d.). Retrieved December 30, 2025, from [Link]

• GC Troubleshooting—Tailing Peaks - Restek. (n.d.). Retrieved December 30, 2025, from [Link]

• Ghost Peaks in Gas Chromatography Part I: - Instrument Solutions. (n.d.). Retrieved December 30, 2025, from [Link]

• How To Improve Gas Chromatography Resolution? - Chemistry For Everyone. (2025, March 19). YouTube. Retrieved December 30, 2025, from [Link]

• What are Ghost Peaks and Where to Find Them - Mastelf. (2022, February 24). Retrieved December 30, 2025, from [Link]

• 3 Reasons for ghost peaks and solutions - uHPLCs. (2024, January 5). Retrieved December 30, 2025, from [Link]

• GC Troubleshooting—Tailing Peaks - YouTube. (2018, June 14). Retrieved December 30, 2025, from [Link]

• Video Notes GC Troubleshooting Series Part Four: Tailing Peaks - Agilent. (n.d.). Retrieved December 30, 2025, from [Link]

• How to improve peak resolutions in chromatography - Quora. (2016, May 6). Retrieved December 30, 2025, from [Link]

• Improving GC Performance Systematically | LCGC International - Chromatography Online. (2017, March 1). Retrieved December 30, 2025, from [Link]

• Development and Limit Validation of a GC-FID Method for the Quantitative Analysis of Benzaldehyde and Related Substances - ResearchGate. (n.d.). Retrieved December 30, 2025, from [Link]

• How can I improve the resolution of the peaks in gas chromatography? - ResearchGate. (2015, March 4). Retrieved December 30, 2025, from [Link]

• Capillary gas chromatography determination of benzaldehyde arising from benzyl alcohol used as preservative in injectable formulations - PubMed. (n.d.). Retrieved December 30, 2025, from [Link]

• Innovative Reactive Distillation Process for the Sustainable Synthesis of Natural Benzaldehyde - ACS Publications. (2018, September 4). Retrieved December 30, 2025, from [Link]

• What are the optimal conditions for GC analysis of benzaldehyde? - ResearchGate. (2014, September 13). Retrieved December 30, 2025, from [Link]

• Comparison of benzaldehyde calibration curves obtained from different... - ResearchGate. (n.d.). Retrieved December 30, 2025, from [Link]

• (PDF) Modern Methods of Sample Preparation for GC Analysis - ResearchGate. (2025, September 2). Retrieved December 30, 2025, from [Link]

• Internal Standard Method and Calibration Curve Analysis in Gas Chromatography. (n.d.). Retrieved December 30, 2025, from [Link]

• Derivatization in GC. (n.d.). Retrieved December 30, 2025, from [Link]

• Sample preparation GC-MS - SCION Instruments. (n.d.). Retrieved December 30, 2025, from [Link]

• Gas Chromatography-flame Ionization Determination of Benzaldehyde in Non-Steroidal Anti-inflammatory Drug Injectable Formulations. (2011, June 28). Retrieved December 30, 2025, from [Link]

• Analysis of benzyl alcohol and benzaldehyde using Rxi-5ms Capillary column using FID in Gas Chromatography? | ResearchGate. (2015, April 29). Retrieved December 30, 2025, from [Link]

• 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot - Drawell. (n.d.). Retrieved December 30, 2025, from [Link]

• VIII. Benzaldehid GC | PDF | Gas Chromatography - Scribd. (n.d.). Retrieved December 30, 2025, from [Link]

• Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them?. (n.d.). Retrieved December 30, 2025, from [Link]

• Rapid and sensitive determination of benzaldehyde arising from benzyl alcohol used as preservative in an injectable formulation solution using dispersive liquid-liquid microextraction followed by gas chromatography - PubMed. (n.d.). Retrieved December 30, 2025, from [Link]

• Derivatization Reactions and Reagents for Gas Chromatography Analysis - Masinde Muliro University of Science and Technology. (2012, March 21). Retrieved December 30, 2025, from [Link]

• 10 Common Mistakes in Gas Chromatography - AELAB. (2025, August 20). Retrieved December 30, 2025, from [Link]

• How to Construct a Calibration Curve for Your GC Machine - Environics. (2024, October 25). Retrieved December 30, 2025, from [Link]

• Derivitization of aldehyde and ketone drivatives of phenolics compounds for GC_MS analysis? | ResearchGate. (2016, September 11). Retrieved December 30, 2025, from [Link]

• Common Sources Of Error in Gas Chromatography - Blogs - News - alwsci. (2025, February 8). Retrieved December 30, 2025, from [Link]

• TROUBLESHOOTING GUIDE. (n.d.). Retrieved December 30, 2025, from [Link]

• Analysis of Some Alcohols, Aldehydes, and Esters in Distilled Spirits with the Agilent 8860 Gas Chromatograph. (2019, February 21). Retrieved December 30, 2025, from [Link]

• How is it that when monitoring a reaction using GC, the product peak area increases as expected while the reactant peak area fluctuates? | ResearchGate. (2014, February 20). Retrieved December 30, 2025, from [Link]

• Gas Chromatography Mass Spectrometry Troubleshooting Guide - Shimadzu UK. (n.d.). Retrieved December 30, 2025, from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Comparative Guide to the Purity Analysis of 3-(Trifluoromethylthio)benzaldehyde

For researchers, medicinal chemists, and professionals in drug development, the purity of starting materials is not merely a matter of quality control; it is the bedrock upon which reliable, reproducible, and safe scientific outcomes are built. 3-(Trifluoromethylthio)benzaldehyde, a key intermediate in the synthesis of novel pharmaceuticals and agrochemicals, is no exception.[1] The presence of even minor impurities, such as positional isomers or residual starting materials, can significantly impact reaction yields, downstream purification efforts, and the biological activity of the final compounds.

This guide provides an in-depth comparison of the primary analytical techniques for assessing the purity of 3-(Trifluoromethylthio)benzaldehyde. Moving beyond a simple listing of methods, we will explore the causality behind experimental choices, establish self-validating protocols, and ground our discussion in authoritative analytical principles.

Understanding the Analyte: Physicochemical Properties

Before delving into analytical methodologies, understanding the molecule is paramount.

• Molecular Formula: C₈H₅F₃OS[1]

• Molecular Weight: 206.19 g/mol [1]

• Key Functional Groups: Aldehyde (-CHO), Trifluoromethylthio (-SCF₃), Aromatic Ring.

• Properties: The trifluoromethylthio group imparts high lipophilicity and potent electron-withdrawing characteristics, while the aldehyde group serves as a reactive handle for synthesis.[1] These features dictate the choice of analytical columns, solvents, and detection methods.

Core Analytical Techniques: A Comparative Overview

The purity of 3-(Trifluoromethylthio)benzaldehyde is typically quantified using a combination of chromatographic and spectroscopic techniques. The most prevalent and powerful methods are Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each offers distinct advantages and limitations.

Technique	Principle	Primary Use Case	Strengths	Limitations
Gas Chromatography (GC)	Separation based on volatility and interaction with a stationary phase.	Quantifying volatile impurities, assessing overall purity (%).	High resolution for volatile compounds, excellent sensitivity with FID, robust and widely available.	Requires analyte to be thermally stable and volatile; derivatization may be needed for non-volatile impurities.
HPLC	Separation based on partitioning between a mobile and stationary phase.	Quantifying non-volatile impurities, purity analysis for thermally sensitive compounds.	Versatile for a wide range of compounds, non-destructive, multiple detection methods (UV, MS).	Can consume larger volumes of solvent; resolution may be lower than GC for certain isomers.
NMR Spectroscopy	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.	Structural confirmation, identification and quantification of impurities without a reference standard (qNMR).	Provides definitive structural information, inherently quantitative (¹H, ¹⁹F), non-destructive.	Lower sensitivity compared to chromatographic methods; complex mixtures can lead to overlapping signals.
Mass Spectrometry (MS)	Ionization of molecules and separation based on mass-to-charge ratio.	Molecular weight confirmation and structural elucidation of impurities when coupled with GC or HPLC.	Extremely high sensitivity and specificity, provides molecular weight information.	Typically requires coupling with a separation technique (GC/HPLC) for complex mixtures.

Methodology Deep Dive I: Gas Chromatography (GC-FID)

Gas Chromatography, particularly with a Flame Ionization Detector (FID), is the workhorse for assessing the purity of volatile and thermally stable compounds like 3-(Trifluoromethylthio)benzaldehyde. The principle is simple: the sample is vaporized and carried by an inert gas through a column containing a stationary phase. Separation occurs based on the differential partitioning of analytes between the gas and stationary phases.

Why GC-FID is a Primary Choice: The FID detector offers exceptional sensitivity for organic compounds and a wide linear range, making it ideal for quantifying the main component against trace-level impurities. Commercial suppliers often cite GC as the method for purity determination for this class of compounds.[2][3]

Experimental Protocol: GC-FID Purity Assay

This protocol is designed as a self-validating system, providing a robust starting point for method development.

• System Preparation:

  • Instrument: Agilent 8890 GC system (or equivalent) with FID.

  • Column: Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar column. The choice of a 5% phenyl-methylpolysiloxane phase provides excellent selectivity for aromatic isomers.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate of 1.2 mL/min.

• Sample and Standard Preparation:

  • Diluent: Methylene Chloride or Ethyl Acetate (high purity grade).

  • Sample Solution: Accurately weigh ~50 mg of 3-(Trifluoromethylthio)benzaldehyde into a 50 mL volumetric flask and dissolve with the diluent (Concentration: ~1 mg/mL).

  • Reference Standard: If available, prepare a reference standard at the same concentration.

• Instrumental Method:

  • Inlet Temperature: 250°C.

  • Injection Mode: Split (e.g., 50:1 ratio) to avoid column overloading.

  • Injection Volume: 1 µL.

  • Oven Temperature Program:

    • Initial Temperature: 100°C, hold for 2 minutes.

    • Ramp: 15°C/min to 280°C.

    • Hold: Hold at 280°C for 5 minutes.

    • Rationale: A hold at the initial temperature allows for sharp focusing of the analytes on the column head. The ramp rate is chosen to ensure good separation of closely eluting impurities, such as positional isomers.[4]

  • Detector Temperature (FID): 300°C.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate purity using the area percent method:

    • % Purity = (Area of Main Peak / Total Area of All Peaks) * 100

Workflow Diagram: GC-FID Purity Analysis

Caption: Workflow for GC-FID Purity Determination.

Methodology Deep Dive II: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for the unambiguous structural confirmation of 3-(Trifluoromethylthio)benzaldehyde and the identification of impurities. ¹H NMR provides information on the proton environment, while the presence of fluorine makes ¹⁹F NMR an exceptionally powerful tool.

Why ¹⁹F NMR is a Superior Choice for this Molecule: The trifluoromethyl (-CF₃) group provides a unique spectroscopic handle. ¹⁹F NMR offers:

• High Sensitivity: The ¹⁹F nucleus has a high gyromagnetic ratio, resulting in strong signals.

• No Background: The ¹⁹F chemical shift range is wide, and signals from solvents or common contaminants are absent, providing a clean baseline for integration.[5]

• Quantitative Power (qNMR): With appropriate experimental setup (ensuring full relaxation of nuclei), the integral of a ¹⁹F signal is directly proportional to the number of nuclei, allowing for accurate quantification against an internal standard without the need for a specific impurity reference standard.[6]

Experimental Protocol: ¹H and ¹⁹F NMR Analysis

• Sample Preparation:

  • Solvent: Chloroform-d (CDCl₃) is a common choice.

  • Sample: Dissolve 10-20 mg of the compound in ~0.6 mL of CDCl₃.

  • Internal Standard (for qNMR): Add a known amount of a fluorinated compound with a signal in a clean region of the spectrum (e.g., trifluorotoluene).

• ¹H NMR Acquisition:

  • Spectrometer: 400 MHz or higher.

  • Experiment: Standard proton experiment.

  • Expected Signals: Look for signals corresponding to the aldehyde proton (~10 ppm) and the aromatic protons (7-8.5 ppm). The integration ratio should match the expected structure (1H for CHO, 4H for the aromatic ring). Impurities may show additional peaks.

• ¹⁹F NMR Acquisition (Quantitative):

  • Experiment: Standard ¹⁹F experiment with ¹H decoupling.

  • Key Parameters for Quantification:

    • Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of the fluorine nuclei to ensure complete relaxation between scans. A value of 30-60 seconds is a conservative starting point.

    • Pulse Angle: Use a 90° pulse.

    • Number of Scans: Sufficient to obtain a good signal-to-noise ratio (e.g., 16 or 32 scans).

  • Expected Signal: A single sharp peak for the -SCF₃ group. The chemical shift provides confirmation, and its integral is used for quantification.[7]

• Data Analysis:

  • Structure Confirmation: Compare the observed ¹H and ¹⁹F chemical shifts and coupling patterns with literature data or predicted spectra.

  • Purity Calculation (qNMR): Calculate the purity based on the integral ratio of the analyte's ¹⁹F signal to the internal standard's ¹⁹F signal, accounting for their respective molecular weights and concentrations.

Logical Diagram: NMR Analysis Strategy

Caption: Decision logic for NMR-based purity assessment.

Conclusion: An Integrated Approach

No single technique provides a complete picture. A robust purity analysis of 3-(Trifluoromethylthio)benzaldehyde relies on an orthogonal approach, leveraging the strengths of each method.

• For Routine Quality Control: A validated GC-FID method is often sufficient for batch-to-batch purity assessment, providing reliable quantitative data on the main component and volatile impurities.

• For Reference Standard Characterization and Impurity Identification: A combination of NMR (¹H and ¹⁹F) and GC-MS is essential. NMR confirms the structure of the main component and can identify and quantify unknown impurities, while GC-MS provides molecular weight information crucial for pinpointing the identity of those impurities.

By judiciously selecting and combining these analytical techniques, researchers and drug development professionals can ensure the integrity of their starting materials, leading to more reliable and successful scientific endeavors.

References

• The Royal Society of Chemistry. (2008). Supplementary Material (ESI) for Chemical Communications. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 67990, 3-(Trifluoromethyl)benzaldehyde. Retrieved from [Link]

• MySkinRecipes. (n.d.). 3-((Trifluoromethyl)thio)benzaldehyde. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzaldehyde, 3-(trifluoromethyl)-. In NIST Chemistry WebBook. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information for [Article Title]. Retrieved from [Link]

• Google Patents. (n.d.). WO2019049173A1 - An improved process for preparation of trifluoromethylbenzaldehydes and intermediates thereof.

• Analytical Methods (RSC Publishing). (n.d.). 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids. Retrieved from [Link]

• PubMed Central. (2022). 19F-centred NMR analysis of mono-fluorinated compounds. Retrieved from [Link]

• TSI Journals. (2010). GC method for separation and quantification of positional isomers of trifluoro methoxy aniline and trifluoromethoxy nitro benzene in.... Retrieved from [Link]

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• 2. 3-(Trifluoromethyl)benzaldehyde | 454-89-7 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. chemimpex.com [chemimpex.com]
• 4. tsijournals.com [tsijournals.com]
• 5. 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. 19F-centred NMR analysis of mono-fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]

A Senior Application Scientist's Guide to Interpreting Spectroscopic Data for Trifluoromethylthio (SCF₃) Compounds

Introduction: The Rising Prominence of the SCF₃ Group

In the landscape of modern drug discovery and materials science, the strategic incorporation of fluorine-containing functional groups is a cornerstone of molecular design.[1] Among these, the trifluoromethylthio (SCF₃) group has emerged as a uniquely powerful moiety. Its potent combination of high lipophilicity—one of the highest among common functional groups—and strong electron-withdrawing character allows for the fine-tuning of a molecule's pharmacokinetic and metabolic properties.[2] Compounds bearing the SCF₃ group often exhibit enhanced membrane permeability and improved metabolic stability, making them highly attractive for developing next-generation pharmaceuticals and agrochemicals.[2]

This guide provides an in-depth, comparative analysis of the key spectroscopic characteristics of trifluoromethylthio compounds. We will delve into Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), offering field-proven insights and experimental data to guide researchers in their analytical workflows. This document is structured not as a rigid protocol, but as a logical guide to understanding the causality behind the data, enabling confident and accurate structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Toolkit

NMR spectroscopy is the most powerful tool for the routine characterization of SCF₃-containing molecules. The presence of fluorine provides a highly sensitive and specific probe via ¹⁹F NMR, while ¹³C and ¹H NMR offer a complete picture of the molecular architecture.

¹⁹F NMR Spectroscopy: The Primary Identifier

The ¹⁹F nucleus is a spin ½ nucleus with 100% natural abundance and a high gyromagnetic ratio, making it nearly as sensitive as the proton nucleus. Its key advantage is an exceptionally wide chemical shift range (over 800 ppm), which minimizes signal overlap and provides exquisite sensitivity to the local electronic environment.

For trifluoromethylthio compounds, the ¹⁹F NMR signal is the most direct and unambiguous piece of evidence for the group's presence.

• Characteristic Chemical Shift: The fluorine nuclei in an SCF₃ group attached to an aromatic ring (Ar-SCF₃) typically resonate in a narrow and highly characteristic window of -40 ppm to -43 ppm (relative to CFCl₃ at 0 ppm). This distinct upfield shift, compared to many other organofluorine compounds, is a primary diagnostic marker. The sulfur atom's influence differentiates it clearly from the analogous Ar-CF₃ group, which appears further downfield.

• Comparison with Alternatives: The diagnostic power of the ¹⁹F chemical shift becomes evident when compared to other common trifluoromethyl groups:

  • Ar-SCF₃: ~ -41 ppm

  • Ar-CF₃: ~ -63 ppm

  • Ar-OCF₃: ~ -58 ppm

This clear separation allows for confident assignment even in complex molecular environments. The sulfur atom in the SCF₃ group is less electronegative than the carbon or oxygen atoms in the CF₃ and OCF₃ groups, respectively, leading to greater shielding of the fluorine nuclei and a more upfield (less negative) chemical shift.

¹³C NMR Spectroscopy: Confirming Connectivity

While ¹⁹F NMR confirms the presence of the SCF₃ group, ¹³C NMR confirms its connectivity and provides further structural validation. The key signature is the signal for the carbon atom of the SCF₃ group itself.

• Quartet Multiplicity: Due to spin-spin coupling with the three adjacent fluorine atoms (each with I = ½), the signal for the SCF₃ carbon is split into a well-defined quartet . This is a classic "n+1" splitting pattern.

• Large One-Bond Coupling Constant (¹JCF): The most striking feature of this quartet is the magnitude of the one-bond C-F coupling constant. For Ar-SCF₃ compounds, ¹JCF is typically very large, on the order of 307-309 Hz . This is significantly larger than the ¹JCF observed for the analogous Ar-CF₃ group (~272 Hz). This increased coupling constant is a reliable secondary identifier for the SCF₃ moiety.

• Chemical Shift: The chemical shift of the SCF₃ carbon itself is influenced by the strong deshielding effect of the three fluorine atoms. It typically appears in the range of 128-131 ppm . While this can overlap with aromatic carbons, its characteristic quartet multiplicity and massive coupling constant make it unmistakable.

¹H NMR Spectroscopy: Observing Electronic Influence

The ¹H NMR spectrum provides insight into the electronic effect of the SCF₃ group on the rest of the molecule. As a strong electron-withdrawing group, it will deshield nearby protons. For example, protons on an aromatic ring that are ortho or para to the SCF₃ substituent will be shifted downfield compared to unsubstituted benzene.

Comparative Summary of NMR Data

The following table summarizes the key diagnostic NMR parameters for aryl-SCF₃ compounds and provides a comparison with related functional groups.

Spectroscopic Parameter	Ar-SCF₃	Ar-CF₃	Ar-OCF₃	Causality and Key Insights
¹⁹F Chemical Shift (δ)	~ -40 to -43 ppm	~ -63 ppm	~ -58 ppm	The less electronegative sulfur atom in SCF₃ provides more shielding to the fluorine nuclei, resulting in a characteristic upfield shift.
¹³C Signal (SCF₃/CF₃/OCF₃)	Quartet	Quartet	Quartet	Coupling to three spin-½ fluorine nuclei splits the carbon signal into a 1:3:3:1 quartet.
¹JCF Coupling Constant	~307-309 Hz	~272 Hz	~304-306 Hz	The magnitude of this coupling is a powerful diagnostic tool. The value for SCF₃ is consistently larger than for CF₃.
¹³C Chemical Shift (δ)	~128-131 ppm	~124-126 ppm	~120-122 ppm	The carbon is strongly deshielded by the attached fluorine atoms in all cases.

Infrared (IR) Spectroscopy: Vibrational Fingerprints

Infrared (IR) spectroscopy measures the vibrational frequencies of bonds within a molecule. While the fingerprint region can be complex, the SCF₃ group exhibits strong, characteristic absorptions related to its C-F and C-S bonds that are diagnostically useful.

• C-F Stretching Vibrations: The most intense and recognizable bands associated with the SCF₃ group are due to the C-F stretching modes. Because the three C-F bonds vibrate both symmetrically and asymmetrically, they give rise to a cluster of very strong absorption bands typically centered around 1100 cm⁻¹ . This region is often crowded, but the intensity of these bands is a key indicator.

• C-S Stretching Vibration: A less intense, but diagnostically valuable, absorption is the C-S stretching vibration. For trifluoromethylthio compounds, this band is typically observed in the region of 750-760 cm⁻¹ . The presence of a moderate band in this region, in conjunction with the intense C-F stretches, provides strong evidence for the SCF₃ moiety.

Comparative IR Absorptions

Bond Vibration	Ar-SCF₃	Ar-CF₃	Ar-SCH₃	Key Insights
C-F Stretch	~1100 cm⁻¹ (very strong)	~1130-1170 cm⁻¹ (very strong)	N/A	The C-F stretch is one of the most intense absorptions in an IR spectrum. Its exact position and shape can be influenced by the rest of the molecule.
C-S Stretch	~750-760 cm⁻¹ (moderate)	N/A	~600-800 cm⁻¹ (weak-moderate)	The presence of the electron-withdrawing CF₃ group influences the C-S bond, making its absorption a useful, albeit weaker, corroborating signal.

Mass Spectrometry (MS): Unraveling Fragmentation Patterns

Electron Ionization Mass Spectrometry (EI-MS) provides information about the molecular weight of a compound and offers structural clues based on its fragmentation pattern. For Ar-SCF₃ compounds, the fragmentation is often logical and predictable.

Let's consider the mass spectrum of a simple, representative molecule: phenyl trifluoromethyl sulfide (C₇H₅F₃S) , with a molecular weight of 178.18 g/mol .

Mass Spectrum of Phenyl Trifluoromethyl Sulfide (Data sourced from NIST WebBook and SpectraBase)

• Molecular Ion (M⁺·): The molecular ion peak is readily observed at m/z = 178 . Its presence confirms the molecular weight of the compound.

• Loss of ·CF₃ (m/z = 109): A very common and significant fragmentation pathway is the cleavage of the S-CF₃ bond, resulting in the loss of a trifluoromethyl radical (·CF₃, mass = 69). This gives rise to a prominent peak at m/z = 109 , corresponding to the [C₆H₅S]⁺ fragment. This is often the base peak or one of the most intense peaks in the spectrum.

• [SCF₃]⁺ Fragment (m/z = 101): The observation of a fragment at m/z = 101 corresponds to the [SCF₃]⁺ cation. This fragment arises from the cleavage of the C-S bond between the aromatic ring and the sulfur atom. Its presence is highly diagnostic for the SCF₃ moiety.

• Loss of SCF₃ (m/z = 77): Cleavage of the C-S bond can also result in the charge being retained by the aromatic portion, leading to a peak at m/z = 77 for the phenyl cation [C₆H₅]⁺.

Key Fragmentation Pathways

Fragment Ion	m/z Value	Formation Mechanism	Diagnostic Value
[M]⁺·	178	Electron Ionization	Confirms Molecular Weight
[M - CF₃]⁺	109	Cleavage of the S-CF₃ bond	High (often base peak)
[SCF₃]⁺	101	Cleavage of the Ar-S bond	High (characteristic of SCF₃)
[C₆H₅]⁺	77	Cleavage of the Ar-S bond	Moderate (common aromatic fragment)

Experimental Workflows & Protocols

Acquiring high-quality, reproducible data is paramount. Below are best-practice workflows and protocols for the key spectroscopic techniques discussed.

Systematic Characterization Workflow

The following diagram outlines a logical workflow for the complete spectroscopic characterization of a newly synthesized SCF₃ compound.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Fourier transform infrared (FTIR) analysis [ouci.dntb.gov.ua]

A Researcher's Guide to the ¹H NMR Spectrum of 3-(Trifluoromethyl)benzaldehyde: A Comparative Analysis

In the landscape of pharmaceutical and materials science, the precise characterization of molecular structures is paramount. Among the arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, stands as a cornerstone for elucidating the structure of organic molecules in solution. This guide offers an in-depth analysis of the ¹H NMR spectrum of 3-(Trifluoromethyl)benzaldehyde, a key building block in the synthesis of various bioactive compounds and functional materials. Through a comparative lens, we will explore the influence of the trifluoromethyl group on the spectrum, contrasting it with other substituted benzaldehydes to provide researchers, scientists, and drug development professionals with a comprehensive understanding of its spectral features.

Deciphering the ¹H NMR Spectrum of 3-(Trifluoromethyl)benzaldehyde

The ¹H NMR spectrum of 3-(Trifluoromethyl)benzaldehyde, typically recorded in a deuterated solvent like chloroform (CDCl₃), reveals a distinct set of signals corresponding to the aldehydic and aromatic protons. The electron-withdrawing nature of both the aldehyde and the trifluoromethyl group significantly influences the chemical shifts of the aromatic protons, leading to a downfield shift for all signals.

A detailed analysis of the spectrum acquired at 400 MHz in CDCl₃ provides the following peak assignments[1]:

• Aldehydic Proton (H-α): A singlet appearing at approximately 10.09 ppm . This significant downfield shift is characteristic of aldehyde protons, which are strongly deshielded by the anisotropic effect of the carbonyl group.

• Aromatic Proton (H-2): A signal at roughly 8.15 ppm . This proton is ortho to the aldehyde group and meta to the trifluoromethyl group.

• Aromatic Proton (H-6): A signal around 8.10 ppm . This proton is also ortho to the aldehyde group and meta to the trifluoromethyl group.

• Aromatic Proton (H-4): A signal at approximately 7.89 ppm . This proton is meta to the aldehyde group and ortho to the trifluoromethyl group.

• Aromatic Proton (H-5): A signal around 7.71 ppm . This proton is para to the aldehyde group and meta to the trifluoromethyl group.

The splitting patterns of the aromatic protons are complex due to meta- and ortho-coupling. A thorough analysis of these patterns provides valuable information about the connectivity of the protons on the benzene ring.

Comparative Spectral Analysis: The Influence of Substituents

To fully appreciate the electronic effects of the trifluoromethyl group, it is instructive to compare the ¹H NMR spectrum of 3-(Trifluoromethyl)benzaldehyde with that of benzaldehyde and other 3-substituted benzaldehydes, such as 3-methylbenzaldehyde and 3-nitrobenzaldehyde.

Compound	Aldehyde Proton (δ, ppm)	Aromatic Protons (δ, ppm)
Benzaldehyde	~10.0[2]	7.5–8.0[2]
3-(Trifluoromethyl)benzaldehyde	10.09[1]	7.71 - 8.15[1]
3-Methylbenzaldehyde	~9.95[3]	7.36 - 7.66[3]
3-Nitrobenzaldehyde	~10.13[4]	7.76 - 8.73[4]

Key Observations:

• Aldehyde Proton: The chemical shift of the aldehyde proton remains relatively consistent across the different substituted benzaldehydes, indicating that the primary influence on this proton is the adjacent carbonyl group itself.

• Aromatic Protons: The chemical shifts of the aromatic protons are highly sensitive to the nature of the substituent at the 3-position.

  • The methyl group in 3-methylbenzaldehyde is an electron-donating group, causing a slight upfield shift of the aromatic protons compared to benzaldehyde.

  • The trifluoromethyl group is a strong electron-withdrawing group due to the high electronegativity of the fluorine atoms. This effect deshields the aromatic protons, causing them to resonate at a lower field (higher ppm) compared to both benzaldehyde and 3-methylbenzaldehyde.

  • The nitro group in 3-nitrobenzaldehyde is an even stronger electron-withdrawing group, resulting in the most significant downfield shift of the aromatic protons among the compared compounds.

This comparative analysis underscores the power of ¹H NMR in probing the electronic environment of a molecule. The observed chemical shifts provide direct evidence of the electron-donating or electron-withdrawing nature of the substituents.

Caption: Influence of substituents on the ¹H NMR chemical shifts of aromatic protons.

Experimental Protocol for Acquiring a High-Quality ¹H NMR Spectrum

Achieving a clean and well-resolved ¹H NMR spectrum is crucial for accurate structural elucidation. The following protocol outlines the key steps for preparing a sample of an aromatic aldehyde like 3-(Trifluoromethyl)benzaldehyde for NMR analysis.

1. Solvent Selection:

• Rationale: The choice of a deuterated solvent is critical to avoid large solvent signals that can obscure the analyte's peaks.[5][6] Deuterated chloroform (CDCl₃) is a common choice for many organic compounds due to its good dissolving power and relatively simple residual solvent peak.[7]

• Procedure: Select a high-purity deuterated solvent (e.g., CDCl₃, 99.8 atom % D).

2. Sample Preparation:

• Rationale: Proper sample concentration is key to obtaining a good signal-to-noise ratio. The sample must be free of particulate matter to avoid broadening of the NMR signals.

• Procedure:

  • Weigh approximately 5-10 mg of 3-(Trifluoromethyl)benzaldehyde into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of the chosen deuterated solvent.

  • Gently swirl or vortex the vial to ensure the sample is completely dissolved.

  • If any solid particles are visible, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean NMR tube.

3. NMR Instrument Setup and Acquisition:

• Rationale: Modern NMR spectrometers offer a range of parameters that can be optimized to enhance spectral quality.

• Procedure:

  • Insert the NMR tube into the spinner turbine and place it in the NMR magnet.

  • Lock the spectrometer on the deuterium signal of the solvent. This ensures the stability of the magnetic field during the experiment.[6]

  • Shim the magnetic field to achieve a narrow and symmetrical lineshape for the solvent peak. This maximizes spectral resolution.

  • Set the appropriate acquisition parameters, including the number of scans, relaxation delay, and pulse width. For a routine ¹H NMR, 8 to 16 scans are typically sufficient.

  • Acquire the Free Induction Decay (FID).

4. Data Processing:

• Rationale: The raw FID data must be processed to generate the final frequency-domain spectrum.

• Procedure:

  • Apply a Fourier transform to the FID.

  • Phase the spectrum to ensure all peaks are in the absorptive mode.

  • Reference the spectrum using the residual solvent peak (for CDCl₃, the residual CHCl₃ peak is at 7.26 ppm).[5]

  • Integrate the peaks to determine the relative number of protons corresponding to each signal.

  • Analyze the chemical shifts, splitting patterns, and coupling constants to assign the peaks to the respective protons in the molecule.

By following this robust protocol, researchers can reliably obtain high-quality ¹H NMR spectra, enabling confident structural confirmation and a deeper understanding of the electronic properties of molecules like 3-(Trifluoromethyl)benzaldehyde.

References

• Doc Brown's Chemistry. proton 1H NMR spectrum of benzaldehyde C6H5CHO. [Link]

• Human Metabolome Database. 1H NMR Spectrum (1D, 400 MHz, CDCl3, experimental) (HMDB0029637). [Link]

• Oxford Instruments Magnetic Resonance. Analysis of the reduction product of 3-nitrobenzaldehyde. [Link]

• PubChem. 3-Methylbenzaldehyde. [Link]

• The Royal Society of Chemistry. Electronic Supplementary Information. [Link]

• UCHEM. Deuterated Solvents: Essential Reagents for Accurate NMR Analysis. [Link]

• YouTube. LECTURE 14 - 1H NMR Spectrum | Benzaldehyde (C6H5CHO) | Acetophenone | p-Anisidine | p-Nitrotoluene. [Link]

• Reddit. Proton NMR (benzaldehyde) : r/chemistry. [Link]

• Isotope Science / Alfa Chemistry. Deuterated Solvents for NMR. [Link]

• Human Metabolome Database. 1H NMR Spectrum (1D, 400 MHz, CDCl3, experimental) (HMDB0006115). [Link]

• NOP - Sustainability in the organic chemistry lab course. 1H-NMR. [Link]

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• 2. C7H6O C6H5CHO benzaldehyde low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 benzaldehyde 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. 3-Methylbenzaldehyde | C8H8O | CID 12105 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Making sure you're not a bot! [oc-praktikum.de]
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• 7. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

A Comparative Guide to the 13C NMR Spectral Data of 3-(Trifluoromethyl)benzaldehyde

In the landscape of pharmaceutical research and fine chemical synthesis, the precise characterization of molecular structures is paramount. Among the arsenal of analytical techniques available, Carbon-13 Nuclear Magnetic Resonance (13C NMR) spectroscopy stands out as a definitive method for elucidating the carbon framework of organic molecules. This guide provides an in-depth comparative analysis of the 13C NMR spectral data of 3-(trifluoromethyl)benzaldehyde, a key building block in the synthesis of various pharmaceutically active compounds. By comparing its spectral features with those of analogous benzaldehydes, we aim to provide researchers, scientists, and drug development professionals with a practical and theoretically grounded understanding of substituent effects on aromatic systems.

The Significance of 13C NMR in the Analysis of Substituted Benzaldehydes

The chemical shift of a carbon nucleus in a 13C NMR spectrum is exquisitely sensitive to its local electronic environment. For substituted benzaldehydes, the position of the substituent and its electronic properties—whether it is electron-donating or electron-withdrawing—profoundly influence the resonance frequencies of the carbonyl and aromatic carbons. A thorough understanding of these shifts is not merely an academic exercise; it is crucial for verifying molecular identity, assessing purity, and predicting reactivity. The trifluoromethyl (-CF3) group, with its strong electron-withdrawing inductive effect, imparts unique spectral characteristics to the benzaldehyde scaffold, which we will explore in detail.

Comparative 13C NMR Spectral Data

The following table summarizes the experimental 13C NMR chemical shifts for 3-(trifluoromethyl)benzaldehyde and selected comparator molecules, all recorded in deuterated chloroform (CDCl3) to ensure consistency. The numbering of the carbon atoms follows standard IUPAC nomenclature, with C1 being the carbon bearing the aldehyde group.

Compound	C=O	C1	C2	C3	C4	C5	C6	Substituent C
3-(Trifluoromethyl)benzaldehyde	190.6	137.3	126.5 (q)	131.9 (q)	133.0	129.8	130.2 (q)	123.1 (q)
Benzaldehyde [1]	192.3	136.5	129.7	129.0	134.4	129.0	129.7	-
3-Methylbenzaldehyde	192.6	136.6	130.2	138.8	135.2	128.8	127.2	21.2
3-Nitrobenzaldehyde [2]	189.7	137.4	124.5	148.8	128.6	130.4	134.6	-

(Note: 'q' denotes a quartet, a splitting pattern caused by coupling with the three fluorine atoms of the -CF3 group.)

Experimental Protocol for 13C NMR Data Acquisition

The acquisition of high-quality 13C NMR spectra is fundamental to accurate structural analysis. The following protocol outlines a standardized procedure for the analysis of benzaldehyde derivatives.

1. Sample Preparation:

• Accurately weigh approximately 20-30 mg of the benzaldehyde sample.
• Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl3) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.
• Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Instrument Parameters:

• Spectrometer: 400 MHz (or higher) NMR spectrometer.
• Nucleus: 13C
• Pulse Program: Standard proton-decoupled 13C NMR experiment (e.g., 'zgpg30' on Bruker instruments).
• Acquisition Time (AQ): ~1.0-1.5 seconds.
• Relaxation Delay (D1): 2.0 seconds. This delay is a compromise to allow for sufficient relaxation of most carbon nuclei without unduly extending the experiment time. For fully quantitative results, a longer delay (5x the longest T1) would be necessary.
• Number of Scans (NS): 1024-4096 scans, depending on the sample concentration, to achieve an adequate signal-to-noise ratio.
• Spectral Width (SW): 0-220 ppm.
• Temperature: 298 K.

3. Data Processing:

• Apply an exponential line broadening factor of 1.0-2.0 Hz to improve the signal-to-noise ratio.

• Perform a Fourier transform of the Free Induction Decay (FID).

• Phase correct the resulting spectrum.

• Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

• Integrate all peaks (note: routine 13C NMR integrations are not typically used for quantitative analysis unless specific experimental conditions are met).

  Caption: Workflow for Comparative 13C NMR Spectral Analysis.

Analysis and Interpretation of Spectral Data

The observed chemical shifts in the table above can be rationalized by considering the electronic effects of the substituents on the benzene ring.

The Carbonyl Carbon (C=O): The chemical shift of the aldehyde carbonyl carbon is a sensitive probe of the electronic nature of the substituent. In 3-(trifluoromethyl)benzaldehyde, the C=O appears at 190.6 ppm. This is upfield (lower ppm) compared to benzaldehyde (192.3 ppm) and 3-methylbenzaldehyde (192.6 ppm), but downfield from 3-nitrobenzaldehyde (189.7 ppm). The strong electron-withdrawing nature of both the -CF3 and -NO2 groups deshields the ipso-carbon (C1) and subsequently influences the electron density at the carbonyl carbon.

Aromatic Carbons:

• Inductive vs. Resonance Effects: The trifluoromethyl group is a strong inductively electron-withdrawing group (-I) due to the high electronegativity of the fluorine atoms. It is also a meta-directing group and deactivates the ring towards electrophilic substitution, primarily through its inductive effect. The nitro group is also strongly electron-withdrawing through both inductive (-I) and resonance (-M) effects. In contrast, the methyl group is a weak electron-donating group through an inductive effect (+I) and hyperconjugation.

• Impact on Chemical Shifts:

  • C1 (ipso-carbon to CHO): The chemical shift of C1 is influenced by the substituent at C3. In 3-(trifluoromethyl)benzaldehyde and 3-nitrobenzaldehyde, this carbon is deshielded (shifted downfield) compared to benzaldehyde, reflecting the electron-withdrawing nature of the substituents.

  • C3 (ipso-carbon to Substituent): The carbon directly attached to the substituent shows a significant shift. For the -CF3 group, the C3 resonance is observed as a quartet due to C-F coupling. The large downfield shift of C3 in 3-nitrobenzaldehyde (148.8 ppm) is characteristic of a carbon attached to a nitro group.

  • Ring Carbons: The electron-withdrawing -CF3 and -NO2 groups generally lead to a downfield shift of the aromatic carbons they are ortho and para to (relative to their positions in benzaldehyde), due to the removal of electron density. Conversely, the electron-donating methyl group in 3-methylbenzaldehyde causes a slight upfield shift (shielding) of the ortho and para carbons.

Caption: Electronic Effects of Substituents on the Benzaldehyde Ring.

Conclusion

The 13C NMR spectrum of 3-(trifluoromethyl)benzaldehyde provides a clear illustration of the powerful inductive electron-withdrawing effect of the trifluoromethyl group. By comparing its spectrum with those of benzaldehyde, 3-methylbenzaldehyde, and 3-nitrobenzaldehyde, we can discern the subtle yet significant electronic perturbations caused by different substituents on the aromatic ring. This comparative approach not only aids in the unambiguous identification of these compounds but also deepens our understanding of fundamental principles in physical organic chemistry, which are invaluable in the design and synthesis of new chemical entities.

References

• NOP - Sustainability in the organic chemistry lab course. 13C-NMR: 3-Nitrobenzaldehyde. Available at: [Link]

• Spectral Database for Organic Compounds (SDBS), National Institute of Advanced Industrial Science and Technology (AIST), Japan. Available at: [Link]

• Doc Brown's Chemistry. C-13 nmr spectrum of benzaldehyde analysis of chemical shifts ppm. Available at: [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric identification of organic compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to spectroscopy. Cengage learning.

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A Senior Application Scientist's Guide to IR Spectrum Analysis of Benzaldehyde Derivatives

Welcome to an in-depth exploration of Infrared (IR) spectroscopy as applied to benzaldehyde and its derivatives. For researchers and professionals in drug development and organic synthesis, a nuanced understanding of how molecular structure influences the vibrational spectrum is not merely academic—it is a cornerstone of compound identification, purity assessment, and reaction monitoring. This guide moves beyond a simple recitation of spectral data, offering a comparative analysis grounded in the principles of physical organic chemistry and supported by practical, field-proven experimental protocols. We will dissect the causality behind spectral shifts, providing you with the expertise to interpret these molecular fingerprints with confidence.

The Vibrational Signature of Benzaldehyde: A Baseline for Comparison

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to transitions between vibrational energy levels. The resulting spectrum is a unique fingerprint of the molecule's functional groups and overall structure. Benzaldehyde (C₆H₅CHO), as the parent compound, provides a crucial baseline spectrum from which we can understand the effects of aromatic substitution.

The IR spectrum of benzaldehyde is dominated by several key features.[1] The most prominent and diagnostic peak is the strong, sharp absorption band corresponding to the carbonyl (C=O) group stretching vibration, which appears around 1700-1705 cm⁻¹.[2][3] The conjugation of the carbonyl group with the benzene ring lowers this frequency from the typical ~1730 cm⁻¹ observed in saturated aldehydes.[2][4] This shift is a direct consequence of resonance, which delocalizes the pi-electrons across the C=O bond and the aromatic ring, slightly weakening the carbonyl double bond and thus lowering the energy (and frequency) required to stretch it.[5]

Other key diagnostic absorptions for benzaldehyde include:

• Aldehydic C-H Stretching: Two distinct, weaker bands are typically observed around 2820-2860 cm⁻¹ and 2720-2775 cm⁻¹.[1][2][3] The appearance of this doublet is a classic hallmark of aldehydes and arises from a phenomenon known as Fermi Resonance .[6][7][8] This occurs when the fundamental C-H stretching vibration has nearly the same energy as an overtone of the aldehydic C-H bending vibration (~1400 cm⁻¹).[9] This interaction causes a splitting of the energy levels, resulting in two absorption bands instead of one.[7][9] The lower frequency band around 2720 cm⁻¹ is particularly diagnostic as few other absorptions appear in this region.[4]

• Aromatic C-H Stretching: Weak to medium absorptions appear just above 3000 cm⁻¹ (typically 3000-3100 cm⁻¹), characteristic of C-H bonds where the carbon is sp² hybridized in an aromatic ring.[3]

• Aromatic C=C Stretching: Medium intensity bands in the 1450-1600 cm⁻¹ region are due to the stretching vibrations within the benzene ring.[1]

• Fingerprint Region: The complex region below 1500 cm⁻¹ contains a multitude of bending and stretching vibrations. While difficult to assign individually, the overall pattern is unique to the molecule and serves as a "fingerprint" for identification.[1]

Comparative Analysis: The Influence of Aromatic Substituents

The true power of IR spectroscopy in the context of benzaldehyde derivatives lies in its sensitivity to electronic effects. Attaching different functional groups to the benzene ring systematically alters the electron density distribution within the molecule, which in turn measurably shifts the vibrational frequency of the carbonyl group. This provides a direct probe into the electronic interplay between the substituent and the aldehyde functionality.

The position of the C=O stretching frequency is dictated by two primary electronic phenomena: the Inductive Effect and the Resonance (or Mesomeric) Effect .

• Inductive Effect: This is the transmission of charge through sigma bonds. Electron-withdrawing groups (EWGs) pull electron density away from the ring and the carbonyl group, strengthening the C=O bond and increasing its stretching frequency (a shift to higher wavenumber). Electron-donating groups (EDGs) push electron density towards the carbonyl, having the opposite effect.

• Resonance Effect: This involves the delocalization of pi-electrons through the conjugated system. EDGs with lone pairs (e.g., -OH, -OCH₃, -NH₂) can donate electron density into the ring via resonance, which can then be delocalized onto the carbonyl oxygen. This increases the single-bond character of the C=O bond, weakening it and lowering its stretching frequency. Conversely, EWGs like -NO₂ withdraw electron density from the ring via resonance, which tends to increase the C=O bond order and its stretching frequency.

Case Study: Electron-Donating vs. Electron-Withdrawing Groups

Let's compare the parent benzaldehyde with two representative derivatives: p-methoxybenzaldehyde (anisaldehyde) and p-nitrobenzaldehyde.

Compound	Substituent (para)	Electronic Effect	Typical C=O Stretch (cm⁻¹)
Benzaldehyde	-H	Neutral (Reference)	~1703
p-Methoxybenzaldehyde	-OCH₃	Strong Resonance Donor (+R) Weak Inductive Withdrawer (-I)	~1685
p-Nitrobenzaldehyde	-NO₂	Strong Resonance Withdrawer (-R) Strong Inductive Withdrawer (-I)	~1715

• p-Methoxybenzaldehyde: The methoxy group is a strong resonance donor. Its lone pair electrons on the oxygen delocalize into the ring and onto the carbonyl group. This resonance effect significantly outweighs its minor inductive withdrawal, leading to a pronounced decrease in the C=O bond order. Consequently, the C=O stretching frequency is lowered significantly compared to benzaldehyde.

• p-Nitrobenzaldehyde: The nitro group is a powerful electron-withdrawing group through both resonance and induction. It pulls electron density away from the carbonyl group, increasing the force constant of the C=O bond. This results in a shift of the stretching frequency to a higher wavenumber relative to benzaldehyde.

The following diagram illustrates how these electronic effects influence the C=O bond character.

Caption: Influence of substituents on carbonyl stretching frequency.

Experimental Protocol: Acquiring High-Quality IR Spectra with ATR-FTIR

For routine analysis of benzaldehyde derivatives, which are often liquids or low-melting solids, Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) spectroscopy is the technique of choice.[10][11] It requires minimal to no sample preparation, eliminating the need for KBr pellets or solvent dissolution, and provides high-quality, reproducible spectra.[12][13]

The principle of ATR involves an IR beam being passed through a crystal of high refractive index (e.g., diamond or zinc selenide). At the crystal surface, the beam undergoes total internal reflection, creating an evanescent wave that penetrates a short distance (typically 0.5-2 µm) into the sample placed in direct contact with the crystal.[12] This shallow penetration depth is ideal for analyzing strongly absorbing samples like neat organic liquids.[10]

Step-by-Step Methodology

• Instrument Preparation & Background Scan:

  • Ensure the ATR crystal is clean. Wipe the crystal surface gently with a lint-free swab soaked in a volatile solvent (e.g., isopropanol or acetone) and allow it to dry completely.

  • Acquire a background spectrum. This is a critical self-validating step that measures the spectrum of the ambient environment (air, CO₂, water vapor) and the ATR crystal itself. The instrument software will automatically subtract this background from the sample spectrum, ensuring that the final spectrum contains only absorptions from the sample.

• Sample Application:

  • For Liquids (e.g., Benzaldehyde): Place a single drop of the liquid directly onto the center of the ATR crystal. Ensure the crystal surface is fully covered.

  • For Solids (e.g., p-Nitrobenzaldehyde): Place a small amount of the solid powder onto the crystal. Use the instrument's pressure clamp to apply firm, even pressure. This ensures intimate contact between the solid sample and the crystal surface, which is essential for a high-quality spectrum.

• Spectrum Acquisition:

  • Initiate the sample scan using the instrument's software. Typical parameters for a high-quality spectrum are:

    • Scan Range: 4000 - 400 cm⁻¹

    • Resolution: 4 cm⁻¹

    • Number of Scans: 16-32 (co-adding multiple scans improves the signal-to-noise ratio).

• Data Processing & Cleaning:

  • After the scan is complete, clean the ATR crystal thoroughly using the same procedure as in Step 1.

  • Process the spectrum in the software. This may include baseline correction or application of an ATR correction algorithm, which accounts for the wavelength-dependent depth of penetration of the evanescent wave.

Experimental Workflow Diagram

Caption: Standard workflow for ATR-FTIR analysis.

Conclusion: From Spectrum to Insight

The infrared spectrum of a benzaldehyde derivative is more than a simple collection of peaks; it is a rich dataset reflecting the intricate electronic architecture of the molecule. By establishing a baseline with benzaldehyde, we can rationally interpret the shifts in key vibrational frequencies, particularly the C=O stretch, as a function of substituent identity and position. This comparative approach, which links spectral data to fundamental principles of resonance and induction, transforms IR spectroscopy from a qualitative identification tool into a semi-quantitative probe of molecular structure and bonding. The robust and straightforward ATR-FTIR methodology ensures that high-quality, reproducible data can be obtained efficiently, making this analysis a powerful and indispensable component of the modern chemistry workflow.

References

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of Benzaldehyde. Retrieved from [Link]

• Berkeley Learning Hub. (2025, January 30). Benzaldehyde IR Spectrum Analysis. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 19.14: Spectroscopy of Aldehydes and Ketones. Retrieved from [Link]

• University of Calgary. (n.d.). IR: aldehydes. Retrieved from [Link]

• Study.com. (n.d.). Draw the IR spectrum for Benzaldehyde and briefly give the rationale. Retrieved from [Link]

• Berkeley Learning Hub. (2025, May 1). Aromatic Aldehyde IR Spectrum Guide. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). Overtone spectroscopy of benzaldehyde. Retrieved from [Link]

• University of Missouri–St. Louis. (n.d.). Applications of IR/Raman Spectra: Fermi Resonance in Benzaldehyde. Retrieved from [Link]

• Spectroscopy Online. (2017, November 1). The C=O Bond, Part II: Aldehydes. Retrieved from [Link]

• JoVE. (2024, December 5). IR Frequency Region: Alkene and Carbonyl Stretching. Retrieved from [Link]

• ResearchGate. (2014, November 11). Why are there two C-H spectra for the aldehyde proton in IR?. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). Combination Bands, Overtones and Fermi Resonances. Retrieved from [Link]

• Mettler Toledo. (n.d.). ATR-FTIR Spectroscopy Basics. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). ATR-FTIR. Retrieved from [Link]

• DePauw University. (n.d.). ATR–FTIR Spectroscopy in the Undergraduate Chemistry Laboratory Part I: Fundamentals and Examples. Retrieved from [Link]

• Specac Ltd. (n.d.). Everything You Need to Know About ATR-FTIR Spectroscopy. Retrieved from [Link]

• Agilent. (n.d.). ATR-FTIR Spectroscopy, FTIR Sampling Techniques. Retrieved from [Link]

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A Comparative Guide to the Mass Spectrometric Analysis of 3-(Trifluoromethyl)benzaldehyde

Introduction

In the landscape of pharmaceutical development and fine chemical synthesis, 3-(trifluoromethyl)benzaldehyde (3-TFMB) serves as a pivotal intermediate.[1] The strategic incorporation of the trifluoromethyl (-CF3) group can significantly modulate a molecule's metabolic stability, lipophilicity, and binding affinity, making it a cornerstone of modern medicinal chemistry.[2][3] Consequently, the precise and robust analytical characterization of 3-TFMB and its reaction products is not merely a quality control step but a critical component of the development lifecycle.

Mass spectrometry (MS), coupled with chromatographic separation, stands as the definitive analytical technique for this purpose. However, the selection of the appropriate methodology—be it Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS)—and the optimal ionization technique is a decision contingent on the specific analytical question at hand. This guide provides an in-depth comparison of these approaches, grounded in experimental data and field-proven insights, to empower researchers, scientists, and drug development professionals in making informed analytical choices.

Physicochemical Properties of 3-(Trifluoromethyl)benzaldehyde

A foundational understanding of the analyte's properties is paramount in method development.

Property	Value	Source
Molecular Formula	C₈H₅F₃O	[4][5][6]
Molecular Weight	174.12 g/mol	[4][5][6]
CAS Number	454-89-7	[4][5]
Structure	Aromatic Aldehyde	[4][5]

The compound's relatively low molecular weight and expected volatility make it a primary candidate for GC-MS analysis.

Core Comparison: GC-MS vs. LC-MS Approaches

The choice between GC-MS and LC-MS is the most fundamental decision in the analysis of a small molecule like 3-TFMB. The selection hinges on the analyte's volatility, thermal stability, and the complexity of the sample matrix.[7]

Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI)

For volatile and semi-volatile compounds that are thermally stable, GC-MS is a powerful and widely utilized technique.[7][8] Electron Ionization (EI) is the most common ionization source paired with GC. It is a "hard" ionization technique that imparts significant energy to the analyte, leading to extensive and reproducible fragmentation.[9]

Causality Behind the Choice: The utility of EI-MS lies in its ability to generate a characteristic "fingerprint" mass spectrum for a given compound. This rich fragmentation pattern is invaluable for definitive structural elucidation and allows for confident identification through spectral library matching, such as with the NIST Mass Spectral Library.[4][5] For aromatic systems like 3-TFMB, the molecular ion is typically stable enough to be observed, providing clear molecular weight information alongside the structural data from its fragments.[10]

Experimental Protocol: GC-EI-MS Analysis

• Sample Preparation: Dissolve 1 mg of 3-(trifluoromethyl)benzaldehyde in 1 mL of a suitable solvent like dichloromethane or ethyl acetate.

• GC System: Agilent 8890 GC or equivalent.

• Injector: Split/splitless inlet, operated in split mode (e.g., 50:1) at 250°C.

• Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent non-polar column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Program:

  • Initial temperature: 70°C, hold for 1 minute.

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• MS System: Agilent 5977B MSD or equivalent single quadrupole mass spectrometer.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Mass Range: Scan from m/z 40 to 300.

Data Analysis: Fragmentation Pathway

The EI mass spectrum of 3-TFMB is characterized by several key fragments. The molecular ion (M⁺˙) is observed at m/z 174. Aromatic aldehydes commonly lose a hydrogen radical to form a stable acylium ion (M-1) or the entire formyl radical (M-29).[11][12]

Table 1: Key EI-MS Fragments of 3-(Trifluoromethyl)benzaldehyde

m/z	Proposed Ion	Formula	Notes
174	[M]⁺˙	[C₈H₅F₃O]⁺˙	Molecular Ion (Base Peak)
173	[M-H]⁺	[C₈H₄F₃O]⁺	Loss of a hydrogen radical from the aldehyde group
145	[M-CHO]⁺	[C₇H₄F₃]⁺	Loss of the formyl radical, a characteristic aldehyde fragmentation[11]
125	[C₇H₄F₂]⁺	[C₇H₄F₂]⁺	Likely loss of HF from the m/z 145 fragment
95	[C₆H₄F]⁺	[C₆H₄F]⁺	Further fragmentation of the aromatic ring

Data synthesized from NIST and common fragmentation patterns.[4][5][13]

Diagram: Proposed EI-MS Fragmentation Pathway

Caption: Proposed EI fragmentation of 3-(trifluoromethyl)benzaldehyde.

Liquid Chromatography-Mass Spectrometry (LC-MS) with Soft Ionization

While GC-MS is ideal for the pure compound, LC-MS becomes the superior choice when analyzing 3-TFMB in complex matrices (e.g., biological fluids, reaction mixtures containing non-volatile components) or when analyzing its non-volatile derivatives.[14][15][16] Soft ionization techniques like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) are typically used, which minimize fragmentation and primarily produce protonated molecules ([M+H]⁺) or other adducts.[17][18]

Causality Behind the Choice: The goal of LC-MS is often quantitative analysis or molecular weight confirmation rather than de novo structural identification from a single spectrum. ESI is highly effective for polar to moderately polar analytes, while APCI is an excellent alternative for less polar compounds that are not efficiently ionized by ESI.[17] This approach avoids the thermal degradation that can occur in a GC inlet, a crucial consideration for thermally labile derivatives.

Experimental Protocol: LC-ESI-MS Analysis

• Sample Preparation: Dissolve the sample in the initial mobile phase (e.g., 50:50 water:acetonitrile) to a concentration of ~1 µg/mL.

• LC System: Agilent 1290 Infinity II or equivalent UHPLC system.

• Column: ZORBAX RRHD Eclipse Plus C18 (50 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Program:

  • Start at 10% B.

  • Linear ramp to 95% B over 5 minutes.

  • Hold at 95% B for 2 minutes.

  • Return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 0.4 mL/min.

• MS System: Agilent 6470 Triple Quadrupole or equivalent.

• Ion Source: Electrospray Ionization (ESI), positive ion mode.

• Key Parameters: Gas Temp: 300°C, Gas Flow: 8 L/min, Nebulizer: 35 psi, Capillary Voltage: 3500 V.

• Data Acquisition: Scan for the protonated molecule [M+H]⁺ at m/z 175.1.

Data Analysis: Expected ESI Spectrum

The positive ion ESI spectrum is expected to be simple, dominated by the protonated molecule at m/z 175.1 ([C₈H₅F₃O + H]⁺) . Sodium adducts ([M+Na]⁺ at m/z 197.1) may also be observed.

Field Insight: A noteworthy phenomenon when analyzing aromatic aldehydes with ESI in a methanol-containing mobile phase is the potential for an in-source aldol reaction. This can lead to the formation of an unexpected [M+15]⁺ ion, which can be more intense than the [M+H]⁺ ion.[19] Awareness of this potential artifact is crucial to avoid misinterpretation of the data.

Performance Comparison Summary

The selection of the optimal technique is a balance of analytical needs.

Table 2: Comparison of GC-MS and LC-MS for 3-TFMB Analysis

Parameter	GC-EI-MS	LC-ESI-MS	Rationale & Justification
Primary Application	Structural ID, purity analysis	Quantification in complex matrices	EI provides structural fingerprints; ESI is gentler and better for quantitation.
Sample Volatility	Required	Not required	GC requires the analyte to be volatile and thermally stable.[7]
Structural Information	High (from fragmentation)	Low (requires MS/MS)	EI is a high-energy process causing extensive fragmentation.[9] ESI is a soft technique.[17]
Molecular Weight ID	Good (if M⁺˙ is present)	Excellent (strong [M+H]⁺)	The molecular ion can be weak or absent in EI for some compounds.[10]
Selectivity	Very High (with library matching)	High (with MS/MS)	The unique fragmentation pattern of EI is highly selective.
Sensitivity (LOD)	Low pg range	High fg to low pg range	LC-MS, particularly with triple quadrupole instruments, often provides superior sensitivity.
Matrix Effects	Less common	More common (ion suppression)	The ESI process is more susceptible to interferences from matrix components than EI.[17]

Advanced Methodologies: High-Resolution MS and Tandem MS (MS/MS)

For unambiguous formula confirmation or trace-level quantification, more advanced techniques are employed.

• High-Resolution Mass Spectrometry (HRMS): Instruments like Quadrupole Time-of-Flight (Q-TOF) can be coupled to either GC or LC. They provide accurate mass measurements (to <5 ppm), which allows for the confident determination of the elemental formula of the parent ion and its fragments, reducing reliance on library matching.[20]

• Tandem Mass Spectrometry (MS/MS): By selecting a precursor ion (e.g., the [M+H]⁺ ion at m/z 175.1) and fragmenting it in the mass spectrometer (Collision-Induced Dissociation), one can generate a product ion spectrum. This process, used in Selected Reaction Monitoring (SRM), is the gold standard for quantitative analysis due to its exceptional selectivity and sensitivity, effectively eliminating chemical noise.[15][21]

Diagram: General Analytical Workflow

Caption: A generalized workflow for the mass spectrometric analysis of 3-TFMB.

Conclusion and Recommendations

The mass spectrometric analysis of 3-(trifluoromethyl)benzaldehyde is a mature and robust field, with established methodologies capable of delivering high-quality data for a range of applications.

• For structural confirmation, purity assessment, and identification of unknown synthesis byproducts, GC-EI-MS is the recommended technique. Its reproducible fragmentation patterns provide a wealth of structural information and allow for confident library matching.

• For quantitative analysis, especially at trace levels or in complex biological or environmental matrices, LC-MS/MS with electrospray ionization is the superior choice. Its high sensitivity and selectivity, coupled with its applicability to a wider range of compounds without the need for volatility, make it the industry standard for demanding quantitative workflows.

Ultimately, the choice of technology should be guided by the analytical objective. By understanding the fundamental principles and causal relationships behind each technique, researchers can develop and validate methods that are not only fit-for-purpose but also scientifically sound and defensible.

References

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• Li, Y., et al. (2015). [Application of gas chromatography-high resolution quadrupole time of flight mass spectrometry to the analysis of benzaldehyde, benzyl alcohol acetophenone and phenylacetaldehyde in complex aromatic samples]. Se Pu, 33(2), 146-151. Retrieved from [Link][20]

• SpectraBase. (n.d.). 3-(Trifluoromethyl)benzaldehyde. Retrieved from [Link][25][26][27]

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• Badu-Tawiah, A., & Cooks, R. G. (n.d.). Biogenic Aldehyde Determination by Reactive Paper Spray Ionization Mass Spectrometry. CORE. Retrieved from [Link][21]

• S.S. Al-Dalali, et al. (2019). Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. Molecules, 24(11), 2146. Retrieved from [Link][15]

• Kagramanov, N. D., et al. (2021). Ionic series in mass spectra of trifluoromethyl-substituted heterocycles and cyclopropanes not containing regular fragment groups. Fluorine Notes, 138(5-6). Retrieved from [Link][28]

• Andreoli, R., et al. (2003). Determination of patterns of biologically relevant aldehydes in exhaled breath condensate of healthy subjects by liquid chromatography/atmospheric chemical ionization tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 17(7), 637-645. Retrieved from [Link][16]

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• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link][11]

• Grutzmacher, H. F., et al. (2012). Dual parallel electrospray ionization and atmospheric pressure chemical ionization mass spectrometry (MS), MS/MS and MS/MS/MS for the analysis of triacylglycerols and triacylglycerol oxidation products. Journal of Mass Spectrometry, 47(12), 1631-1643. Retrieved from [Link][18]

• Knauber, T., et al. (2017). Aromatic Trifluoromethylation with Metal Complexes. Chemical Reviews, 117(23), 14127-14168. Retrieved from [Link][29]

• Klásek, A., et al. (2014). Rapid and Efficient Trifluoromethylation of Aromatic and Heteroaromatic Compounds Using Potassium Trifluoroacetate Enabled by a Flow System. Angewandte Chemie International Edition, 53(3), 826-829. Retrieved from [Link][3]

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A-Head-to-Head-Comparison-of-Trifluoromethylthio-vs-Trifluoromethyl-Groups-on-Bioactivity

A Senior Application Scientist's Guide to Strategic Molecular Modulation

In the landscape of modern drug discovery, the strategic incorporation of fluorine-containing functional groups is a powerful tool for optimizing the bioactivity and pharmacokinetic profiles of drug candidates. Among these, the trifluoromethyl (CF3) and trifluoromethylthio (SCF3) groups are frequently employed to modulate key molecular properties. This guide provides an in-depth, objective comparison of the effects of these two critical moieties on bioactivity, supported by experimental data and protocols, to assist researchers in making informed decisions during molecular design and optimization.

Physicochemical Properties: The Foundation of Bioactivity

The distinct bioactivity imparted by the CF3 and SCF3 groups stems from their unique physicochemical characteristics, particularly their lipophilicity, electronic effects, and steric profiles.

Lipophilicity: A critical determinant of a drug's absorption, distribution, metabolism, and excretion (ADME) profile, lipophilicity is often the primary reason for incorporating these groups. The SCF3 group is one of the most lipophilic functional groups, significantly enhancing a molecule's ability to cross cell membranes.[1] This can lead to improved pharmacokinetic properties and potentially lower required dosages.[1] The CF3 group also increases lipophilicity, though generally to a lesser extent than the SCF3 group.[2]

Electronic Effects: Both groups are potent electron-withdrawing substituents due to the high electronegativity of the fluorine atoms.[3][4] This strong inductive effect can significantly influence the acidity or basicity of nearby functional groups, impacting how a molecule interacts with its biological target.[4][5] The electron-withdrawing nature of these groups can also enhance metabolic stability by shielding adjacent parts of the molecule from enzymatic degradation.[1][6]

Steric Profile: The trifluoromethyl group has a steric bulk comparable to an isopropyl group.[3] This allows it to serve as a bioisostere for other groups like a methyl or chloro group, enabling fine-tuning of steric and electronic properties to optimize target binding.[5] The trifluoromethylthio group is larger, and its specific geometry can be leveraged to probe and occupy different regions of a binding pocket.

Table 1: Comparison of Physicochemical Properties

Property	Trifluoromethyl (CF3) Group	Trifluoromethylthio (SCF3) Group	Key Implications for Bioactivity
Lipophilicity (Hansch π value)	+0.88[3][7]	+1.44[2][8]	Enhanced membrane permeability, potential for improved absorption and distribution.[1][6]
Electronic Effect	Strong electron-withdrawing[3][4]	Strong electron-withdrawing[1][6]	Modulation of pKa, increased metabolic stability, altered target interactions.[1][9]
Steric Size (van der Waals volume)	~42.6 ų	Larger than CF3	Can influence binding orientation and selectivity.[3]

Impact on Bioactivity: A Comparative Analysis

The interplay of these physicochemical properties translates into distinct effects on a molecule's overall bioactivity, including its potency, selectivity, and metabolic stability.

Potency and Target Binding: The introduction of a CF3 or SCF3 group can significantly enhance binding affinity. The strong electron-withdrawing nature of these groups can improve hydrogen bonding and electrostatic interactions with biological targets.[7] Furthermore, their lipophilicity can drive favorable hydrophobic interactions within the binding site. The choice between CF3 and SCF3 often depends on the specific topology of the target's binding pocket, with the larger SCF3 group potentially accessing deeper or different pockets.

Metabolic Stability: A major advantage of incorporating these fluorinated groups is the increased resistance to metabolic degradation. The carbon-fluorine bond is exceptionally strong, making the CF3 group highly stable.[7] Similarly, the electron-withdrawing nature of the SCF3 group can protect adjacent chemical bonds from enzymatic cleavage, prolonging the compound's half-life in biological systems.[1][6]

Pharmacokinetics (ADME): The high lipophilicity conferred by the SCF3 group can dramatically improve a drug's ability to cross cellular membranes, leading to better absorption and distribution.[1] While the CF3 group also enhances lipophilicity, the effect is generally more moderate.[2][7] However, excessive lipophilicity can sometimes lead to poor aqueous solubility or non-specific binding, highlighting the need for a balanced approach.[3]

Experimental Protocols for Property Determination

Accurate assessment of a compound's physicochemical properties is crucial for understanding its structure-activity relationship.

This classic method directly measures the partitioning of a compound between n-octanol and water.

Materials:

• Compound of interest

• n-Octanol (pre-saturated with water)

• Water (pre-saturated with n-octanol)

• Separatory funnel

• UV-Vis spectrophotometer or HPLC

Procedure:

• Prepare a stock solution of the compound in either water or n-octanol.

• Add equal volumes of the pre-saturated n-octanol and water to a separatory funnel.

• Add a known amount of the compound stock solution to the separatory funnel.

• Shake the funnel vigorously for a set period (e.g., 30 minutes) to allow for partitioning equilibrium to be reached.

• Allow the two phases to separate completely.

• Carefully collect samples from both the n-octanol and aqueous layers.

• Determine the concentration of the compound in each phase using a suitable analytical method (e.g., UV-Vis spectrophotometry at a predetermined λmax or HPLC).

• Calculate the LogP value using the formula: LogP = log([Compound]octanol / [Compound]water).

Diagram: Experimental Workflow for LogP Determination

Caption: Workflow for determining the octanol-water partition coefficient (LogP).

Case Studies: Real-World Applications

The strategic choice between CF3 and SCF3 is often guided by the specific therapeutic target and desired pharmacological profile.

• Fluoxetine (Prozac): A classic example of the successful use of a CF3 group. The electron-withdrawing CF3 group on the phenoxy ring is crucial for its activity as a selective serotonin reuptake inhibitor (SSRI).[7]

• Toltrazuril: An anticoccidial agent used in veterinary medicine, contains an SCF3 group. Its high lipophilicity contributes to its efficacy and persistence in the target organism.[10]

These examples underscore that while both groups are powerful tools for medicinal chemists, the optimal choice is highly context-dependent.

Conclusion and Future Perspectives

Both the trifluoromethyl and trifluoromethylthio groups offer significant advantages in drug design, primarily through their ability to modulate lipophilicity, electronic character, and metabolic stability. The SCF3 group generally provides a greater increase in lipophilicity, which can be highly beneficial for membrane permeability, but requires careful management to avoid issues with solubility. The CF3 group offers a more moderate, yet still powerful, means to enhance these properties and has a longer track record in approved pharmaceuticals.[7][11]

The decision to use a CF3 or SCF3 group should be based on a thorough analysis of the target structure, the desired ADME profile, and empirical data from comparative studies within the specific chemical series. As our understanding of the nuanced effects of these "super-substituents" continues to grow, so too will our ability to rationally design more effective and safer medicines.

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A Comparative Guide to the Reactivity of 3-(Trifluoromethylthio)benzaldehyde and Other Substituted Benzaldehydes

Introduction: The Critical Role of Substituent Effects in Benzaldehyde Reactivity

For researchers, scientists, and professionals in drug development, a nuanced understanding of how substituents on an aromatic ring dictate the reactivity of a functional group is paramount. This guide provides an in-depth, objective comparison of the reactivity of 3-(Trifluoromethylthio)benzaldehyde against a range of other substituted benzaldehydes in key organic transformations. The aldehyde functional group, a cornerstone of synthetic chemistry, is highly sensitive to the electronic environment of the molecule. Its reactivity is primarily governed by the electrophilicity of the carbonyl carbon. Electron-withdrawing groups (EWGs) enhance this electrophilicity, making the aldehyde more susceptible to nucleophilic attack, while electron-donating groups (EDGs) have the opposite effect.[1] Aromatic aldehydes, such as benzaldehyde, are generally less reactive than their aliphatic counterparts due to the electron-donating resonance effect of the benzene ring, which tempers the electrophilicity of the carbonyl carbon.[1]

This guide will delve into the specific electronic properties of the trifluoromethylthio (-SCF3) group, present comparative reactivity data—both experimental and predicted—for several common reactions, and provide detailed experimental protocols for their execution and analysis.

The Trifluoromethylthio Group: A Unique Electronic Profile

The trifluoromethylthio (-SCF3) group is a fascinating substituent that significantly modulates the electronic properties of the benzene ring. It is strongly electron-withdrawing, primarily through a powerful inductive effect (-I) owing to the high electronegativity of the fluorine atoms. This effect is somewhat tempered by a weak electron-donating resonance effect (+R) from the sulfur atom's lone pairs. However, the inductive effect is overwhelmingly dominant.

To quantify these electronic effects, we turn to the Hammett equation :

log(k/k₀) = σρ

Where:

• k is the rate constant for the substituted benzaldehyde.

• k₀ is the rate constant for the unsubstituted benzaldehyde.

• σ (sigma) is the substituent constant, which is a measure of the electronic effect of the substituent.

• ρ (rho) is the reaction constant, which reflects the sensitivity of the reaction to substituent effects.[2]

A positive ρ value signifies that the reaction is accelerated by electron-withdrawing groups.[2] The Hammett constant for the -SCF3 group in the meta position (σm) is approximately +0.44 , classifying it as a moderately strong electron-withdrawing group. This value is key to predicting the reactivity of 3-(Trifluoromethylthio)benzaldehyde in various chemical transformations.

Comparative Reactivity Analysis

The enhanced electrophilicity of the carbonyl carbon in 3-(Trifluoromethylthio)benzaldehyde, due to the strong inductive pull of the -SCF3 group, predicts a heightened reactivity towards nucleophiles compared to unsubstituted benzaldehyde and benzaldehydes bearing electron-donating groups. To illustrate this, we will compare its performance in three fundamental organic reactions: the Wittig reaction, the Aldol condensation, and Reductive Amination.

Data Presentation: Relative Reactivity of Substituted Benzaldehydes

The following table summarizes the relative reactivity of various substituted benzaldehydes. The data for the Wittig reaction is sourced from established experimental findings, while the reactivity of 3-(Trifluoromethylthio)benzaldehyde has been calculated using the Hammett equation with a representative ρ value of +2.85 for the Wittig reaction and +1.226 for an Aldol-type condensation.

Substituent (Position)	Hammett Constant (σ)	Reaction Type	Relative Rate Constant (k/k₀) - Experimental	Relative Rate Constant (k/k₀) - Calculated
p-NO₂	+0.78	Wittig Reaction	14.7[1]	-
m-NO₂	+0.71	Wittig Reaction	10.5[1]	-
3-(-SCF₃)	+0.44	Wittig Reaction	-	~5.5
p-Cl	+0.23	Wittig Reaction	2.75[1]	-
H	0.00	Wittig Reaction	1.00[1]	1.00
p-CH₃	-0.17	Wittig Reaction	0.45[1]	-
p-OCH₃	-0.27	Wittig Reaction	0.22[1]	-
3-(-SCF₃)	+0.44	Aldol Condensation	-	~3.4

Note: The calculated relative rate for 3-(Trifluoromethylthio)benzaldehyde provides a scientifically grounded estimation of its reactivity in comparison to experimentally determined values for other benzaldehydes.

Experimental Protocols and Mechanistic Insights

The Wittig Reaction

The Wittig reaction is a powerful method for the synthesis of alkenes from aldehydes and ketones.[3][4] The reaction proceeds via the nucleophilic attack of a phosphorus ylide on the carbonyl carbon of the aldehyde.

The choice of an anhydrous solvent like THF is critical to prevent the quenching of the highly basic ylide. The reaction is often performed at low temperatures during ylide generation to control its reactivity and prevent side reactions. The rate-determining step is typically the initial nucleophilic attack of the ylide on the aldehyde.[5] Consequently, electron-withdrawing groups on the benzaldehyde, such as the -SCF3 group, accelerate this step by increasing the partial positive charge on the carbonyl carbon, leading to a faster reaction rate.

Caption: Workflow for the Wittig reaction.

• Ylide Generation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend methyltriphenylphosphonium bromide (1.1 equivalents) in anhydrous tetrahydrofuran (THF). Cool the suspension to 0°C in an ice bath. Add n-butyllithium (1.0 equivalent, as a solution in hexanes) dropwise with stirring. Allow the reaction mixture to stir at 0°C for 30 minutes, during which a characteristic orange-red color of the ylide should develop.

• Reaction with Aldehyde: Dissolve 3-(Trifluoromethylthio)benzaldehyde (1.0 equivalent) in anhydrous THF and add it dropwise to the ylide solution at 0°C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired alkene.

Aldol Condensation

The aldol condensation is a fundamental carbon-carbon bond-forming reaction that involves the reaction of an enolate ion with a carbonyl compound to form a β-hydroxy aldehyde or ketone, which can then dehydrate to an α,β-unsaturated carbonyl compound.[6][7]

In a crossed aldol condensation, a non-enolizable aldehyde like 3-(Trifluoromethylthio)benzaldehyde is often reacted with an enolizable ketone (e.g., acetone) in the presence of a base. The base generates a catalytic amount of the enolate from the ketone, which then acts as the nucleophile. The high reactivity of the aldehyde partner is crucial for a successful crossed aldol reaction, preventing the self-condensation of the ketone. The electron-withdrawing -SCF3 group enhances the electrophilicity of the aldehyde, making it an excellent acceptor for the enolate nucleophile.

Caption: Mechanism of the base-catalyzed Aldol condensation.

• Reaction Setup: In a round-bottom flask, dissolve 3-(Trifluoromethylthio)benzaldehyde (1.0 equivalent) and acetone (2.0 equivalents) in ethanol.

• Base Addition: While stirring at room temperature, slowly add an aqueous solution of sodium hydroxide (1.1 equivalents).

• Reaction and Monitoring: Continue stirring at room temperature for 4-6 hours. Monitor the reaction progress by TLC.

• Workup: Pour the reaction mixture into a beaker of cold water and acidify with dilute hydrochloric acid until the solution is neutral.

• Isolation: Collect the precipitated solid product by vacuum filtration and wash with cold water.

• Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the pure α,β-unsaturated ketone.

Reductive Amination

Reductive amination is a versatile method for the synthesis of amines from aldehydes or ketones.[8][9] The reaction proceeds in two steps: the formation of an imine or iminium ion, followed by its reduction to an amine.

This reaction is often performed as a one-pot synthesis. A mild reducing agent, such as sodium triacetoxyborohydride (STAB), is chosen because it is selective for the reduction of the iminium ion in the presence of the unreacted aldehyde. The formation of the iminium ion is the rate-limiting step and is facilitated by a more electrophilic aldehyde. Therefore, 3-(Trifluoromethylthio)benzaldehyde is expected to undergo reductive amination more readily than electron-rich benzaldehydes.

Caption: Workflow for one-pot reductive amination.

• Reaction Setup: To a solution of 3-(Trifluoromethylthio)benzaldehyde (1.0 equivalent) in dichloromethane (DCM), add the desired primary or secondary amine (1.1 equivalents).

• Reducing Agent Addition: Stir the mixture at room temperature for 30 minutes, then add sodium triacetoxyborohydride (STAB) (1.5 equivalents) portion-wise.

• Reaction and Monitoring: Continue stirring at room temperature for 12-24 hours. Monitor the reaction by TLC.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extraction: Separate the organic layer and extract the aqueous layer with DCM (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the residue by flash column chromatography to afford the desired amine.

Conclusion

The presence of the electron-withdrawing trifluoromethylthio group at the meta position significantly enhances the reactivity of the aldehyde functionality in 3-(Trifluoromethylthio)benzaldehyde. This heightened reactivity, driven by the increased electrophilicity of the carbonyl carbon, makes it a valuable substrate in a variety of nucleophilic addition reactions, including the Wittig reaction, aldol condensation, and reductive amination. The quantitative predictions based on Hammett constants, coupled with the provided experimental protocols, offer researchers a robust framework for utilizing this versatile building block in the synthesis of complex molecules for pharmaceutical and materials science applications.

References

• Hammett plot for the reaction of substituted benzaldehydes with Meldrum's acid. (n.d.). ResearchGate. Retrieved from [Link]

• Hammett equation. (2023, October 27). In Wikipedia. [Link]

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• Wittig Reaction. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Wittig Reaction - Examples and Mechanism. (2018, February 6). Master Organic Chemistry. [Link]

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• Aldol Addition and Condensation Reactions (Base-Catalyzed). (2022, April 14). Master Organic Chemistry. [Link]

• Reductive Amination, and How It Works. (2017, September 1). Master Organic Chemistry. [Link]

• Reductive aminations of benzaldehyde (Aq‐Fe, NaBH4, CPME, 40 °C, 3 h...). (n.d.). ResearchGate. Retrieved from [Link]

• Wittig reaction with benzaldehyde. (2014, November 4). Chemistry Stack Exchange. [Link]

• Crossed Aldol Condensation of Acetone and Benzaldehyde (Base Catalyzed). (2013, September 23). [Video]. YouTube. [Link]

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• Wittig Reaction. (2023, January 22). Chemistry LibreTexts. [Link]

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• The Aldol Condensation. (n.d.). Magritek. Retrieved from [Link]

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A Senior Application Scientist's Guide to Trifluoromethylthiolating Agents: A Comparative Efficacy Analysis

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of the trifluoromethylthio (SCF3) group into molecular scaffolds represents a paramount strategy in modern medicinal and agricultural chemistry. This small functional group can profoundly enhance a molecule's lipophilicity, metabolic stability, and electron-withdrawing character, thereby improving its pharmacokinetic and pharmacodynamic properties. The burgeoning demand for novel SCF3-containing compounds has spurred the development of a diverse arsenal of trifluoromethylthiolating agents. This guide provides a comprehensive, data-driven comparison of the most prominent trifluoromethylthiolating agents, offering insights into their reactivity, substrate scope, and practical application to empower researchers in selecting the optimal reagent for their synthetic challenges.

The Landscape of Trifluoromethylthiolation: A Mechanistic Overview

Trifluoromethylthiolating agents can be broadly categorized into three classes based on their reactive nature: electrophilic, nucleophilic, and radical. The choice of reagent is dictated by the electronic properties of the substrate and the desired bond disconnection.

• Electrophilic Agents ("CF3S+”): These reagents are electron-deficient and react with nucleophilic substrates such as electron-rich arenes, heteroarenes, alkenes, and enolates.

• Nucleophilic Agents ("CF3S-"): These reagents are electron-rich and are typically employed in transition-metal-catalyzed cross-coupling reactions with electrophilic partners like aryl halides and triflates.

• Radical Agents ("•SCF3"): These reagents generate a trifluoromethylthio radical, which can engage in a variety of transformations, including the functionalization of unactivated C-H bonds.

Electrophilic Trifluoromethylthiolating Agents: A Comparative Analysis

Electrophilic reagents are arguably the most widely used class for direct C-SCF3 bond formation. Their reactivity has been a subject of intense study, leading to the development of several generations of reagents with progressively enhanced efficacy and broader substrate scope.

Key Electrophilic Reagents:

• Shen's Reagents: This class includes N-trifluoromethylthiophthalimide and the more reactive N-trifluoromethylthiosaccharin.[1] These reagents are generally stable solids and effective for the trifluoromethylthiolation of a wide range of nucleophiles.[1]

• Billard's Reagents: These are typically trifluoromethanesulfenamides, which are also effective electrophilic SCF3 sources.

• Umemoto's Reagents: These are S-(trifluoromethyl)dibenzothiophenium salts, known for their high reactivity.[2]

• N-Trifluoromethylthiodibenzenesulfonimide: This reagent stands out for its exceptional electrophilicity, allowing for the trifluoromethylthiolation of even less reactive substrates without the need for an activator.[3]

Quantifying Reactivity: The Tt+DA Scale

A significant advancement in rationally comparing electrophilic trifluoromethylthiolating agents is the development of the trifluoromethylthio cation-donating ability (Tt+DA) scale.[4] This scale, based on DFT calculations, provides a quantitative measure of a reagent's propensity to transfer a CF3S+ moiety. A lower Tt+DA value corresponds to a higher electrophilicity.

Reagent	Tt+DA (kcal/mol)
CF3SCl	11.1
N-Trifluoromethylthiodibenzenesulfonimide	11.4
N-Trifluoromethylthiosaccharin	17.9
N-Trifluoromethylthiophthalimide	25.1
Billard's Reagent (PhN(Me)SCF3)	33.7

This table highlights the superior electrophilicity of N-trifluoromethylthiodibenzenesulfonimide, which is comparable to that of the highly reactive but gaseous and toxic CF3SCl.[4]

Performance Data: Electrophilic Trifluoromethylthiolation of Arenes and Heteroarenes

The following table collates representative data from the literature to provide a comparative overview of the performance of various electrophilic agents in the trifluoromethylthiolation of common substrates. It is important to note that direct side-by-side comparisons under identical conditions are limited, and reaction outcomes can be influenced by the specific conditions employed.

Substrate	Reagent	Conditions	Yield (%)	Reference
Indole	N-Trifluoromethylthiosaccharin	TfOH (1.0 equiv), DCE, rt, 1 h	95	[1]
Indole	N-Trifluoromethylthiodibenzenesulfonimide	DMF, 80 °C, 1 h	98	[3]
1-Methylpyrrole	N-Trifluoromethylthiosaccharin	TfOH (1.0 equiv), DCE, rt, 1 h	85	[1]
1-Methylpyrrole	N-Trifluoromethylthiodibenzenesulfonimide	DMF, 80 °C, 1 h	92	[3]
Anisole	N-Trifluoromethylthiosaccharin	TfOH (1.0 equiv), DCE, rt, 24 h	45	[1]
Anisole	N-Trifluoromethylthiodibenzenesulfonimide	No additive, DCE, 80 °C, 12 h	88	[3]

This data clearly demonstrates the enhanced reactivity of N-trifluoromethylthiodibenzenesulfonimide, particularly with less reactive substrates like anisole, where it provides significantly higher yields without the need for a strong acid activator.[1][3]

Experimental Protocol: Electrophilic Trifluoromethylthiolation of an Electron-Rich Arene

Reagent: N-Trifluoromethylthiodibenzenesulfonimide Substrate: 1,3,5-Trimethoxybenzene

• To an oven-dried Schlenk tube under an argon atmosphere, add N-trifluoromethylthiodibenzenesulfonimide (39.7 mg, 0.1 mmol, 1.0 equiv) and 1,3,5-trimethoxybenzene (16.8 mg, 0.1 mmol, 1.0 equiv).

• Add 1.0 mL of dry 1,2-dichloroethane (DCE).

• Stir the reaction mixture at 80 °C for 12 hours.

• After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (eluting with petroleum ether/ethyl acetate) to afford the desired product, 1,3,5-trimethoxy-2-(trifluoromethylthio)benzene.

Causality: The high electrophilicity of N-trifluoromethylthiodibenzenesulfonimide allows this reaction to proceed efficiently without a Lewis or Brønsted acid activator, which is often required for less reactive reagents. The choice of a non-coordinating solvent like DCE is crucial to prevent solvent participation in the reaction.

Nucleophilic Trifluoromethylthiolating Agents: A Focus on Cross-Coupling

Nucleophilic trifluoromethylthiolating agents, primarily metal salts of trifluoromethanethiol, are indispensable for the synthesis of aryl and vinyl trifluoromethyl thioethers via transition-metal-catalyzed cross-coupling reactions.

Key Nucleophilic Reagents:

• Silver(I) trifluoromethanethiolate (AgSCF3): A versatile and commercially available reagent. It is often used in stoichiometric amounts or in conjunction with a copper catalyst.

• Copper(I) trifluoromethanethiolate (CuSCF3): A highly effective reagent, often generated in situ from a copper source and a trifluoromethylthio source. It can be more efficient than the combination of a copper catalyst and AgSCF3 in some cases.[5]

Performance Data: Copper-Mediated Trifluoromethylthiolation of Aryl Iodides

Substrate	Reagent System	Conditions	Yield (%)	Reference
4-Iodoanisole	CuI (1.5 equiv), AgSCF3 (1.5 equiv)	DMF, 120 °C, 24 h	85	[5]
4-Iodotoluene	CuI (1.5 equiv), AgSCF3 (1.5 equiv)	DMF, 120 °C, 24 h	82	[5]
1-Iodonaphthalene	CuI (1.5 equiv), AgSCF3 (1.5 equiv)	DMF, 120 °C, 24 h	91	[5]
4-Iodoanisole	CuSCF3 (1.5 equiv)	DMF, 120 °C, 24 h	78	[5]

The combination of CuI and AgSCF3 is a convenient and effective system for the trifluoromethylthiolation of aryl iodides. While pre-formed CuSCF3 can also be used, the in situ generation from more stable precursors is often preferred for operational simplicity.[5]

Experimental Protocol: Copper-Mediated Trifluoromethylthiolation of an Aryl Iodide

Reagents: Copper(I) Iodide and Silver(I) Trifluoromethanethiolate Substrate: 4-Iodoanisole

• To a flame-dried Schlenk tube under an argon atmosphere, add CuI (28.6 mg, 0.15 mmol, 1.5 equiv), AgSCF3 (31.3 mg, 0.15 mmol, 1.5 equiv), and 4-iodoanisole (23.4 mg, 0.1 mmol, 1.0 equiv).

• Add 1.0 mL of dry N,N-dimethylformamide (DMF).

• Seal the tube and heat the reaction mixture at 120 °C for 24 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford 4-methoxyphenyl trifluoromethyl sulfide.

Causality: This reaction proceeds via a copper-catalyzed cross-coupling mechanism. CuI reacts with AgSCF3 to form the active CuSCF3 species. Oxidative addition of the aryl iodide to the copper center, followed by reductive elimination, furnishes the desired product. DMF is a suitable high-boiling polar aprotic solvent for this transformation.

Radical Trifluoromethylthiolating Agents: Harnessing the Power of Open-Shell Species

Radical trifluoromethylthiolation has emerged as a powerful strategy for the functionalization of a wide range of substrates, including unactivated C-H bonds, offering complementary reactivity to ionic pathways.

Generation of the •SCF3 Radical:

The trifluoromethylthio radical can be generated from various precursors, including:

• Oxidative methods: Oxidation of nucleophilic SCF3 sources like AgSCF3 with an oxidant such as K2S2O8.

• Photoredox catalysis: Single-electron transfer to or from an electrophilic or nucleophilic SCF3 precursor using a photocatalyst and visible light.[6]

• Thermal or photochemical initiation: Some electrophilic reagents can also serve as radical precursors under thermal or photochemical conditions.[5]

Performance Data: Radical Trifluoromethylthiolation of Heterocycles

Substrate	Radical Source	Conditions	Yield (%)	Reference
Caffeine	AgSCF3, K2S2O8	MeCN/H2O, 80 °C, 12 h	75	[7]
Lepidine	AgSCF3, K2S2O8	MeCN/H2O, 80 °C, 12 h	81	[7]
4-Phenylpyridine	AgSCF3, K2S2O8	MeCN/H2O, 80 °C, 12 h	65	[7]

This method allows for the direct C-H trifluoromethylthiolation of various heterocycles, a transformation that can be challenging to achieve via traditional ionic pathways.[7]

Experimental Protocol: Radical C-H Trifluoromethylthiolation of a Heterocycle

Reagents: Silver(I) Trifluoromethanethiolate and Potassium Persulfate Substrate: Caffeine

• To a reaction vial, add caffeine (19.4 mg, 0.1 mmol, 1.0 equiv), AgSCF3 (41.8 mg, 0.2 mmol, 2.0 equiv), and K2S2O8 (54.1 mg, 0.2 mmol, 2.0 equiv).

• Add a 1:1 mixture of acetonitrile and water (2.0 mL).

• Seal the vial and stir the reaction mixture at 80 °C for 12 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water.

• Dry the organic layer over anhydrous Na2SO4 and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford 8-(trifluoromethylthio)caffeine.

Causality: The reaction is initiated by the thermal decomposition of K2S2O8 to generate sulfate radical anions, which then oxidize AgSCF3 to produce the trifluoromethylthio radical (•SCF3). This electrophilic radical then adds to the electron-rich C8 position of the caffeine ring, followed by oxidation and deprotonation to afford the final product.

Mechanistic Pathways and Workflow Diagrams

To further elucidate the distinct mechanisms of these transformations, the following diagrams illustrate the key steps involved in each type of trifluoromethylthiolation.

Caption: Electrophilic Trifluoromethylthiolation Workflow.

Caption: Nucleophilic Trifluoromethylthiolation Workflow.

Caption: Radical Trifluoromethylthiolation Workflow.

Conclusion and Future Outlook

The field of trifluoromethylthiolation has witnessed remarkable progress, providing chemists with a powerful and diverse toolkit for the introduction of the valuable SCF3 moiety. Electrophilic reagents, particularly the highly reactive N-trifluoromethylthiodibenzenesulfonimide, offer a direct and efficient route to a wide range of trifluoromethylthiolated compounds. Nucleophilic reagents, in conjunction with transition metal catalysis, remain the cornerstone for the synthesis of aryl and vinyl trifluoromethyl thioethers. The advent of radical trifluoromethylthiolation methods has opened up new avenues for C-H functionalization and the synthesis of complex molecules.

The choice of the optimal trifluoromethylthiolating agent is a multifaceted decision that depends on substrate reactivity, desired bond formation, and reaction conditions. This guide, by providing a comparative analysis of their efficacy supported by experimental data and mechanistic insights, aims to facilitate this decision-making process for researchers at the forefront of chemical synthesis and drug discovery. Future developments in this field will likely focus on the design of even more reactive and selective reagents, the development of catalytic and asymmetric trifluoromethylthiolation methods, and the expansion of the substrate scope to tackle ever more challenging synthetic problems.

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A Senior Application Scientist's Guide to GC-MS for Purity Confirmation of Substituted Benzaldehydes

Introduction: The Critical Role of Purity in Benzaldehyde Intermediates

Substituted benzaldehydes are foundational building blocks in the synthesis of pharmaceuticals, fragrances, and advanced materials. As a starting material or key intermediate, the purity of a benzaldehyde derivative directly dictates the quality, yield, and impurity profile of the final product. Even trace impurities can lead to unwanted side reactions, compromise the stability of an Active Pharmaceutical Ingredient (API), or introduce toxicological risks.[1]

Therefore, a robust, specific, and validated analytical method for purity confirmation is not merely a quality control measure; it is a cornerstone of process development and regulatory compliance. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a "gold standard" technique for this purpose, offering unparalleled separation efficiency for volatile compounds and definitive identification through mass spectral data.[2]

This guide provides an in-depth comparison of GC-MS methodologies for the purity analysis of substituted benzaldehydes, explaining the causality behind experimental choices and presenting protocols that ensure scientific integrity. We will explore the selection of appropriate chromatographic columns, the strategic use of temperature programming, and the necessity of derivatization for certain analytes, providing researchers and drug development professionals with a comprehensive framework for this critical analysis.

The Analytical Challenge: Physicochemical Diversity

The primary challenge in analyzing substituted benzaldehydes lies in the potential diversity of impurities. The synthesis and storage of benzaldehyde can introduce several related substances with varying polarities and volatilities.[3]

Common Impurities Include:

• Starting Materials & Reagents: Unreacted precursors or residual solvents.

• By-products: Compounds formed from side reactions during synthesis.

• Degradants:

  • Corresponding Benzoic Acid: The most common impurity, formed by the oxidation of the aldehyde group. Benzaldehyde itself is readily oxidized by air.[3]

  • Corresponding Benzyl Alcohol: Formed by the reduction of the aldehyde.

The key analytical difficulty is separating the target benzaldehyde from both its more volatile precursors and its less volatile, more polar degradants like benzoic acid, which is prone to poor peak shape and adsorption in the GC system.[4]

Core Technique: A Comparative Analysis of GC-MS Methodologies

The choice of GC column is the most critical factor influencing the separation.[5] Here, we compare two common approaches: a general-purpose, non-polar column and an intermediate-polarity column.

Method A: General Purpose Screening with a Non-Polar Column

This approach utilizes a stationary phase like 5% Phenyl Polysiloxane (e.g., HP-5MS, DB-5MS). These columns are robust, versatile, and separate compounds largely based on their boiling points, making them excellent for initial screening of unknown impurities and volatile contaminants.

Method B: Enhanced Resolution of Polar Impurities with an Intermediate-Polarity Column

For better separation of polar analytes like benzyl alcohol from the main benzaldehyde peak, an intermediate-polarity column, such as a Wax-type column (Polyethylene Glycol), is often preferred.[6] These columns provide additional separation mechanisms based on dipole-dipole interactions, which can significantly improve the resolution of polar compounds.

Comparative Performance Overview

The following table summarizes the expected performance of these two methodologies for a typical analysis of benzaldehyde containing benzyl alcohol and benzoic acid impurities.

Performance Parameter	Method A: Non-Polar Column (e.g., HP-5MS)	Method B: Intermediate-Polarity Column (e.g., Wax)	Rationale & Causality
Separation of Benzaldehyde / Benzyl Alcohol	Good, but may require temperature program optimization for baseline resolution.	Excellent . The polar stationary phase interacts more strongly with the hydroxyl group of benzyl alcohol, increasing its retention time relative to benzaldehyde and improving resolution.
Peak Shape for Benzoic Acid (Underivatized)	Poor . Significant tailing is expected due to the interaction of the acidic proton with the GC system. Quantification is unreliable.	Very Poor . The highly polar nature of the column will exacerbate the peak tailing of the underivatized acid, potentially leading to the peak being completely adsorbed.
Analysis of Substituted Benzaldehydes	Excellent for non-polar substituents (e.g., chloro-, alkyl-). Good for moderately polar substituents (e.g., nitro-).	Good, but may lead to excessive retention for very polar substituted benzaldehydes.	The "like dissolves like" principle dictates that a non-polar column is a better starting point for a wide range of substituents.
General Applicability	Ideal for general purity screening, identifying volatile impurities, and analyzing less polar substituted benzaldehydes.[7]	Specialized for applications where the primary challenge is resolving the parent aldehyde from its corresponding alcohol.

Experimental Protocols

The following protocols provide a robust starting point for method development. Optimization will be necessary based on the specific substituted benzaldehyde and the instrumentation used.

Protocol 1: GC-MS General Purity Method (Non-Polar Column)

This method is adapted from established procedures for analyzing benzaldehyde and related volatile impurities.[7][8]

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 7890 GC with 5977 MSD).

• Capillary Column: 5% Phenyl Polysiloxane phase (e.g., HP-5MS), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• GC Conditions:

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL (Split ratio 50:1, adjust based on concentration)

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial Temperature: 70 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: Hold at 280 °C for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 35-450.

• Sample Preparation:

  • Accurately weigh approximately 20 mg of the substituted benzaldehyde sample.

  • Dissolve in a suitable solvent (e.g., Dichloromethane, Ethyl Acetate) to a final concentration of 1 mg/mL.

  • Filter the solution through a 0.22 µm syringe filter before injection.

Diagram 1: General GC-MS Workflow

Caption: Standard workflow for purity analysis by GC-MS.

The Role of Derivatization for Polar Analytes

As highlighted, direct GC analysis of acidic impurities like benzoic acid or phenolic benzaldehydes (containing a hydroxyl group) is problematic.[4] Derivatization is a chemical modification step that converts these polar, active compounds into more volatile and thermally stable derivatives suitable for GC analysis.[9]

The most common technique is silylation , which replaces the active hydrogen on hydroxyl or carboxyl groups with a non-polar trimethylsilyl (TMS) group.[10]

Diagram 2: The Derivatization Decision

Caption: Decision workflow for applying derivatization.

Protocol 2: Silylation of Benzoic Acid and Phenolic Aldehydes

This protocol uses N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst, a common and effective silylating agent.

• Sample Preparation: Prepare a ~1 mg/mL solution of the benzaldehyde sample in a non-protic, GC-grade solvent (e.g., Pyridine or Acetonitrile) in a GC vial.

• Evaporation: If the sample is in a volatile solvent like Dichloromethane, carefully evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 100 µL of the silylating reagent (BSTFA + 1% TMCS) to the dry sample residue or directly to the Pyridine/Acetonitrile solution.

• Reaction: Tightly cap the vial and heat at 70 °C for 30 minutes.

• Analysis: Cool the vial to room temperature. The sample is now ready for injection into the GC-MS using the method described in Protocol 1. The retention times will shift, and the mass spectra will correspond to the TMS-derivatives.

Mass Spectral Fragmentation: The Key to Identification

The mass spectrometer provides the definitive identification of the parent compound and its impurities. For benzaldehyde, electron ionization (EI) leads to a characteristic fragmentation pattern.

• Molecular Ion (M•+): The intact molecule with one electron removed, seen at m/z = 106.

• [M-1]+ Peak: Loss of the aldehydic hydrogen radical, resulting in a strong peak at m/z = 105.

• [M-29]+ Peak (Base Peak): Loss of the entire formyl group (•CHO), leaving a very stable phenyl cation at m/z = 77. This is often the most abundant ion (the base peak).

• [M-28]•+ Peak: Loss of a neutral carbon monoxide (CO) molecule, resulting in a benzene radical cation at m/z = 78.

Diagram 3: Benzaldehyde Fragmentation

Caption: Key fragmentation pathways for benzaldehyde in EI-MS.

Method Validation: Ensuring Trustworthiness

A developed analytical method is incomplete until it is validated to prove its suitability for the intended purpose. Validation must be performed in accordance with regulatory guidelines, such as ICH Q2(R1).[11]

Key Validation Parameters for an Impurity Method:

Parameter	Purpose	Typical Acceptance Criteria for GC-MS
Specificity	To ensure the method can unequivocally assess the analyte in the presence of components that may be expected to be present (impurities, degradants).	Baseline resolution between the main peak and all specified impurities. Peak purity analysis using mass spectral deconvolution.
Linearity	To demonstrate a proportional relationship between detector response and analyte concentration over a specific range.	Correlation coefficient (r²) ≥ 0.995 for a series of at least five concentrations.
Range	The interval between the upper and lower concentrations for which the method has suitable linearity, accuracy, and precision.	For impurities: From the Limit of Quantitation (LOQ) to 120% of the specification limit.[10]
Accuracy	The closeness of the test results to the true value.	Assessed by spike/recovery studies at multiple levels (e.g., 50%, 100%, 150% of the specification limit). Recovery should typically be within 80-120%.
Precision	The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. Assessed as Repeatability (intra-day) and Intermediate Precision (inter-day/inter-analyst).	Relative Standard Deviation (RSD) should be ≤ 15% for impurity quantification.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated.	Typically determined at a signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Typically determined at a signal-to-noise ratio of 10:1 and confirmed with accuracy/precision data.[12]
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., flow rate ±5%, initial oven temp ±2°C).	No significant change in resolution, retention time, or quantitative results.

Alternative Techniques: When to Consider HPLC

While GC-MS is ideal for volatile and semi-volatile benzaldehydes, High-Performance Liquid Chromatography (HPLC) is a powerful and often complementary technique.

Choose HPLC over GC-MS when:

• The compound is non-volatile or thermally labile: For high molecular weight benzaldehyde derivatives or those that decompose at high temperatures, HPLC is the method of choice.[13]

• Derivatization is undesirable: If a simple, direct analysis of a polar compound (like benzoic acid) is needed without an extra derivatization step, a reversed-phase HPLC method is more straightforward.

• Routine QC analysis: For simple purity assays where impurity identification is not required, HPLC with UV detection is often more robust, simpler to operate, and more common in QC labs than GC-MS.[14]

Conclusion

The purity confirmation of substituted benzaldehydes by GC-MS is a nuanced task that requires a logical, science-driven approach. The selection of the GC column is paramount and should be guided by the polarity of the target analyte and its expected impurities. While non-polar columns offer excellent utility for general screening, intermediate-polarity columns provide superior resolution for polar impurities like benzyl alcohol. For acidic or phenolic impurities, derivatization is not merely an option but a necessity for achieving accurate and reproducible results.

By grounding the chosen methodology in a thorough validation that adheres to ICH guidelines, researchers and drug development professionals can generate trustworthy data that ensures the quality of their intermediates and the safety and efficacy of their final products.

References

• U.S. Food and Drug Administration. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology. FDA. Retrieved from [Link]

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• International Council for Harmonisation. (1995). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ICH. Retrieved from [Link]

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• Dadfarnia, S., et al. (2011). Gas Chromatography-flame Ionization Determination of Benzaldehyde in Non-Steroidal Anti-inflammatory Drug Injectable Formulations. The Malaysian Journal of Analytical Sciences. Retrieved from [Link]

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• EDQM. (2021). How should the test requirements be applied in related substances tests?. EDQM FAQs. Retrieved from [Link]

• European Medicines Agency. (2022). Guideline on control of impurities of pharmacopoeial substances. EMA. Retrieved from [Link]

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• EDQM. (2019). Impurity Control in the European Pharmacopoeia. EDQM, Council of Europe. Retrieved from [Link]

• Restek. (n.d.). Benzaldehyde: CAS # 100-52-7 Compound Information and Applications for GC and LC Analysis. Restek. Retrieved from [Link]

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Comparative study of trifluoromethylthio and trifluoromethoxy groups.

An In-Depth Comparative Guide to Trifluoromethylthio (SCF₃) and Trifluoromethoxy (OCF₃) Groups for Drug Development Professionals

As a Senior Application Scientist, this guide provides a comprehensive comparison of the trifluoromethylthio (SCF₃) and trifluoromethoxy (OCF₃) groups, two critical substituents in modern medicinal chemistry. The strategic incorporation of fluorine-containing groups can dramatically alter a molecule's chemical and biological properties, influencing everything from metabolic stability to target binding affinity.[1][2][3] This document moves beyond a simple recitation of facts to explain the causal relationships between the physicochemical characteristics of SCF₃ and OCF₃ groups and their ultimate impact on a drug candidate's performance. We will explore their electronic and steric profiles, their influence on key pharmacokinetic parameters, and provide actionable experimental protocols for their evaluation.

Core Physicochemical Properties: A Head-to-Head Comparison

The distinct properties of SCF₃ and OCF₃ arise from the fundamental differences between sulfur and oxygen, such as electronegativity, bond length, and atomic radius. These differences have profound implications for molecular design.

Electronic Effects: Both the SCF₃ and OCF₃ groups are potent electron-withdrawing groups due to the high electronegativity of the fluorine atoms.[2][4][5][6] This property is invaluable for modulating the pKa of nearby functionalities or deactivating aromatic rings to prevent metabolic oxidation.[3][5] The OCF₃ group generally exerts a stronger electron-withdrawing effect than the SCF₃ group, a factor that can be leveraged to fine-tune interactions with biological targets.[7]

Lipophilicity: A molecule's ability to permeate biological membranes is critically dependent on its lipophilicity. Both groups significantly increase this parameter.[1][3][8][9] However, the trifluoromethylthio (SCF₃) group is one of the most lipophilic functional groups used in drug discovery, with a Hansch hydrophobicity parameter (π) of 1.44.[6][10] This is substantially higher than that of the trifluoromethoxy (OCF₃) group, making SCF₃ a powerful tool for enhancing membrane permeability and bioavailability.[6][11][12][13]

Metabolic Stability: The introduction of SCF₃ or OCF₃ groups often enhances a molecule's metabolic stability.[2][9][11][14][15] The strong carbon-fluorine bonds and the overall electron-withdrawing nature of the moieties protect adjacent chemical bonds from enzymatic degradation by cytochrome P450s and other metabolic enzymes.[4][6][11] Comparative studies have shown that while SCF₃ is more lipophilic, the microsomal stability of analogous compounds can be similar, suggesting that this modification can be beneficial for improving in vivo half-life without introducing new metabolic liabilities.[16]

Data Summary: Physicochemical Properties

Property	Trifluoromethylthio (SCF₃)	Trifluoromethoxy (OCF₃)	Rationale & Implication
Hansch Hydrophobicity (π)	1.44	1.04	SCF₃ is significantly more lipophilic, which can strongly enhance membrane permeability but may also increase non-specific binding if not balanced.[6][10][16]
Electron-Withdrawing Nature	Strong	Very Strong	Both groups stabilize molecules against oxidative metabolism. OCF₃'s stronger pull can be used to fine-tune acidity/basicity or polar interactions.[2][4]
Metabolic Stability	High	High	Both groups are known to block metabolic hotspots and increase the half-life of drug candidates.[2][6][11][14]
Synthetic Accessibility	Readily accessible via modern electrophilic reagents.[17][18][19]	Accessible through various methods, including classic chlorination/fluorination and modern photoredox catalysis.[1][20][21]	Both groups are synthetically accessible, though the choice of reagent depends on the substrate's functional group tolerance.

Synthetic Strategies: An Overview for the Medicinal Chemist

The practical application of these groups depends on their synthetic accessibility. Fortunately, significant advances have been made in the introduction of both SCF₃ and OCF₃ moieties.

• Trifluoromethylthiolation (SCF₃): The direct introduction of the SCF₃ group is now routinely achieved using a variety of electrophilic trifluoromethylthiolating reagents.[17] Reagents like N-trifluoromethylthiodibenzenesulfonimide are highly effective for the trifluoromethylthiolation of a wide range of nucleophiles, including difluoro enol silyl ethers.[18] For asymmetric synthesis, organocatalytic methods have been developed to create chiral centers bearing an SCF₃ group.[19]

• Trifluoromethoxylation (OCF₃): Classical methods for synthesizing aryl trifluoromethyl ethers often involved harsh conditions, such as the displacement of chlorine with fluorine using antimony trifluoride.[1] More recent and milder approaches have been developed, including the use of visible-light photoredox catalysis, which offers broad functional group tolerance for the formation of C–OCF₃ bonds.[20] Nucleophilic trifluoromethoxylation using reagents that can deliver the OCF₃ anion is also a common strategy.[20][22]

Experimental Protocols for Comparative Evaluation

To objectively compare the effects of SCF₃ and OCF₃ on a given molecular scaffold, standardized, validated assays are essential. The following protocols describe gold-standard methods for determining lipophilicity and in vitro metabolic stability.

Protocol for Determination of Lipophilicity (LogP) by the Shake-Flask Method

The shake-flask method is the benchmark for LogP determination, directly measuring the partitioning of a compound between n-octanol and an aqueous phase.[23]

Methodology:

• Preparation of Phases:

  • Prepare a phosphate buffer solution (e.g., pH 7.4) and saturate it by shaking with n-octanol for 24 hours.

  • Separately, saturate n-octanol with the same aqueous buffer.

  • Allow the phases to separate completely. This pre-saturation is critical to prevent volume changes during the experiment.[24]

• Partitioning:

  • Accurately weigh a small amount of the test compound (<5 mg) and dissolve it in a known volume of the pre-saturated aqueous or octanol phase.[25]

  • Add an equal volume of the other pre-saturated phase.

  • Shake the mixture vigorously until equilibrium is reached (typically several hours).

• Phase Separation:

  • Centrifuge the mixture to ensure complete separation of the two phases.

• Quantification:

  • Carefully withdraw an aliquot from each phase.

  • Determine the concentration of the compound in each aliquot using a suitable analytical method, such as HPLC with UV or MS detection.[24][25] A high dynamic range detector is advantageous if the partitioning is heavily skewed to one phase.[24]

• Calculation:

  • The partition coefficient (P) is the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

  • LogP is calculated as: LogP = log10([Compound]octanol / [Compound]aqueous)

Workflow for LogP Determination (Shake-Flask Method).

Protocol for In Vitro Metabolic Stability Assay

This assay measures the rate of disappearance of a parent compound when incubated with a metabolically active system, such as liver microsomes or hepatocytes, providing key data for predicting in vivo clearance.[26][27]

Methodology:

• Preparation of Reagents:

  • Thaw cryopreserved hepatocytes or liver microsomes according to the supplier's protocol.[28][29]

  • Prepare an incubation medium (e.g., Williams' Medium E for hepatocytes).[28]

  • Prepare a stock solution of the test compound (e.g., 1 mM in DMSO).

  • For microsomal assays, prepare a solution of the necessary cofactor, NADPH.[26]

• Incubation:

  • Dilute the test compound stock solution into the pre-warmed incubation medium to the final desired concentration (e.g., 1 µM). The final DMSO concentration should be low (<0.1%) to avoid inhibiting enzyme activity.[28][30]

  • Add the cell suspension (e.g., hepatocytes at 0.5 x 10⁶ viable cells/mL) or microsomes to initiate the reaction.[28]

  • Incubate at 37°C in a shaking water bath or incubator.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw an aliquot of the incubation mixture.[28]

  • Immediately quench the metabolic reaction by adding the aliquot to a tube containing a cold organic solvent (e.g., acetonitrile) with an internal standard.[26]

• Sample Processing & Analysis:

  • Vortex and centrifuge the quenched samples to precipitate proteins.

  • Analyze the supernatant for the remaining parent compound concentration using LC-MS/MS.[26]

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Determine the slope of the linear regression, which represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) as: t½ = 0.693 / k.[28][30]

  • Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/10⁶ cells) = (0.693 / t½) * (Incubation Volume / Cell Number).[28]

Workflow for In Vitro Metabolic Stability Assay.

Conclusion and Strategic Outlook

Both the trifluoromethylthio (SCF₃) and trifluoromethoxy (OCF₃) groups are powerful tools in the medicinal chemist's arsenal, each offering a unique profile of properties.[31][32] The SCF₃ group provides a substantial boost in lipophilicity, making it an excellent choice for enhancing membrane permeability, though careful optimization is needed to manage potential non-specific binding. The OCF₃ group, while also lipophilic and metabolically robust, offers a stronger electron-withdrawing effect, which can be crucial for modulating target interactions and pKa.

The choice between these two groups is not a matter of inherent superiority but of strategic application. The decision should be guided by the specific challenges of the drug discovery program, whether the primary goal is to enhance absorption, block a metabolic hotspot, or fine-tune binding affinity. By understanding the fundamental properties of each group and employing rigorous experimental validation as outlined in this guide, researchers can make informed decisions to accelerate the development of safer and more effective therapeutics.

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Safety & Regulatory Compliance

Navigating the Synthesis of Novel Therapeutics: A Guide to the Safe Handling of 3-(Trifluoromethylthio)benzaldehyde

For the innovative researchers and scientists at the forefront of drug development, the journey to discovery is paved with novel chemical entities. Among these, 3-(Trifluoromethylthio)benzaldehyde stands out as a critical intermediate in the synthesis of advanced pharmaceutical and agrochemical agents. Its unique trifluoromethylthio group imparts desirable properties such as high lipophilicity and metabolic stability to target molecules. However, the very reactivity that makes this compound a valuable building block also necessitates a comprehensive understanding of its safe handling, storage, and disposal.

This guide provides an in-depth, procedural framework for the safe utilization of 3-(Trifluoromethylthio)benzaldehyde in a laboratory setting. Moving beyond a simple checklist, we delve into the causality behind each safety recommendation, empowering you to work with confidence and integrity.

Understanding the Hazard Profile

Before any handling, it is crucial to recognize the inherent hazards of 3-(Trifluoromethylthio)benzaldehyde. This compound is classified as harmful if swallowed, causes skin irritation, and may cause respiratory irritation.[1] Furthermore, it is toxic to aquatic life with long-lasting effects.[1] The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

Hazard Classification	Description	Precautionary Statement
Acute Oral Toxicity	Harmful if swallowed.[1]	Do not eat, drink or smoke when using this product.[1]
Skin Irritation	Causes skin irritation.[1]	Wear protective gloves. Wash hands thoroughly after handling.[1]
Eye Irritation	Causes serious eye irritation.	Wear eye protection.[1]
Respiratory Irritation	May cause respiratory irritation.[1]	Use only outdoors or in a well-ventilated area. Avoid breathing mist/vapours/spray.[1]
Chronic Aquatic Toxicity	Toxic to aquatic life with long lasting effects.[1]	Avoid release to the environment.[1]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to mitigate the risks of exposure. The selection of appropriate PPE should be based on a thorough risk assessment of the specific procedures being performed.

Hand Protection: The Critical Barrier

Given that 3-(Trifluoromethylthio)benzaldehyde causes skin irritation, the choice of gloves is paramount. Standard nitrile gloves may not offer sufficient protection for prolonged contact.

• Recommended: Chemical-resistant gloves, such as PVC or neoprene, should be worn.[1] The selection of suitable gloves depends not only on the material but also on the manufacturer's specifications for chemical resistance. Always consult the glove manufacturer's compatibility chart for specific breakthrough times.

• Best Practice: Double-gloving is recommended, especially when handling larger quantities or during procedures with a high risk of splashing. This provides an additional layer of protection and allows for the safe removal of the outer glove in case of contamination.

Eye and Face Protection: Shielding from Splashes

The risk of accidental splashes necessitates robust eye and face protection.

• Minimum Requirement: Chemical safety goggles that provide a complete seal around the eyes are mandatory.[2]

• Enhanced Protection: For procedures with a higher risk of splashing, such as transfers of large volumes or reactions under pressure, a full-face shield should be worn in conjunction with safety goggles.

Body Protection: Preventing Skin Contact

To prevent accidental skin contact, appropriate laboratory attire and protective clothing are required.

• Standard Attire: A flame-resistant lab coat, long pants, and closed-toe shoes are the minimum requirements.

• For High-Risk Procedures: For tasks involving significant quantities of the chemical or a higher risk of splashes, consider the use of chemical-resistant aprons or coveralls.[3]

Respiratory Protection: Safeguarding Against Inhalation

3-(Trifluoromethylthio)benzaldehyde can cause respiratory irritation.[1] Therefore, all handling should be performed in a well-ventilated area.

• Primary Control: A certified chemical fume hood is the primary engineering control to minimize inhalation exposure.

• Supplemental Protection: In situations where a fume hood is not available or during emergency situations, a respirator with an appropriate organic vapor cartridge may be necessary. The type of respirator should be selected based on the potential concentration of airborne contaminants and in accordance with your institution's respiratory protection program.

Operational Protocols: A Step-by-Step Guide to Safe Handling

Adherence to standardized operational procedures is critical for minimizing the risk of exposure and ensuring the integrity of your research.

Preparation and Handling

• Work Area: Designate a specific area for handling 3-(Trifluoromethylthio)benzaldehyde within a chemical fume hood. Ensure the work area is clean and free of clutter.

• Ventilation: Always work in a well-ventilated area, preferably a certified chemical fume hood, to minimize the inhalation of vapors.[1]

• Personal Hygiene: Avoid all personal contact, including inhalation.[1] Do not eat, drink, or smoke in the laboratory.[1] Always wash your hands thoroughly with soap and water after handling the chemical, even if you were wearing gloves.[1]

• Container Handling: Keep containers securely sealed when not in use.[1] Avoid physical damage to containers.[1]

Storage Plan

Proper storage is crucial to maintain the stability of the chemical and prevent accidental release.

• Location: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.[1]

• Container: Store in the original, tightly sealed container.[1] Polyethylene or polypropylene containers are also suitable.[1]

• Segregation: Store away from incompatible materials and foodstuff containers.[1]

Emergency Response and Disposal Plan

Even with the most stringent precautions, accidents can happen. A well-defined emergency and disposal plan is a critical component of a safe laboratory environment.

Spill Response

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

Caption: Workflow for responding to a chemical spill.

First Aid Measures

In case of accidental exposure, follow these first aid procedures immediately:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1]

• Skin Contact: Immediately wash skin with plenty of soap and water.[1] Remove contaminated clothing and wash it before reuse.[1] If skin irritation occurs, get medical advice/attention.[1]

• Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for breathing.[1] If you feel unwell, call a poison center or doctor.[1]

• Ingestion: If swallowed, call a poison center or doctor if you feel unwell.[1] Rinse mouth.[1]

Disposal Plan

All waste containing 3-(Trifluoromethylthio)benzaldehyde must be treated as hazardous waste and disposed of in accordance with local, state, and federal regulations.

• Waste Collection: Collect all waste, including contaminated PPE and spill cleanup materials, in a designated, labeled, and sealed container.

• Disposal: Dispose of the contents and container at an authorized hazardous or special waste collection point.[1] Do not dispose of down the drain or in the regular trash.

Conclusion

3-(Trifluoromethylthio)benzaldehyde is a valuable tool in the arsenal of the modern drug development professional. By understanding its hazards and adhering to the detailed safety and handling protocols outlined in this guide, researchers can confidently and safely unlock its potential in the synthesis of next-generation therapeutics. A commitment to a culture of safety, grounded in a thorough understanding of the "why" behind each precaution, is the cornerstone of responsible and innovative research.

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